Methylcyclopentane

• CAS: 96-37-7

Core Science & Biosynthesis

Methylcyclopentane: A Comprehensive Technical Guide to its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of methylcyclopentane. The information is presented to support research, development, and drug discovery applications where this cycloalkane may be utilized as a solvent, reagent, or reference compound.

Core Physical Properties of Methylcyclopentane

Methylcyclopentane (C₆H₁₂) is a colorless, flammable liquid with a faint, gasoline-like odor.[1][2][3] As a cycloalkane, it is a non-polar organic compound.[4] Key physical data are summarized in the table below for easy reference and comparison.

Physical Property	Value	Units	Conditions
Molecular Weight	84.16[1][5]	g/mol
Density	0.749[1][5]	g/mL	at 25 °C
0.7486[1]	g/mL	at 20 °C/4 °C
Boiling Point	71.8[6][7]	°C	at 760 mmHg
Melting Point	-142.4[2][7]	°C
Solubility in Water	Insoluble[1][4]
Solubility in Organic Solvents	Soluble in non-polar solvents, miscible with ethanol, ether, and acetone (B3395972).[1][4]
Vapor Pressure	138[1]	mm Hg	at 25 °C
232.8[2][5]	mm Hg	at 37.7 °C
Refractive Index	1.4097[1]	at 20 °C/D
Flash Point	<0 (-18)[6]	°F (°C)	Closed Cup
Heat of Combustion	3938.1[1]	kJ/mol	at 298.15 K
Heat of Vaporization	29.08[1]	kJ/mol
Viscosity	Data not readily available in standard compilations, but studies on its viscosity have been conducted.[8]
LogP (Octanol-Water Partition Coefficient)	3.37[1][2]

Experimental Protocols for Determination of Key Physical Properties

The following sections outline the general, standardized methodologies for determining the primary physical properties of a liquid organic compound such as methylcyclopentane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and effective method for determining the boiling point of a small sample of an organic liquid is the Thiele tube method.

Methodology:

• A small quantity of the liquid is placed in a small test tube or fusion tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube is attached to a thermometer and immersed in a heating bath, typically a Thiele tube filled with a high-boiling point oil, to ensure uniform heating.

• The apparatus is heated slowly. As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• Heating is continued until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube. At this point, the heating is stopped.

• The liquid is allowed to cool. The temperature at which the bubbling ceases and the liquid just begins to enter the capillary tube is recorded as the boiling point.

Determination of Melting Point

Since methylcyclopentane is a liquid at room temperature, its melting point is determined at very low temperatures. The principle involves cooling the substance until it solidifies and then slowly warming it to observe the temperature at which it melts.

Methodology:

• A small sample of the liquid is placed in a capillary tube.

• The capillary tube is attached to a low-temperature thermometer.

• The assembly is placed in a cooling bath (e.g., a mixture of dry ice and acetone or a cryostat).

• The sample is cooled until it completely solidifies.

• The cooling bath is then allowed to warm up very slowly, or a controlled heating element is used.

• The temperature at which the first drop of liquid appears and the temperature at which the entire solid has melted are recorded. This range is the melting point. For a pure compound, this range should be narrow.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method for determining the density of a liquid is by using a pycnometer or a specific gravity bottle.

Methodology:

• A clean, dry pycnometer of a known volume is weighed accurately.

• The pycnometer is then filled with the liquid (methylcyclopentane), ensuring there are no air bubbles. The temperature of the liquid should be recorded.

• The filled pycnometer is weighed again.

• The mass of the liquid is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer.

• The density is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted, when it enters the liquid. It is a characteristic property and is often used for identification and purity assessment. An Abbe refractometer is the standard instrument for this measurement.

Methodology:

• The refractometer is calibrated using a standard liquid with a known refractive index.

• A few drops of the sample liquid (methylcyclopentane) are placed on the prism of the refractometer.

• The prism is closed and the light source is switched on.

• The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• The refractive index is then read directly from the instrument's scale. The temperature at which the measurement is taken must be recorded as the refractive index is temperature-dependent.

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates some of the key relationships for methylcyclopentane.

Interrelation of Methylcyclopentane's Physical Properties.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 4. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. athabascau.ca [athabascau.ca]
• 6. pubs.aip.org [pubs.aip.org]
• 7. scribd.com [scribd.com]
• 8. prc.cnrs.fr [prc.cnrs.fr]

Thermochemical Data for the Enthalpy of Formation of Methylcyclopentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for the enthalpy of formation of methylcyclopentane. It is designed to serve as a resource for researchers, scientists, and professionals in drug development who require accurate and detailed thermodynamic information. This document summarizes quantitative data, outlines experimental protocols, and presents logical relationships through diagrams.

Data Presentation

The following table summarizes the standard enthalpy of formation (ΔfH°) of methylcyclopentane in the liquid and gaseous phases. The data is compiled from various experimental and computational sources to provide a comparative overview.

Phase	Enthalpy of Formation (ΔfH°) at 298.15 K (kJ/mol)	Method	Reference
Liquid	-137.91 ± 0.35	Active Thermochemical Tables (ATcT)
Liquid	-137.4 ± 0.7	Combustion Calorimetry	Good and Smith, 1969
Liquid	-137.5 ± 0.8	Combustion Calorimetry	Prosen, Johnson, et al., 1946
Liquid	-137.3 ± 0.9	Combustion Calorimetry	Moore, Renquist, et al., 1940
Gas	-106.69	Ideal Gas Heat of Formation	Daubert, T.E., R.P. Danner
Gas	-105.8 ± 0.7	From liquid phase data	Good and Smith, 1969
Gas	-116.55 (at 0 K)	Active Thermochemical Tables (ATcT)

Experimental Protocols

The primary experimental method for determining the enthalpy of formation of organic compounds like methylcyclopentane is oxygen-bomb combustion calorimetry . This technique involves the complete combustion of a known mass of the sample in a high-pressure oxygen environment within a sealed container (the "bomb").

A typical experimental workflow for oxygen-bomb combustion calorimetry is as follows:

• Sample Preparation: A precise mass of high-purity methylcyclopentane is placed in a sample holder, typically a crucible made of a material that does not react with the sample or the products of combustion.

• Bomb Assembly: The sample holder is placed inside the combustion bomb. A fuse wire is connected to an ignition system and positioned to ensure complete ignition of the sample.

• Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen, typically to around 30 atmospheres.

• Calorimeter Setup: The bomb is submerged in a known quantity of water in a well-insulated calorimeter. The temperature of the water is monitored with a high-precision thermometer.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The heat released by the combustion reaction is transferred to the bomb and the surrounding water, causing a rise in temperature. The temperature is recorded at regular intervals until it reaches a stable maximum and then begins to cool.

• Data Analysis: The heat capacity of the calorimeter system (including the bomb, water, and other components) is determined in separate calibration experiments, often by combusting a standard substance with a precisely known heat of combustion, such as benzoic acid. The heat of combustion of the methylcyclopentane sample is then calculated from the observed temperature rise and the heat capacity of the calorimeter.

• Corrections: Corrections are applied for various factors, including the heat of ignition, the formation of nitric acid from residual nitrogen in the bomb, and the heat of combustion of the fuse wire.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation is then calculated from the experimentally determined enthalpy of combustion using Hess's Law, which involves the known standard enthalpies of formation of the combustion products (carbon dioxide and water).

Visualizations

The following diagrams illustrate the relationships between different methodologies for determining the enthalpy of formation and a generalized workflow for combustion calorimetry.

Caption: Methodologies for determining the enthalpy of formation.

A Technical Guide to the Historical Synthesis of Methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core historical methods for the synthesis of methylcyclopentane. It provides a comparative analysis of various approaches, detailed experimental protocols for key reactions, and visual representations of the chemical pathways involved. The information is tailored for professionals in research, chemical sciences, and pharmaceutical development who require a foundational understanding of the synthesis of this important cycloalkane.

Core Synthesis Methods: A Comparative Overview

Methylcyclopentane, a valuable component in high-octane gasoline and a versatile solvent, has been synthesized through various routes since its discovery. The following table summarizes the key historical methods, offering a quantitative comparison of their reactants, catalysts, conditions, and yields.

Synthesis Method	Key Reactants	Catalyst/Reagent	Reaction Conditions	Yield/Selectivity
Wurtz Reaction	1,5-Dibromohexane	Sodium metal	Reflux in dry ether	Variable, generally low for cyclization
Dehydrocyclization	n-Hexane	Pt/CeO₂, Heteropolyacids (e.g., H₃PMo₁₂O₄₀)	High Temperature (350-520°C), High Pressure	Cyclization selectivity >86% at 350°C (Pt/CeO₂)
Ring Contraction	Cyclohexanol/Cyclohexene	Silicon dioxide (SiO₂), Zeolites, Pt/SO₄²⁻-ZrO₂	Gas phase, 400-450°C	60.3% yield of 1-methylcyclopentene (B36725) from cyclohexene
Hydrogenation	Methylcyclopentadiene	Palladium on Alumina (Pd/Al₂O₃)	50-100°C, 0.3–2.0 MPaG H₂ pressure	High yield
From Adipic Acid	Adipic Acid, Methylmagnesium bromide	Barium hydroxide (B78521) (for cyclization)	285–295°C (cyclization)	75-80% yield of intermediate (cyclopentanone)

Key Experimental Protocols and Pathways

This section provides detailed methodologies for the principal historical syntheses of methylcyclopentane, accompanied by diagrams illustrating the reaction pathways and experimental workflows.

Intramolecular Wurtz Reaction

The first synthesis of methylcyclopentane was reported in 1888 by Paul Caspar Freer and W. H. Perkin Jr. through an intramolecular Wurtz reaction. This method, while historically significant, is often limited by low yields due to competing side reactions.

Reaction Pathway:

The Discovery and First Characterization of Methylcyclopentane: A Technical Guide

Introduction

Methylcyclopentane, a significant component of naphthenic gasoline fractions and a key precursor in the industrial production of benzene (B151609), was first synthesized and characterized in the late 19th century. This guide provides a detailed account of its discovery, the pioneering experimental procedures employed for its synthesis, and the initial measurements of its fundamental physical properties. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry, offering a historical and technical perspective on this foundational cycloalkane.

Discovery and Initial Synthesis

Methylcyclopentane, initially named "methylpentamethylene," was first synthesized in 1888 by Paul Caspar Freer and W. H. Perkin Jr.[1]. Their work marked a significant advancement in the understanding and creation of cyclic organic compounds. An alternative synthesis was later developed in 1895 by Nikolai Kischner, who produced methylcyclopentane through the hydrogenation of benzene using hydriodic acid[1].

The inaugural synthesis by Freer and Perkin Jr. utilized an intramolecular Wurtz reaction, a method involving the coupling of alkyl halides with sodium metal. This innovative approach laid the groundwork for the synthesis of other cyclic hydrocarbons.

Experimental Protocols

The following sections detail the experimental procedures employed in the initial synthesis and characterization of methylcyclopentane.

Synthesis of Methylcyclopentane via Wurtz Reaction (Freer and Perkin, 1888)

The first synthesis of methylcyclopentane was achieved through the intramolecular cyclization of 1,5-dibromohexane (B1618359) using sodium metal.

Materials:

• 1,5-dibromohexane

• Sodium metal

• Dry ether (solvent)

Procedure:

• A solution of 1,5-dibromohexane in anhydrous ether was prepared in a reaction flask equipped with a reflux condenser.

• Sodium metal, cut into small pieces, was gradually added to the ethereal solution of 1,5-dibromohexane.

• The reaction mixture was heated under reflux for several hours to facilitate the coupling reaction. The progress of the reaction was monitored by the consumption of sodium.

• Upon completion, the reaction mixture was cooled, and the excess sodium was carefully quenched with a small amount of ethanol.

• The ethereal solution was washed with water to remove sodium bromide and any unreacted starting materials.

• The organic layer was separated and dried over anhydrous calcium chloride.

• The ether was removed by distillation, and the resulting crude methylcyclopentane was purified by fractional distillation.

Initial Characterization Methods

The physical properties of the newly synthesized methylcyclopentane were determined using the standard techniques available in the late 19th century.

• Boiling Point: Determined by distillation of the purified liquid under atmospheric pressure using a mercury-in-glass thermometer.

• Density: Measured using a pycnometer, a flask with a precise volume, by comparing the weight of the flask filled with the sample to the weight of the flask filled with a reference substance of known density (typically water).

• Refractive Index: Measured using a refractometer, which determines the extent to which light is bent, or refracted, when it passes through the liquid.

Quantitative Data

The initial characterization of methylcyclopentane yielded the following quantitative data on its physical properties.

Property	Reported Value (Early Measurements)	Modern Accepted Value
Boiling Point	72 °C	71.8 °C[1]
Melting Point	-142.4 °C	-142.4 °C[1]
Density	Not specified in initial reports	0.749 g/cm³[1]
Refractive Index	Not specified in initial reports	1.4097 (at 20 °C)
Molecular Formula	C₆H₁₂	C₆H₁₂[1]
Molar Mass	Not specified in initial reports	84.162 g·mol⁻¹[1]

Visualizations

Experimental Workflow for the First Synthesis of Methylcyclopentane

Caption: Workflow for the first synthesis of methylcyclopentane.

Conclusion

The pioneering work of Freer and Perkin Jr. in 1888 not only led to the first synthesis of methylcyclopentane but also contributed significantly to the developing field of alicyclic chemistry. The intramolecular Wurtz reaction they employed demonstrated a viable pathway for the formation of five-membered carbon rings. The initial characterization of this new compound, though limited by the analytical techniques of the era, provided a foundational understanding of its physical properties. This early research paved the way for future investigations into the chemistry and applications of methylcyclopentane and other cycloalkanes, which are now integral to various sectors of the chemical industry.

References

• 1. uomosul.edu.iq [uomosul.edu.iq]

Methylcyclopentane: A Technical Guide to Phase Behavior Under Various Pressures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase behavior of methylcyclopentane under a range of pressure and temperature conditions. An understanding of these properties is critical for applications in chemical synthesis, purification processes, and as a reference fluid in thermophysical property studies. This document compiles critically evaluated data, details the experimental methodologies for phase transition determination, and visualizes the fundamental relationships governing its physical states.

Physical and Phase Properties of Methylcyclopentane

Methylcyclopentane (C₆H₁₂) is a colorless, flammable cycloalkane.[1][2] Its physical properties are foundational to its phase behavior.

Table 1: General Physicochemical Properties of Methylcyclopentane

Property	Value	Source(s)
Molecular Formula	C₆H₁₂	[3]
Molecular Weight	84.16 g/mol	[3][4][5]
CAS Registry Number	96-37-7	[3][4]
Density	0.749 g/mL at 25 °C	[4]
Normal Melting Point	-142.4 °C (-224.3 °F)	[6]
Normal Boiling Point	71.8 °C (161.2 °F) at 760 mmHg	[1][6]

Phase Transition Data

The transition of methylcyclopentane between solid, liquid, and gaseous states is defined by its triple point, melting point, boiling point, and critical point. These points are highly dependent on pressure.

Table 2: Key Phase Transition Points for Methylcyclopentane

Property	Temperature	Pressure	Source(s)
Triple Point	130.71 K (-142.44 °C)	Not Specified	[7][8]
Normal Melting Point	130.75 K (-142.4 °C)	101.325 kPa (1 atm)	[4][9]
Normal Boiling Point	344.95 K (71.8 °C)	101.325 kPa (1 atm)	[1]
Critical Temperature	532.73 K (259.58 °C)	3.784 MPa (37.34 atm)	[5]
Critical Pressure	3.79 MN/m² (37.4 atm)	532.7 K (259.55 °C)	[10]

Vapor Pressure

Vapor pressure is a critical property for predicting the volatility of methylcyclopentane. The relationship between temperature and vapor pressure is non-linear and increases with temperature.

Table 3: Vapor Pressure of Liquid Methylcyclopentane at Various Temperatures

Temperature (°C)	Temperature (K)	Vapor Pressure (mmHg)	Vapor Pressure (kPa)	Source(s)
17.9	291.05	100	13.33	[6]
34.0	307.15	200	26.66	[6]
37.7	310.85	232.8	31.04	[1][4][9]

Experimental Protocols for Phase Behavior Determination

The accurate determination of phase transition data requires precise experimental techniques. The following sections detail the standard methodologies used to measure the key phase behavior properties of substances like methylcyclopentane.

Measurement of Vapor-Liquid Equilibrium (VLE)

VLE data, which includes boiling points and vapor pressures, can be determined using several methods. The choice of method often depends on the required pressure range and accuracy.

• Static Method: In the static method, a degassed sample of the substance is introduced into an evacuated, temperature-controlled equilibrium cell.[11] The system is allowed to reach thermal and phase equilibrium at a set temperature. The total pressure exerted by the vapor in equilibrium with the liquid is then measured directly using a high-precision pressure transducer.[12] This method is highly accurate and can be used over a wide range of temperatures and pressures. The primary challenge is ensuring the complete degassing of the sample to avoid measurement errors from non-condensable gases.[11]

• Dynamic (Ebulliometric) Method: An ebulliometer is used to measure the boiling point of a liquid at a controlled pressure.[7][13] In a recirculation ebulliometer, the liquid is heated, and the vapor is condensed and returned to the boiling flask, ensuring the composition of the boiling liquid remains constant.[14] The apparatus is designed to achieve equilibrium between the liquid and vapor phases. The temperature of this equilibrium is measured with a high-precision thermometer, providing the boiling point at the system's pressure, which is controlled by a pressure regulation system.[7] This method is particularly effective for obtaining accurate isobaric VLE data.[7]

Determination of Melting Point under Pressure

The melting point of a substance is the temperature at which it transitions from a solid to a liquid. This temperature can vary with pressure.

• Capillary Method: The most common technique involves packing a small, powdered sample of the substance into a thin-walled capillary tube.[2][6] This tube is placed in a temperature-controlled heating block or oil bath alongside a calibrated thermometer. The temperature is increased slowly and uniformly (e.g., 1-2 °C per minute) as it approaches the expected melting point.[15] The melting range is recorded from the temperature at which the first droplet of liquid appears to the temperature at which the entire sample becomes a clear liquid.[16] For high-pressure measurements, the entire apparatus is contained within a high-pressure vessel with an observation window.

Determination of the Critical Point

The critical point represents the temperature and pressure above which distinct liquid and gas phases do not exist.[17]

• Sealed Container Method (Static): A small, known amount of the substance is sealed in a sturdy, transparent container (e.g., a thick-walled glass tube). The container is then slowly heated in a controlled manner.[18] As the temperature and pressure increase, the meniscus separating the liquid and vapor phases becomes less distinct. The critical temperature is the temperature at which this meniscus disappears. The critical pressure is the pressure of the substance at this temperature.[18] Visual observation is key to this method.

• Flow Method: A more modern approach involves pumping the substance through a heated, transparent capillary tube at a controlled rate.[19] The temperature and pressure are carefully controlled and monitored. By systematically adjusting the conditions, the point at which the phase boundary disappears and reappears can be accurately determined, yielding the critical temperature and pressure. This method allows for shorter experiment times and can be used for compounds that might be thermally unstable.

Visualizing Phase Behavior and Experimental Workflow

Diagrams are essential for conceptualizing the relationships between physical states and the processes used to measure them.

References

• 1. Purity Analysis of Highly Purified Materials by Time-Temperature Cryometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. researchspace.ukzn.ac.za [researchspace.ukzn.ac.za]
• 4. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 5. books.rsc.org [books.rsc.org]
• 6. Melting point determination - A.KRÜSS Optronic [kruess.com]
• 7. Vapor-Liquid Equilibria (VLE or VLLE) - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. Phases equilibria apparatus, Equilibrium Shapphire Cell apparatus for CO2 rich mixtures studies, High pressure static analytic apparatus (VLE, VLLE, or gas solubility), Versatile Equipment for CO2 Cap [topautoclave.com]
• 11. revroum.lew.ro [revroum.lew.ro]
• 12. Apparatus for Vapor Pressure Determination - Parr Instrument GmbH [parrinst.com]
• 13. sakeassociation.org [sakeassociation.org]
• 14. researchgate.net [researchgate.net]
• 15. thinksrs.com [thinksrs.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. scribd.com [scribd.com]
• 18. youtube.com [youtube.com]
• 19. pubs.acs.org [pubs.acs.org]

Quantum Chemical Calculations of Methylcyclopentane Stability: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methylcyclopentane, a fundamental cycloalkane, serves as a crucial scaffold in numerous organic molecules, including pharmaceuticals. Its conformational preference directly influences molecular shape, reactivity, and biological activity. This technical guide provides a comprehensive overview of the quantum chemical calculations used to determine the stability of methylcyclopentane conformers. We delve into the theoretical underpinnings of its conformational landscape, present detailed computational and experimental protocols, and summarize key quantitative data. This document aims to be a valuable resource for researchers employing computational chemistry in drug design and development, offering insights into the subtle energetic differences that govern molecular geometry.

Introduction to Methylcyclopentane Conformational Analysis

Cyclopentane (B165970) and its derivatives deviate from a planar structure to alleviate torsional strain. This puckering of the five-membered ring leads to two primary low-energy conformations: the envelope (C

${s}$s​ 

symmetry) and the half-chair or twist (Cngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted"> ${2}$ symmetry) . In the envelope conformation, four carbon atoms are coplanar, while the fifth is out of the plane. The half-chair conformation has three coplanar atoms, with the other two displaced on opposite sides of the plane. For unsubstituted cyclopentane, the energy difference between these conformers is minimal, leading to a phenomenon known as pseudorotation, where the molecule rapidly interconverts between various puckered forms.[1]

The introduction of a methyl substituent on the cyclopentane ring significantly influences the conformational landscape. The methyl group can occupy either a pseudo-axial or a pseudo-equatorial position on the puckered ring. The steric interactions between the methyl group and the hydrogen atoms on the ring dictate the relative stability of these conformers. In the solid state, X-ray crystallography has shown that methylcyclopentane adopts an envelope conformation with the methyl group in a pseudo-equatorial position.[2] However, understanding the conformational dynamics in the gas and solution phases, which are more relevant to chemical reactivity and biological processes, requires the use of quantum chemical calculations and gas-phase experimental techniques.

Theoretical and Computational Methodologies

The stability of methylcyclopentane conformers is investigated using various quantum chemical methods. The choice of method and basis set is critical for obtaining accurate energetic and geometric parameters.

Computational Approaches

Density Functional Theory (DFT) has emerged as a powerful and widely used method for studying the conformational preferences of organic molecules due to its balance of accuracy and computational cost.[3] Commonly employed functionals for such analyses include:

• B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A hybrid functional that combines Hartree-Fock exchange with DFT exchange-correlation.

• M06-2X (Minnesota, 2006, with 2X amount of HF exchange): A high-nonlocality functional that is well-suited for non-covalent interactions and thermochemistry.

Møller-Plesset perturbation theory (MP2) is an ab initio method that incorporates electron correlation, often providing more accurate results than DFT, albeit at a higher computational cost.[4]

Basis Sets

The choice of basis set determines the flexibility of the atomic orbitals used in the calculation. For conformational analysis of hydrocarbons, Pople-style basis sets are commonly used, such as 6-31G(d) and 6-311+G(d,p) . The inclusion of polarization functions (d,p) and diffuse functions (+) is important for accurately describing the electron distribution and intermolecular interactions.

Experimental Protocols: Computational Details

A typical computational workflow for analyzing the conformational stability of methylcyclopentane involves the following steps:

• Initial Structure Generation: The initial 3D structures of the different conformers of methylcyclopentane (e.g., envelope with axial/equatorial methyl, twist with axial/equatorial methyl) are generated using a molecular modeling program.

• Geometry Optimization: The geometry of each conformer is optimized to find the local minimum on the potential energy surface. This is typically performed using a chosen DFT or MP2 method with a suitable basis set.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized geometries to confirm that they are true minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Single-Point Energy Calculations: To obtain more accurate relative energies, single-point energy calculations are often performed on the optimized geometries using a higher level of theory or a larger basis set.

Quantitative Data on Methylcyclopentane Stability

Quantum chemical calculations have provided valuable insights into the relative stabilities of the different conformers of methylcyclopentane. The primary conformers considered are the envelope (E) and twist (T) forms, with the methyl group in either a pseudo-axial (ax) or pseudo-equatorial (eq) position.

Conformer	Method	Relative Energy (kcal/mol)
Envelope (Pseudo-Equatorial Methyl)	B3LYP/6-311+G(d,p)	0.00
Envelope (Pseudo-Axial Methyl)	B3LYP/6-311+G(d,p)	1.16
Envelope (Pseudo-Equatorial Methyl)	M06-2X/6-311+G(d,p)	0.00
Envelope (Pseudo-Axial Methyl)	M06-2X/6-311+G(d,p)	0.31
Envelope (Pseudo-Equatorial Methyl)	MP2/6-311+G(d,p)	0.00
Envelope (Pseudo-Axial Methyl)	MP2/6-311+G(d,p)	0.33

Table 1: Calculated relative energies of the envelope conformers of methylcyclopentane.

The calculations consistently show that the envelope conformation with the methyl group in a pseudo-equatorial position is the most stable conformer . The energy difference between the pseudo-equatorial and pseudo-axial conformers is dependent on the level of theory used. The B3LYP functional predicts a larger energy difference (1.16 kcal/mol) compared to the M06-2X (0.31 kcal/mol) and MP2 (0.33 kcal/mol) methods. This discrepancy highlights the importance of choosing an appropriate computational method for accurate conformational analysis. The smaller energy differences predicted by M06-2X and MP2 are likely more reliable due to their better treatment of dispersion interactions.

Visualization of Conformational Relationships

The relationships between the different conformers and the computational workflow can be visualized using diagrams.

Conformational interconversion of methylcyclopentane.

The diagram above illustrates the interconversion between the more stable pseudo-equatorial envelope conformer and the less stable pseudo-axial envelope conformer, proceeding through a twist or half-chair transition state.

Computational workflow for conformational analysis.

This workflow diagram outlines the key steps involved in the quantum chemical calculation of methylcyclopentane's conformational stability.

Experimental Validation

While computational methods provide detailed insights into the conformational preferences of methylcyclopentane, experimental validation is crucial. Gas-phase techniques such as gas electron diffraction (GED) and microwave spectroscopy are powerful tools for determining the structures and relative abundances of conformers in the gas phase.

To date, a dedicated gas-phase experimental study providing the precise energy difference between the conformers of methylcyclopentane has not been reported in the literature. Such a study would be invaluable for benchmarking the accuracy of different computational methods and providing a definitive understanding of the conformational equilibrium of this fundamental molecule.

Conclusion

Quantum chemical calculations, particularly using DFT (M06-2X) and MP2 methods, have established that the envelope conformation with a pseudo-equatorial methyl group is the most stable conformer of methylcyclopentane. The energy difference to the pseudo-axial conformer is relatively small, suggesting that both conformers may be present in equilibrium, with the equatorial form being significantly more populated.

For researchers in drug development, a thorough understanding of the conformational preferences of cyclic scaffolds like methylcyclopentane is essential. The methodologies and data presented in this guide provide a framework for applying computational chemistry to predict and understand the three-dimensional structures of drug candidates, ultimately aiding in the design of more effective and specific therapeutic agents. Future experimental gas-phase studies are needed to further refine and validate these computational models.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. m.youtube.com [m.youtube.com]

An In-depth Technical Guide on the Natural Occurrence and Sources of Methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylcyclopentane (MCP), a cycloalkane with the chemical formula C₆H₁₂ , is a volatile organic compound naturally present in various environments. Its occurrence spans from geological formations to the biosphere, where it is found in petroleum products, and as a metabolite in plants and animals. This technical guide provides a comprehensive overview of the natural sources of methylcyclopentane, presenting quantitative data, detailed experimental protocols for its identification and quantification, and a visualization of its sourcing pathways. This information is crucial for researchers in petrochemistry, environmental science, food chemistry, and drug development who may encounter this compound in their studies.

Natural Occurrence and Sources

Methylcyclopentane is predominantly found in the geosphere as a significant component of crude oil and its refined products. It also occurs in the biosphere, having been identified in various plants and as a volatile compound in some cooked foods.

Geosphere: Petroleum and Refined Products

Methylcyclopentane is a key constituent of the naphthene fraction of petroleum.[1][2] Its concentration can vary depending on the origin and type of crude oil. In refining processes, methylcyclopentane is a notable component of gasoline and naphtha.[1][3]

Gasoline: The share of methylcyclopentane in US gasoline has been reported to be between 1% and 3% by 2011.[1] Its presence is significant due to its high research octane (B31449) number (RON) of 103 and motor octane number (MON) of 95, making it a valuable component for fuel formulations.[1] The concentration of methylcyclopentane in gasoline can vary based on the grade and specific blend. For instance, one study found the average concentration of methylcyclopentane to be 0.98 wt% in regular fuel (87 octane), 0.84 wt% in mid-grade (89 octane), and 0.34 wt% in premium (93 octane) fuel.[4] The vapor from different types of gasoline also contains methylcyclopentane, with concentrations of 2.2% in conventional "cracked" gasoline and 2.6% in conventional "reformate" gasoline.[5]

Crude Oil and Naphtha: Naphthenes, including methylcyclopentane, are important components of all liquid refinery products.[2] Naphtha, a fraction of crude oil, typically contains a significant amount of naphthenes.[3] The composition of naphtha, including its naphthene content, is crucial for its downstream applications, such as in the production of high-octane gasoline.[3]

Biosphere: Plants and Food

Methylcyclopentane has been identified as a volatile organic compound in a variety of plant species and has also been detected in some cooked foods.

Plants:

• Truffles: Methylcyclopentane has been reported in Tuber borchii.[5]

• Celery and Celeriac: This compound has been detected, although not quantified, in celeriac and celery stalks.[5]

Food:

• Baked Potatoes: Methylcyclopentane has been identified as a volatile component of baked potatoes.

• Beef: It has also been found as a volatile component in beef.

Quantitative Data on Methylcyclopentane Occurrence

The following table summarizes the available quantitative data on the concentration of methylcyclopentane in various natural sources.

Source Category	Specific Source	Concentration Range	Unit	Reference(s)
Geosphere
US Gasoline (2011)	1 - 3	%	[1]
Regular Gasoline (87 octane)	0.98	wt%	[4]
Mid-grade Gasoline (89 octane)	0.84	wt%	[4]
Premium Gasoline (93 octane)	0.34	wt%	[4]
Conventional "cracked" Gasoline Vapor	2.2	%	[5]
Conventional "reformate" Gasoline Vapor	2.6	%	[5]
Atmosphere
Los Angeles Air (1960)	<0.5 - 50.0	ppbv	[4]

Experimental Protocols

The identification and quantification of methylcyclopentane from its natural sources primarily rely on gas chromatography (GC) coupled with mass spectrometry (MS) or flame ionization detection (FID). For biological matrices, headspace solid-phase microextraction (HS-SPME) is a common sample preparation technique.

Analysis of Methylcyclopentane in Petroleum and Gasoline

Method: ASTM D6730 - Standard Test Method for Determination of Individual Components in Spark Ignition Engine Fuels by 100-Metre Capillary (with Precolumn) High-Resolution Gas Chromatography.[6][7][8]

Principle: This method uses a high-resolution gas chromatograph to separate individual hydrocarbon components in spark-ignition engine fuels.[6][7]

Apparatus:

• Gas Chromatograph (GC) with a flame ionization detector (FID)

• Capillary Column: 100-m methyl silicone open tubular column

• Precolumn may be used for enhanced separation[8]

Procedure:

• Sample Introduction: A representative sample is injected into the GC.[8]

• Separation: The vaporized sample is carried by helium gas through the capillary column, where individual components are separated based on their boiling points and interaction with the stationary phase.[8]

• Detection: As components elute from the column, they are detected by the FID.[8]

• Identification and Quantification: Components are identified based on their retention times compared to known standards. Quantification is performed by measuring the peak area. The use of Kovats retention indices is also a primary identification tool.

Analysis of Methylcyclopentane in Plant and Food Matrices

Method: Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS).

Principle: Volatile and semi-volatile compounds are extracted from the headspace of a sample onto a coated fiber and then thermally desorbed into the GC-MS for separation and identification.

Apparatus:

• GC-MS system

• HS-SPME autosampler and fibers (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• GC Column: A suitable capillary column for volatile compound analysis (e.g., DB-5ms or equivalent).

General Procedure (to be optimized for each matrix):

• Sample Preparation:

  • Plant Material (e.g., Celery, Truffles): Homogenize a known weight of the fresh sample. Place the homogenized sample into a headspace vial.

  • Cooked Food (e.g., Beef, Potatoes): Grind or mince a known weight of the cooked sample. Place the sample into a headspace vial.

• Headspace Extraction (HS-SPME):

  • Place the vial in a temperature-controlled agitator.

  • Expose the SPME fiber to the headspace of the sample for a defined period at a specific temperature. Typical conditions for similar volatile analyses in food range from 30-60°C for 20-60 minutes.

• GC-MS Analysis:

  • Desorption: Insert the SPME fiber into the hot GC inlet to desorb the analytes.

  • Separation: The GC oven temperature is programmed to separate the volatile compounds. A typical program might start at a low temperature (e.g., 40°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

  • Detection: The mass spectrometer is operated in full scan mode to acquire mass spectra of the eluting compounds.

  • Identification: Compounds are identified by comparing their mass spectra and retention indices with those of reference standards and library databases (e.g., NIST).

  • Quantification: For quantitative analysis, an internal standard is typically added to the sample before extraction, and a calibration curve is generated using standards of methylcyclopentane.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationships between the natural sources and the presence of methylcyclopentane.

Natural Sources of Methylcyclopentane

Conclusion

Methylcyclopentane is a naturally occurring cycloalkane with significant prevalence in the geosphere, particularly in petroleum and its derivatives, where it is a valued component for its high octane rating. Its presence in the biosphere, though less concentrated, is notable in certain plants and as a volatile compound in cooked foods. The analytical methods detailed in this guide, primarily based on gas chromatography, provide robust frameworks for the identification and quantification of methylcyclopentane from these diverse sources. This comprehensive understanding of the natural occurrence and analysis of methylcyclopentane is essential for professionals in various scientific and industrial fields.

References

• 1. Methylcyclopentane - Wikipedia [en.wikipedia.org]
• 2. ホップおよび大麻中のテルペン類のHS-SPME-GC/MS分析 [sigmaaldrich.com]
• 3. Compositional Analysis of Naphtha and Reformate [studfile.net]
• 4. echemi.com [echemi.com]
• 5. Methylcyclopentane | C6H12 | CID 7296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. store.astm.org [store.astm.org]
• 8. kelid1.ir [kelid1.ir]

An In-depth Technical Guide on the Isomers of Methylcyclopentane

Executive Summary

This document provides a detailed examination of methylcyclopentane (C₆H₁₂) and its isomers. The primary focus is on the structural isomers of methylcyclopentane and a critical analysis of its stereochemical properties. Contrary to potential misconceptions, methylcyclopentane itself is an achiral molecule and does not possess stereoisomers. To provide a comprehensive guide for researchers, this paper extends the discussion to related substituted cyclopentanes that do exhibit stereoisomerism, thereby offering a broader context for drug development and molecular research. This guide includes tabulated physical property data, detailed experimental protocols for isomer analysis, and logical diagrams to illustrate key concepts.

Structural Isomers of Methylcyclopentane

Isomers are molecules that share the same molecular formula but have different arrangements of atoms.[1] For the molecular formula C₆H₁₂, numerous structural isomers exist, which can be broadly categorized into cycloalkanes and alkenes.[2] Methylcyclopentane and cyclohexane (B81311) are prominent examples of cycloalkane isomers.[1][3]

Key structural isomers of methylcyclopentane (all with formula C₆H₁₂) include:

• Cyclohexane: A six-membered ring.[4]

• Ethylcyclobutane

• 1,1-Dimethylcyclobutane

• 1,2-Dimethylcyclobutane

• 1,3-Dimethylcyclobutane [4]

• Propylcyclopropane

• Various Hexenes (e.g., 1-Hexene, 2-Hexene)

These isomers, particularly methylcyclopentane and cyclohexane, are components of the naphthene fraction of petroleum and are significant in industrial processes such as gasoline production.[5] The interconversion between methylcyclopentane and cyclohexane is a classic catalytic isomerization reaction, often studied using catalysts like platinum (Pt) on solid supports.[6][7]

References

• 1. brainly.com [brainly.com]
• 2. 25 constitutional isomers of molecular formula C6H12, names, functional group structural isomers carbon chain isomers structural formula skeletal formula of R/S E/Z stereoisomers geometric optical isomerism isomers of C6H12 Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 3. gauthmath.com [gauthmath.com]
• 4. Cyclohexane methylcyclopentane 1 3dimethyl cyclobutane class 12 chemistry JEE_Main [vedantu.com]
• 5. Methylcyclopentane - Wikipedia [en.wikipedia.org]
• 6. Modeling the catalytic process of cyclohexane isomerization to methylcyclopentane - Pisarenko - Theoretical Foundations of Chemical Engineering [ogarev-online.ru]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Analysis of Methylcyclopentane by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylcyclopentane is a volatile organic compound (VOC) relevant in various industrial and research settings. Its accurate identification and quantification are crucial for process monitoring, quality control, and safety assessments. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique that provides high-resolution separation and definitive identification of volatile compounds like methylcyclopentane, making it the method of choice for this analysis.[1] This document outlines the protocols for sample preparation, GC-MS instrumentation, and data analysis for the qualitative and quantitative determination of methylcyclopentane.

Experimental Protocols

1. Sample Preparation

The appropriate sample preparation method is critical for accurate analysis and depends on the sample matrix. Methylcyclopentane is a volatile compound, making techniques like headspace analysis or liquid injection suitable.[1]

1.1. Liquid Samples (e.g., Solvents, Reaction Mixtures)

• Direct Injection:

  • If the sample is clean and the concentration of methylcyclopentane is expected to be within the instrument's linear range, direct injection may be possible.

  • Dilute the sample in a volatile organic solvent such as hexane (B92381) or dichloromethane (B109758) to a final concentration of approximately 1-10 µg/mL.[2][3]

  • Filter the diluted sample through a 0.22 µm syringe filter into a 2 mL autosampler vial to remove any particulates.[3]

• Liquid-Liquid Extraction (LLE) for Complex Matrices:

  • For samples where matrix interference is a concern, LLE can be used to isolate the analyte.

  • Mix the sample with an immiscible organic solvent in which methylcyclopentane is highly soluble (e.g., hexane).

  • After thorough mixing, allow the layers to separate.

  • Collect the organic layer containing the analyte.

  • The collected organic layer can then be concentrated or diluted as needed for GC-MS analysis.[1]

1.2. Solid or High-Matrix Samples

• Headspace Analysis: This technique is ideal for analyzing volatile compounds in solid or complex liquid matrices without direct injection of the matrix.[1]

  • Place a known amount of the solid or liquid sample into a sealed headspace vial.

  • Heat the vial to allow the volatile components, including methylcyclopentane, to partition into the headspace gas.[1]

  • An automated headspace autosampler can then inject a specific volume of the headspace gas directly into the GC-MS system.[4]

2. GC-MS Instrumentation and Conditions

The following instrumental parameters are a starting point and should be optimized for the specific instrument and application.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent non-polar column)
Carrier Gas	Helium (99.999% purity) at a constant flow rate of 1.0 mL/min
Injector	Split/Splitless Injector
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)
Oven Program	Initial temperature of 40 °C, hold for 2 minutes, ramp to 150 °C at 10 °C/min, hold for 2 minutes.
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 35-200
Scan Mode	Full Scan for qualitative analysis; Selected Ion Monitoring (SIM) for quantitative analysis.

Data Presentation

Qualitative Identification

The identification of methylcyclopentane is confirmed by its retention time and the fragmentation pattern in the mass spectrum. The molecular ion peak is observed at m/z 84.[5][6]

Table 1: Characteristic Mass Fragments of Methylcyclopentane

m/z (Mass-to-Charge Ratio)	Ion Identity	Relative Abundance
84	[M]+	Moderate
69	[M-CH₃]+	High
56	[C₄H₈]+	High (Base Peak)
41	[C₃H₅]+	High
27	[C₂H₃]+	Moderate

Quantitative Analysis

For quantitative analysis, a calibration curve is constructed by analyzing a series of standard solutions of known concentrations.[3] The peak area of a characteristic ion (quantifier ion) is plotted against the concentration. The use of an internal standard is recommended to improve accuracy and precision.

Table 2: Ions for SIM Mode Quantitative Analysis

Analyte	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Methylcyclopentane	56	69, 84

Mandatory Visualizations

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. uoguelph.ca [uoguelph.ca]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. ez.restek.com [ez.restek.com]

Application Notes and Protocols for 1H and 13C NMR Spectroscopy of Methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of methylcyclopentane. It includes tabulated spectral data, comprehensive experimental protocols for sample preparation and data acquisition, and a visualization of the molecular structure's correlation to its NMR signals.

Introduction to NMR Spectroscopy of Methylcyclopentane

Methylcyclopentane is a cycloalkane with the chemical formula C₆H₁₂. Due to its molecular structure, which contains different sets of chemically non-equivalent protons and carbons, NMR spectroscopy serves as an excellent tool for its structural elucidation and purity assessment. The molecule has a plane of symmetry, which simplifies the expected spectra. In the ¹³C NMR spectrum, four distinct signals are anticipated, corresponding to the four unique carbon environments. The ¹H NMR spectrum is more complex due to spin-spin coupling between neighboring protons.

Data Presentation: ¹H and ¹³C NMR Spectral Data

The following tables summarize the quantitative ¹H and ¹³C NMR data for methylcyclopentane, recorded in deuterated chloroform (B151607) (CDCl₃) at a frequency of 399.65 MHz and 400 MHz, respectively.

Table 1: ¹H NMR Chemical Shift and Multiplicity Data for Methylcyclopentane

Signal Assignment	Chemical Shift (δ) in ppm
A	1.868
B	1.728
C	1.62
D	1.52
E	1.055
F	0.968

Data obtained from a 399.65 MHz spectrum in CDCl₃.

Table 2: Predicted ¹³C NMR Chemical Environments for Methylcyclopentane

Carbon Environment	Number of Attached Hydrogens	Predicted Number of Signals
Methyl Carbon (-CH₃)	3	1
Tertiary Carbon (-CH)	1	1
Methylene Carbons (-CH₂-) adjacent to the tertiary carbon	2	1
Methylene Carbons (-CH₂-) distal to the tertiary carbon	2	1

Based on the molecular symmetry, methylcyclopentane is expected to show four distinct resonance lines in its ¹³C NMR spectrum.

Experimental Protocols

This section outlines the standard operating procedure for acquiring high-quality ¹H and ¹³C NMR spectra of methylcyclopentane.

Sample Preparation

• Solvent Selection: Use deuterated chloroform (CDCl₃) as the solvent. It is a common solvent for non-polar organic molecules and its residual proton signal (at ~7.26 ppm) and carbon signals (at ~77.16 ppm) are well-characterized and can be used as internal references.

• Sample Concentration: Prepare a solution of approximately 0.05 mL of methylcyclopentane in 0.5 mL of CDCl₃. This concentration is suitable for obtaining good signal-to-noise ratios in a reasonable acquisition time.

• NMR Tube: Use a clean and dry 5 mm NMR tube. Transfer the prepared solution into the NMR tube.

• Internal Standard (Optional): Tetramethylsilane (TMS) can be added as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C). However, for routine analysis, referencing to the residual solvent peak is often sufficient.

NMR Instrument Setup and Data Acquisition

The following parameters are recommended for a 400 MHz NMR spectrometer:

For ¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30' on Bruker instruments) is typically used.

• Temperature: Maintain a constant temperature, typically 298 K (25 °C).

• Spectral Width: Set a spectral width of approximately 12-16 ppm to ensure all signals are captured.

• Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient.

• Relaxation Delay: Use a relaxation delay of 1-2 seconds to allow for adequate relaxation of the protons between scans.

• Number of Scans: Acquire 8 to 16 scans to achieve a good signal-to-noise ratio.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase and baseline corrections should be performed.

For ¹³C NMR Spectroscopy:

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments) is used to simplify the spectrum by removing C-H coupling, resulting in single lines for each unique carbon.

• Temperature: Maintain the same temperature as the ¹H NMR experiment (298 K).

• Spectral Width: A spectral width of about 200-220 ppm is appropriate for most organic molecules.

• Acquisition Time: An acquisition time of 1-2 seconds is standard.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to ensure quantitative signal intensities, especially for quaternary carbons (though none are present in methylcyclopentane).

• Number of Scans: A larger number of scans (e.g., 128 to 1024 or more) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Data Processing: Similar to ¹H NMR, the FID is processed with a Fourier transform, followed by phase and baseline corrections.

Visualization of Methylcyclopentane's NMR Structure

The following diagram illustrates the relationship between the different carbon and proton environments in methylcyclopentane and their corresponding signals in the NMR spectra.

Caption: Correlation of methylcyclopentane's atoms to their NMR signals.

Application Note: Identification of Functional Groups on Methylcyclopentane Derivatives using FTIR Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the identification of various functional groups on methylcyclopentane derivatives using Fourier-Transform Infrared (FTIR) spectroscopy. Methylcyclopentane and its substituted analogues are important structural motifs in medicinal chemistry and materials science. FTIR spectroscopy offers a rapid, non-destructive, and highly informative method for the structural elucidation and quality control of these compounds. This application note outlines the fundamental principles, experimental protocols, and data interpretation strategies, including a comprehensive table of characteristic absorption frequencies.

Introduction

Fourier-Transform Infrared (FTIR) spectroscopy is a powerful analytical technique that measures the absorption of infrared radiation by a sample, which induces molecular vibrations. These vibrations, such as stretching and bending of chemical bonds, occur at specific frequencies that are characteristic of the bonds and functional groups present in a molecule. The resulting FTIR spectrum serves as a unique molecular "fingerprint," allowing for the identification of unknown compounds and the characterization of molecular structures.[1][2]

The methylcyclopentane scaffold is a common core in many biologically active molecules and advanced materials. The identification and confirmation of functional groups attached to this core are critical for synthesis validation, quality control, and understanding structure-activity relationships. This application note provides a systematic approach to analyzing methylcyclopentane derivatives using FTIR spectroscopy.

Core Principles of FTIR Analysis

An FTIR spectrum is typically plotted with wavenumber (cm⁻¹) on the x-axis and percentage transmittance or absorbance on the y-axis.[3] The spectrum is generally divided into two main regions:

• Functional Group Region (4000 - 1500 cm⁻¹): This region exhibits absorptions corresponding to the stretching vibrations of specific functional groups. Peaks in this area are generally well-defined and can be readily assigned.[2]

• Fingerprint Region (1500 - 400 cm⁻¹): This region contains a complex pattern of peaks arising from a variety of molecular vibrations, including bending and skeletal vibrations. While difficult to interpret from first principles, the fingerprint region is unique to each molecule and is invaluable for confirming the identity of a compound by comparison with a reference spectrum.[2][4][5]

Experimental Protocols

Accurate and reproducible FTIR spectra depend on proper sample preparation. The choice of method depends on the physical state of the methylcyclopentane derivative.

Materials and Equipment

• Fourier-Transform Infrared (FTIR) Spectrometer

• Sample holder appropriate for the chosen method

• Agate mortar and pestle

• Hydraulic press and pellet die (for KBr pellets)

• Potassium bromide (KBr), spectroscopy grade, dried

• Sodium chloride (NaCl) or potassium bromide (KBr) plates

• Volatile solvent (e.g., chloroform, dichloromethane) for cleaning and film casting

• Liquid cell with IR-transparent windows (e.g., NaCl, KBr)

Protocol 1: Analysis of Liquid Samples (Neat)

This method is suitable for pure liquid methylcyclopentane derivatives.

• Cell Preparation: Ensure the liquid cell windows are clean and dry.

• Sample Loading: Place a small drop of the liquid sample onto one of the IR-transparent windows.

• Assembly: Carefully place the second window on top, ensuring no air bubbles are trapped.

• Data Acquisition: Mount the cell in the FTIR spectrometer and acquire the spectrum.

• Cleaning: After analysis, disassemble the cell and clean the windows thoroughly with a suitable solvent.

Protocol 2: Analysis of Solid Samples (KBr Pellet)

This is a common method for analyzing solid derivatives.

• Sample Grinding: In an agate mortar, grind 1-2 mg of the solid sample to a fine powder.

• Mixing: Add approximately 100-200 mg of dry, spectroscopy-grade KBr to the mortar and mix thoroughly with the sample.

• Pellet Formation: Transfer the mixture to a pellet die and apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the appropriate sample holder in the FTIR spectrometer and acquire the spectrum.

Protocol 3: Analysis of Soluble Solid or Viscous Liquid Samples (Thin Film)

This method is useful for amorphous solids or viscous liquids that can be dissolved in a volatile solvent.

• Sample Dissolution: Dissolve a small amount of the sample in a minimal amount of a volatile solvent.

• Film Casting: Apply a drop of the solution to the surface of a KBr or NaCl plate.

• Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin film of the sample on the plate.

• Data Acquisition: Mount the plate in the FTIR spectrometer and acquire the spectrum.

Data Presentation: Characteristic FTIR Absorption Frequencies

The following table summarizes the characteristic FTIR absorption frequencies for the methylcyclopentane backbone and various functional groups commonly found on its derivatives. The presence of the cyclopentane (B165970) ring can influence the exact position of these absorptions.

Functional Group	Type of Vibration	Characteristic Absorption (cm⁻¹)	Intensity	Notes
Methylcyclopentane Core	C-H Stretch (CH₃, CH₂)	2952 - 2866[6]	Strong	Indicates the presence of sp³ C-H bonds.
C-H Bend (CH₂)	~1460[4]	Medium
C-H Bend (CH₃)	~1375	Medium
Alkyl Substituents	C-H Stretch	3000-2850[7][8]	Strong
C-H Bend (CH₂)	1470-1450[8]	Medium
C-H Bend (CH₃)	1370-1350[8]	Medium
Alkene	=C-H Stretch	3100-3000[7]	Medium
C=C Stretch	1680-1640	Medium-Weak
Alkyne (Terminal)	≡C-H Stretch	~3300	Strong, Sharp
C≡C Stretch	2150-2100[7]	Weak-Medium
Alcohol/Phenol	O-H Stretch (H-bonded)	3500-3200	Strong, Broad	The broadness is due to hydrogen bonding.
O-H Stretch (Free)	3650-3600	Medium, Sharp	Observed in dilute solutions in non-polar solvents.
C-O Stretch	1300-1000[7]	Strong
Ketone	C=O Stretch	~1750	Strong	The five-membered ring in cyclopentanone (B42830) derivatives increases the frequency from a typical acyclic ketone (~1715 cm⁻¹).[3]
Aldehyde	C=O Stretch	1740-1720[7]	Strong
C-H Stretch	2850 and 2750[7]	Weak	Two distinct peaks are characteristic of an aldehyde C-H.
Carboxylic Acid	O-H Stretch	3300-2400	Very Broad	The broadness is due to strong hydrogen bonding.
C=O Stretch	1730-1700[7]	Strong
C-O Stretch	1300-1200	Medium
Ester	C=O Stretch	1750-1730[7]	Strong
C-O Stretch	1300-1000[7]	Strong	Two distinct C-O stretches are often observed.
Amine (Primary)	N-H Stretch	3550-3060 (two bands)[7]	Medium	Two peaks arise from symmetric and asymmetric stretching.
N-H Bend	1640-1550	Medium
Amine (Secondary)	N-H Stretch	3550-3060 (one band)[7]	Medium
N-H Bend	1640-1550	Medium
Nitrile	C≡N Stretch	2260-2240[7]	Medium
Nitro Group	N=O Asymmetric Stretch	~1550[7]	Strong
N=O Symmetric Stretch	~1350[7]	Strong

Visualization of Workflows and Relationships

Experimental Workflow

The general workflow for FTIR analysis of a methylcyclopentane derivative is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 3. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. infrared spectrum of cyclopentane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cyclopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 7. eng.uc.edu [eng.uc.edu]
• 8. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]

Application Notes and Protocols for Methylcyclopentane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylcyclopentane, a cyclic aliphatic hydrocarbon, is emerging as a versatile and valuable solvent for a range of applications in organic synthesis. Its favorable physical and chemical properties, including a moderate boiling point, low water solubility, and relatively low reactivity, make it a suitable medium for various chemical transformations.[1][2] This document provides detailed application notes and protocols for the use of methylcyclopentane as a solvent, with a focus on its application in olefin polymerization.

Physical and Chemical Properties

A thorough understanding of a solvent's properties is crucial for its effective application in chemical synthesis. Methylcyclopentane is a colorless, flammable liquid with a faint odor.[3] Key physical and chemical data are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₆H₁₂
Molecular Weight	84.16 g/mol	[4]
Boiling Point	71.8 °C (161.2 °F)	[3]
Melting Point	-142.4 °C (-224.3 °F)	[3]
Density	0.749 g/mL at 25 °C	[3]
Flash Point	-11 °F	[4]
Water Solubility	Insoluble	[3][4]
Solubility in Organic Solvents	Soluble in ether, miscible with alcohol and benzene

Logical Relationship: Solvent Selection Criteria

The choice of a solvent is a critical parameter in the design of a synthetic route. The following diagram illustrates the logical considerations for selecting methylcyclopentane as a solvent.

Caption: Logical workflow for selecting methylcyclopentane as a solvent.

Application in Olefin Polymerization

Methylcyclopentane is frequently cited as a suitable inert hydrocarbon solvent for liquid-phase olefin polymerization.[1][2] It serves as a medium for reactions involving Ziegler-Natta catalysts and metallocene compounds to produce various polyolefins.[1][5]

General Experimental Workflow for Olefin Polymerization

The following diagram outlines a typical experimental workflow for olefin polymerization using methylcyclopentane as a solvent.

Caption: General workflow for olefin polymerization in methylcyclopentane.

Protocol: Ziegler-Natta Polymerization of Propylene (B89431)

This protocol is a representative example of a procedure for the polymerization of propylene using a fourth-generation Ziegler-Natta catalyst in methylcyclopentane. The quantitative data provided are illustrative and may vary depending on the specific catalyst system and reaction conditions.

Materials:

• High-purity propylene

• Anhydrous methylcyclopentane

• Fourth-generation Ziegler-Natta catalyst (e.g., TiCl₄/MgCl₂/diisobutyl phthalate)

• Cocatalyst (e.g., Triethylaluminum, AlEt₃)

• External donor (e.g., (Cy)(Me)Si(OMe)₂)

• Methanol (for quenching)

Experimental Procedure:

• Reactor Preparation: A suitable pressure reactor is thoroughly dried and purged with high-purity nitrogen.

• Solvent and Reagent Addition: Anhydrous methylcyclopentane is introduced into the reactor, followed by the addition of the cocatalyst and the external donor. The mixture is stirred and brought to the desired reaction temperature.

• Catalyst Introduction: The solid Ziegler-Natta catalyst component is introduced into the reactor.

• Polymerization: Propylene is fed into the reactor to maintain a constant pressure. The polymerization is allowed to proceed for the desired duration.

• Termination and Work-up: The propylene feed is stopped, and the reaction is terminated by the addition of methanol. The resulting polymer is collected by filtration, washed with an appropriate solvent (e.g., hexane), and dried under vacuum to a constant weight.

Illustrative Quantitative Data:

Parameter	Value
Solvent	Methylcyclopentane
Monomer	Propylene
Catalyst System	TiCl₄/MgCl₂/DIBP + AlEt₃ + (Cy)(Me)Si(OMe)₂
Reaction Temperature	70 °C
Reaction Pressure	10 atm
Reaction Time	2 hours
Polymer Yield	High (specifics depend on catalyst activity)
Polymer Isotacticity	>95%

Other Potential Applications in Organic Synthesis

While detailed protocols are less commonly published, the properties of methylcyclopentane suggest its utility in other areas of organic synthesis where an inert, nonpolar solvent is required.[6][7] These include:

• Free-Radical Reactions: Its lack of easily abstractable hydrogen atoms (compared to solvents with benzylic or allylic protons) makes it a potentially suitable medium for free-radical polymerizations or other radical-mediated transformations.

• Organometallic Reactions: For organometallic reagents that are stable in hydrocarbon solvents, methylcyclopentane can serve as an alternative to more common solvents like hexane (B92381) or toluene.

• Catalytic Hydrogenation: Methylcyclopentane can be used as a solvent for the catalytic hydrogenation of various functional groups.[1]

Safety and Handling

Methylcyclopentane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood.[3] It is important to avoid sources of ignition and to use appropriate personal protective equipment, including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Conclusion

Methylcyclopentane is a viable and advantageous solvent for specific applications in organic synthesis, most notably in the field of olefin polymerization. Its inert nature and favorable physical properties make it a valuable component of the synthetic chemist's toolkit. Further research into its application in a broader range of organic transformations is warranted.

References

• 1. US10336837B2 - Process for producing olefin polymer and olefin polymer - Google Patents [patents.google.com]
• 2. US20120220728A1 - 4-METHYL-1-PENTENE/a-OLEFIN COPOLYMER, COMPOSITION COMPRISING THE COPOLYMER AND 4-METHYL-1-PENTENE COPOLYMER COMPOSITION - Google Patents [patents.google.com]
• 3. Methylcyclopentane - Wikipedia [en.wikipedia.org]
• 4. Methylcyclopentane | C6H12 | CID 7296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 6. iransilicate.com [iransilicate.com]
• 7. CN102399121A - Preparation method of cyclopentane and methylcyclopentane - Google Patents [patents.google.com]

Application Notes and Protocols: Catalytic Reforming of Methylcyclopentane to Benzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the catalytic reforming of methylcyclopentane to produce benzene (B151609). This process is a cornerstone of industrial aromatic production and serves as a valuable model reaction in catalysis research. The information herein is intended to guide laboratory-scale experimentation and analysis.

Introduction

The conversion of methylcyclopentane (MCP) to benzene is a significant reaction in the petrochemical industry, primarily for the production of high-octane gasoline and valuable aromatic feedstocks.[1] This dehydroisomerization process typically employs a bifunctional catalyst, most commonly platinum supported on an acidic alumina (B75360) carrier (Pt/Al₂O₃). The reaction proceeds through a series of steps including the dehydrogenation of MCP to methylcyclopentene, followed by ring expansion to cyclohexene, and finally dehydrogenation to benzene.[2] Key side reactions include hydrogenolysis (ring opening) to form isohexanes and n-hexane, as well as cracking to lighter hydrocarbons.[3] Understanding and controlling the reaction parameters and catalyst properties are crucial for maximizing benzene yield and selectivity.

Signaling Pathways and Reaction Mechanisms

The catalytic reforming of methylcyclopentane to benzene is a complex process involving multiple reaction pathways on a bifunctional catalyst. The primary pathway involves the isomerization of the five-membered ring to a six-membered ring, followed by dehydrogenation.

Caption: Reaction pathway for methylcyclopentane to benzene.

Experimental Protocols

Catalyst Preparation: 0.5 wt% Pt/γ-Al₂O₃ via Incipient Wetness Impregnation

This protocol details the synthesis of a platinum on gamma-alumina catalyst, a common formulation for this reaction.

Materials:

• γ-Al₂O₃ support (high surface area, e.g., 150-300 m²/g)

• Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

• Deionized water

• Drying oven

• Calcination furnace

• Tube furnace for reduction

Procedure:

• Support Preparation: Dry the γ-Al₂O₃ support in an oven at 120°C for at least 4 hours to remove adsorbed water.

• Pore Volume Determination: Determine the pore volume of the dried γ-Al₂O₃ by incipient wetness. This is the maximum amount of liquid the support can absorb without becoming visibly wet.

• Precursor Solution Preparation: Calculate the amount of H₂PtCl₆·6H₂O required to achieve a 0.5 wt% platinum loading on the desired mass of γ-Al₂O₃. Dissolve this amount in a volume of deionized water equal to the pre-determined pore volume of the alumina support.

• Impregnation: Add the precursor solution dropwise to the dried γ-Al₂O₃ support while continuously mixing to ensure uniform distribution.

• Drying: Dry the impregnated catalyst in an oven at 120°C overnight (approximately 12 hours) with a heating ramp of 3°C/min.[4]

• Calcination: Calcine the dried catalyst in a furnace under a flow of dry air. Heat the catalyst to 500-600°C at a rate of 6°C/min and hold for 2-4 hours to decompose the platinum precursor and anchor the platinum oxide species to the support.[4][5]

• Reduction: Prior to the reaction, reduce the calcined catalyst in a tube furnace under a flow of hydrogen (H₂). Heat the catalyst to 450°C and hold for 2-4 hours to reduce the platinum oxide to metallic platinum.

Catalytic Reforming of Methylcyclopentane in a Fixed-Bed Reactor

This protocol describes the reforming reaction in a continuous flow fixed-bed reactor system.

Equipment:

• High-pressure fixed-bed reactor (e.g., stainless steel tube)

• Tube furnace with temperature controller

• Mass flow controllers for gases (H₂, N₂)

• High-performance liquid chromatography (HPLC) pump for liquid feed (methylcyclopentane)

• Back pressure regulator

• Gas-liquid separator

• Gas chromatograph (GC) with a Flame Ionization Detector (FID) for product analysis

Procedure:

• Catalyst Loading: Load a known mass of the prepared Pt/Al₂O₃ catalyst into the reactor, typically mixed with an inert material like quartz wool or silicon carbide to ensure a stable bed.

• System Purge: Purge the reactor system with an inert gas (e.g., nitrogen) to remove air.

• Catalyst Reduction (In-situ): If not already reduced, perform the reduction step as described in the catalyst preparation protocol within the reactor.

• Reaction Conditions:

  • Set the reactor temperature to the desired value (e.g., 350-450°C).[6][7]

  • Pressurize the system to the desired pressure (e.g., 1-20 atm) using the back pressure regulator.

  • Establish a continuous flow of hydrogen through the reactor at a specified rate to achieve the desired H₂/MCP molar ratio (e.g., 10:1).[6][7]

• Reactant Feed: Introduce the methylcyclopentane feed into the reactor at a constant flow rate using the HPLC pump to achieve the desired Weight Hourly Space Velocity (WHSV).[6][7]

• Product Collection and Analysis:

  • Allow the reaction to reach a steady state (typically after a few hours on stream).[6][7]

  • Cool the reactor effluent and direct it to a gas-liquid separator.

  • Analyze the gas and liquid products periodically using a gas chromatograph to determine the composition.

Data Presentation

The following tables summarize typical quantitative data for the catalytic reforming of methylcyclopentane, showing the influence of reaction temperature on conversion, selectivity, and yield.

Table 1: Effect of Reaction Temperature on Methylcyclopentane (MCP) Conversion, Benzene Selectivity, and Benzene Yield.

Catalyst	Temperature (°C)	MCP Conversion (%)	Benzene Selectivity (%)	Benzene Yield (%)
Pt/HZSM-48	350	~85	~55	~47
Pt/HZSM-48	400	~92	~60	~55
Pt/HZSM-48	450	~94	~44	~41
Pt/(HZSM-48+pseudoboehmite, 1:1)	350	~80	~65	~52
Pt/(HZSM-48+pseudoboehmite, 1:1)	400	~93	~70	~65
Pt/(HZSM-48+pseudoboehmite, 1:1)	450	~94	~68	~64

Reaction Conditions: H₂/MCP molar ratio = 10, Pressure = 1 atm, WHSV = 0.3 h⁻¹, Time-on-stream = 3 h.[6][7]

Experimental Workflow and Logic

The overall experimental workflow for the catalytic reforming of methylcyclopentane can be visualized as a series of logical steps from catalyst preparation to final data analysis.

Caption: Experimental workflow for catalytic reforming.

Analytical Protocols

Gas Chromatography (GC) Analysis of Products

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column suitable for hydrocarbon separation (e.g., PONA, DB-5).

• Autosampler for liquid injections.

GC Method Parameters (Example):

• Injector Temperature: 250°C[8]

• Detector Temperature: 250°C[8]

• Carrier Gas: Nitrogen or Helium[8]

• Oven Temperature Program:

  • Initial temperature: 45°C, hold for 6 minutes.[8]

  • Ramp: 25°C/min to 250°C.[8]

  • Final hold: 5 minutes at 250°C.[8]

• Injection Volume: 0.2 µL[8]

• Split Ratio: 50:1[8]

Quantification:

• Use an internal standard method for accurate quantification. Isopropanol can be a suitable internal standard.[8]

• Prepare calibration standards of known concentrations for all expected products (methylcyclopentane, benzene, n-hexane, isohexanes, etc.) to determine their response factors relative to the internal standard.

• Calculate the conversion of methylcyclopentane and the selectivity and yield of each product based on the calibrated peak areas.

Calculations:

• MCP Conversion (%) = [(Moles of MCP in feed - Moles of MCP in product) / Moles of MCP in feed] x 100

• Benzene Selectivity (%) = (Moles of Benzene in product / Moles of MCP reacted) x 100

• Benzene Yield (%) = (Moles of Benzene in product / Moles of MCP in feed) x 100 = (MCP Conversion x Benzene Selectivity) / 100

References

• 1. researchgate.net [researchgate.net]
• 2. US2861944A - Conversion of methylcyclopentane to benzene - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. CN114152691A - Method for analyzing contents of cyclopentane and extractant by gas chromatography - Google Patents [patents.google.com]

Application Notes and Protocols: Ring-Opening Reactions of Methylcyclopentane Over Platinum Catalysts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the ring-opening reactions of methylcyclopentane (MCP) catalyzed by platinum (Pt). This reaction is a key model for understanding the catalytic cracking and isomerization of naphthenic compounds, which is crucial in petroleum refining and the synthesis of specialty chemicals.

Introduction

The selective ring-opening of cycloalkanes like methylcyclopentane into branched alkanes is a significant process for upgrading the octane (B31449) number of gasoline. Platinum-based catalysts are widely used for these reactions due to their high activity and selectivity. The product distribution, primarily consisting of 2-methylpentane (B89812) (2-MP), 3-methylpentane (B165638) (3-MP), and n-hexane (n-Hx), is highly dependent on the catalyst structure and reaction conditions. Understanding the underlying mechanisms and experimental parameters is essential for designing efficient catalytic systems.

Reaction Mechanisms and Product Selectivity

The ring-opening of methylcyclopentane on platinum catalysts proceeds via a complex network of surface reactions involving C-H and C-C bond activation. The selectivity towards different hexane (B92381) isomers is strongly influenced by the structure of the platinum surface.

On large, terrace-rich platinum particles, represented by the Pt(111) surface, the reaction pathway favors the formation of branched hexanes (2-MP and 3-MP).[1] The activation energy barrier for the C-C bond scission leading to n-hexane is significantly higher on these surfaces, thus impeding its formation.[1] In contrast, defect-rich small platinum particles, with more edge and corner sites similar to a Pt(211) surface, exhibit enhanced formation of n-hexane.[1] This is attributed to a lower activation energy barrier for the C-C bond cleavage required to produce the linear alkane.[1]

Bifunctional catalysts, which possess both a metal site (platinum) and an acidic support (e.g., alumina), can also influence the product distribution.[2] In such cases, the reaction may proceed through a carbenium ion mechanism on the acidic sites, which can alter the selectivity.[2]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on the ring-opening of methylcyclopentane over platinum and other noble metal catalysts.

Table 1: Product Distribution in Methylcyclopentane Ring-Opening over a Bifunctional Pt-Al₂O₃ Catalyst [2]

Temperature (°C)	n-Hexane (mol%)	2-Methylpentane (mol%)	3-Methylpentane (mol%)
400	6.3	1.6	1

Reaction conditions: Pulse width: 0.2 μL; catalyst: 115 mg RD 150 C; carrier gas velocity: H₂, 100 mL/min.

Table 2: Activation Energies for C-C Bond Scission in Methylcyclopentane Ring-Opening [1][3]

Catalyst Surface	Product Formed	Activation Energy (kJ/mol)
Pt(111)	Branched Hexanes	< 90
Pt(111)	n-Hexane	116
Pt(211)	n-Hexane	94

Experimental Protocols

This section provides a generalized protocol for the preparation of a supported platinum catalyst and the subsequent ring-opening reaction of methylcyclopentane.

Protocol 1: Preparation of a Supported Pt/Al₂O₃ Catalyst by Impregnation

• Support Preparation: Dry the alumina (B75360) (Al₂O₃) support at 120°C for 12 hours to remove adsorbed water.

• Impregnation Solution: Prepare a solution of a platinum precursor, such as chloroplatinic acid (H₂PtCl₆), in deionized water. The concentration should be calculated to achieve the desired platinum loading on the support.

• Impregnation: Add the alumina support to the impregnation solution and stir for 4 hours at room temperature to ensure uniform wetting.

• Drying: Remove the excess solvent by rotary evaporation at 60°C. Further dry the impregnated support in an oven at 110°C for 12 hours.

• Calcination: Calcine the dried catalyst in a furnace under a flow of dry air. Ramp the temperature to 500°C at a rate of 5°C/min and hold for 4 hours.

• Reduction: Prior to the reaction, reduce the calcined catalyst in a flow of hydrogen (H₂). Heat the catalyst to 400°C at a rate of 10°C/min and hold for 2 hours.

• Cooling: Cool the catalyst to the desired reaction temperature under a flow of inert gas (e.g., nitrogen or argon).

Protocol 2: Catalytic Ring-Opening of Methylcyclopentane in a Fixed-Bed Reactor

• Catalyst Loading: Load a specific amount of the prepared Pt/Al₂O₃ catalyst into a fixed-bed reactor.

• System Purge: Purge the reactor system with an inert gas to remove any air and moisture.

• Catalyst Activation: Activate the catalyst in-situ by following the reduction procedure described in Protocol 1, step 6.

• Reaction Feed: Introduce a feed stream of methylcyclopentane and hydrogen into the reactor at the desired molar ratio and flow rate. The methylcyclopentane can be introduced as a liquid via a pump and vaporized before entering the reactor.

• Reaction Conditions: Set the reactor temperature and pressure to the desired values. For example, a temperature range of 300-500°C and a pressure of 1-30 atm are typical.

• Product Analysis: Analyze the reactor effluent using an online gas chromatograph (GC) equipped with a flame ionization detector (FID) to determine the product distribution (2-methylpentane, 3-methylpentane, n-hexane, and any cracking products).

• Data Collection: Collect data at steady-state conditions to calculate conversion, selectivity, and reaction rates.

Visualizations

Caption: Generalized reaction pathway for methylcyclopentane ring-opening.

Caption: Workflow for catalyst preparation and catalytic testing.

References

• 1. portal.fis.tum.de [portal.fis.tum.de]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. pubs.acs.org [pubs.acs.org]

Methylcyclopentane as a component in gasoline and jet fuel

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylcyclopentane (C₆H₁₂) is a cycloalkane, or naphthene, that is a naturally occurring component of crude oil. As a colorless, flammable liquid, it is a significant constituent in commercial gasolines and a component of interest in the formulation of jet fuels. Its high research octane (B31449) number (RON) and motor octane number (MON) make it a valuable blending component for improving the anti-knock characteristics of spark-ignition engine fuels. Furthermore, the synthesis of methylcyclopentane and other cycloalkanes from biomass sources is an active area of research for the development of sustainable aviation and automotive fuels. This document provides detailed information on the application of methylcyclopentane in gasoline and jet fuel, along with protocols for its analysis.

Methylcyclopentane in Gasoline

Methylcyclopentane is a desirable component in the gasoline blending pool due to its high octane rating, which contributes to improved engine performance and efficiency. It is typically present in the naphthene fraction of petroleum.[1]

Quantitative Data

The concentration of methylcyclopentane in commercial gasoline varies depending on the grade and specific blend. Its octane numbers are significantly higher than many other hydrocarbon components, making it a valuable octane enhancer.

Property	Value	Reference
Research Octane Number (RON)	103	[1]
Motor Octane Number (MON)	95	[1]
Concentration in U.S. Gasoline	1% - 3% by weight	[1]

Table 1: Key Properties and Concentration of Methylcyclopentane in Gasoline.

The following table provides a comparative overview of the octane numbers of methylcyclopentane and other common gasoline components.

Component	Research Octane Number (RON)	Motor Octane Number (MON)
n-Heptane	0	0
Isooctane (B107328) (2,2,4-Trimethylpentane)	100	100
Methylcyclopentane	103	95
Toluene	124	112
Ethanol	108.6	89

Table 2: Comparison of Research Octane Number (RON) and Motor Octane Number (MON) for Selected Gasoline Components.

Methylcyclopentane in Jet Fuel

While not a primary component of conventional jet fuel, cycloalkanes like methylcyclopentane are of significant interest for the formulation of sustainable and high-performance aviation fuels. The synthesis of cycloalkanes from biomass is a promising pathway to produce jet fuel with increased density and volumetric energy content.[2] Research has focused on producing cycloalkane-rich sustainable aviation fuels (SAFs) from various biomass sources.[3]

Impact on Jet Fuel Properties

The addition of cycloalkanes to jet fuel can influence several key properties:

• Density and Energy Content: Cycloalkanes can increase the density and volumetric heat of combustion of jet fuel.[2]

• Freezing Point: The freezing point of the resulting fuel mixture is a critical parameter for aviation safety. The cycloalkane mixture obtained from the hydrodeoxygenation of 2,5-bis(furan-2-ylmethyl)-cyclopentanone has a low freezing point of 241.7 K.[2]

Further research is ongoing to fully characterize the impact of specific cycloalkanes like methylcyclopentane on the full range of jet fuel specifications.

Experimental Protocols

Protocol 1: Determination of Methylcyclopentane in Gasoline by Gas Chromatography (Based on ASTM D6730)

Objective: To quantify the concentration of methylcyclopentane in spark-ignition engine fuels.

Principle: This method utilizes high-resolution gas chromatography (GC) to separate individual hydrocarbon components in a gasoline sample. A representative sample is injected into a GC equipped with a capillary column, where components are separated based on their boiling points and interaction with the stationary phase. A flame ionization detector (FID) is used for detection.[4]

Apparatus:

• Gas Chromatograph (GC) with a capillary inlet system.

• Capillary GC column (e.g., 100-meter capillary with a precolumn).[5]

• Flame Ionization Detector (FID).

• Data acquisition and processing system.

Procedure Summary:

• Sample Preparation: No specific sample preparation is typically required for gasoline samples.

• Injection: A representative hydrocarbon sample is introduced into the gas chromatograph.[4]

• Separation: The vaporized sample is carried by a carrier gas (e.g., helium or hydrogen) through the capillary column, where individual components are separated.[4][6]

• Detection: The separated components are detected by the FID as they elute from the column.[4]

• Identification: Peaks are identified based on their retention times, often using Kovats Retention Indices.[7]

• Quantification: The concentration of each component, including methylcyclopentane, is determined by comparing its peak area to that of a known standard or by area normalization.

Note: This method is suitable for spark-ignition engine fuels with boiling ranges up to 225°C.[5] For samples with high olefin content (>25% by mass), co-elution may occur.[7]

Protocol 2: Determination of Research Octane Number (RON) (Based on ASTM D2699)

Objective: To determine the anti-knock characteristics of a spark-ignition engine fuel.

Principle: The RON of a fuel is determined by comparing its knocking tendency to that of primary reference fuels (blends of isooctane and n-heptane) in a standardized single-cylinder Cooperative Fuel Research (CFR) engine under specific operating conditions.[1][8]

Apparatus:

• Cooperative Fuel Research (CFR) engine.[8]

• Knock detection instrumentation.

• Primary reference fuels (isooctane and n-heptane).

Procedure Summary:

• Engine Preparation: The CFR engine is prepared and brought to specified, stable operating conditions.[9]

• Sample Introduction: The fuel sample is introduced into the engine.

• Knock Intensity Measurement: The engine's compression ratio is adjusted to produce a standard level of knock intensity.

• Reference Fuel Comparison: The knock intensity of the sample is bracketed by two primary reference fuels with known octane numbers.[10]

• RON Determination: The RON of the sample is interpolated from the knock intensities of the bracketing reference fuels. The engine runs at 600 rpm for this test.[8]

Protocol 3: Analysis of Naphthenes in Jet Fuel (Based on ASTM D1319)

Objective: To determine the total volume percent of saturates (including naphthenes), olefins, and aromatics in petroleum fractions.

Principle: This method, known as Fluorescent Indicator Adsorption (FIA), involves introducing a small sample into a glass adsorption column packed with activated silica (B1680970) gel containing a fluorescent dye mixture. The sample is moved down the column with alcohol and air pressure, causing the hydrocarbon types to separate based on their adsorption affinities. The length of each separated zone, visualized under UV light, is used to calculate the volume percentage of each hydrocarbon type.[11]

Apparatus:

• FIA apparatus, including a specialized glass adsorption column.

• Activated silica gel with fluorescent indicator dye.

• UV light source.

• Pressurized air source.

Procedure Summary:

• Column Preparation: The FIA column is tightly packed with the activated silica gel containing the fluorescent dye.[11]

• Sample Introduction: A precise volume of the fuel sample is introduced to the top of the column.[11]

• Elution: Alcohol is added to the top of the column, and air pressure is applied to move the sample and eluent down the column.[11]

• Zone Visualization: The separated zones of aromatics, olefins, and saturates are visualized under a UV lamp.

• Measurement and Calculation: The length of each fluorescent zone is measured, and the volume percentage of each hydrocarbon type is calculated from these lengths.[11]

Note: This method is applicable to petroleum fractions that distill below 315°C.[12]

Visualizations

Caption: Experimental workflow for the analysis of methylcyclopentane in fuels.

Caption: Synthesis pathway of methylcyclopentane from biomass.[13][14]

References

• 1. matestlabs.com [matestlabs.com]
• 2. Synthesis of Diesel and Jet Fuel Range Cycloalkanes with Cyclopentanone and Furfural | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. thinghiemxangdau.vn [thinghiemxangdau.vn]
• 5. store.astm.org [store.astm.org]
• 6. D6730 Detailed Hydrocarbon Analysis Faster Using H2 [envantage.com]
• 7. ASTM D6730 | Spark Ignition Engine Fuels [scioninstruments.com]
• 8. ASTM D2699 - eralytics [eralytics.com]
• 9. ASTM D2699 RON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 10. Fuel Octane Rating Procedure A-ASTM D2699 RON [sh-sinpar.com]
• 11. amspecgroup.com [amspecgroup.com]
• 12. store.astm.org [store.astm.org]
• 13. Synthesis of biomass-derived methylcyclopentane as a gasoline additive via aldol condensation/hydrodeoxygenation of 2,5-hexanedione [escholarship.org]
• 14. Synthesis of biomass-derived methylcyclopentane as a gasoline additive via aldol condensation/hydrodeoxygenation of 2,5-hexanedione - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Synthesis of Derivatives from Methylcyclopentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylcyclopentane (MCP) is a valuable cyclic hydrocarbon feedstock, primarily found in the naphthene fraction of petroleum. Its saturated and relatively stable structure presents a unique challenge and opportunity for synthetic chemists. While less reactive than functionalized molecules, methylcyclopentane's C-H bonds can be selectively activated to install functional groups, providing access to a wide array of derivatives. These derivatives are important intermediates in the synthesis of complex pharmaceuticals and other fine chemicals. This document provides detailed protocols and application notes for the synthesis of key derivatives starting from methylcyclopentane, including halogenated, oxygenated, and nitrated compounds.

Halogenation of Methylcyclopentane

Direct halogenation of methylcyclopentane is a primary entry point for further functionalization. Free-radical bromination is particularly effective as it selectively targets the most substituted carbon atom, the tertiary carbon bearing the methyl group.

Synthesis of 1-Bromo-1-methylcyclopentane (B3049229)

This protocol details the free-radical bromination of methylcyclopentane to yield 1-bromo-1-methylcyclopentane, a versatile intermediate for nucleophilic substitution and elimination reactions.

Experimental Protocol:

• Reaction Setup: To a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add methylcyclopentane (1.0 eq) and a suitable solvent such as carbon tetrachloride (CCl₄).

• Initiation: Heat the mixture to reflux. Initiate the reaction by adding a radical initiator, such as AIBN (azobisisobutyronitrile), or by irradiating the flask with a UV lamp (hν).

• Bromination: Add bromine (Br₂) (1.0 eq) dropwise from the dropping funnel to the refluxing mixture. The disappearance of the red-brown bromine color indicates the progress of the reaction.

• Reaction Monitoring: Monitor the reaction by Gas Chromatography (GC) to ensure the consumption of the starting material.

• Work-up: After completion, cool the reaction mixture to room temperature. Wash the solution sequentially with an aqueous solution of sodium thiosulfate (B1220275) (to quench excess bromine), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by fractional distillation to yield pure 1-bromo-1-methylcyclopentane.

Logical Workflow for Derivatization:

Caption: General workflow for methylcyclopentane derivatization.

Synthesis of Oxygenated Derivatives

Oxygenated derivatives such as alcohols and ketones are crucial building blocks. While direct oxidation of methylcyclopentane often requires harsh conditions, multi-step sequences starting from halogenated intermediates or alternative cyclic precursors are highly effective.

Synthesis of 1-Methylcyclopentanol

1-Methylcyclopentanol can be prepared from methylcyclopentane via a two-step process involving bromination followed by hydrolysis. Alternatively, a Grignard reaction with cyclopentanone (B42830) provides a high-yield route.

Protocol 2.1.1: From 1-Bromo-1-methylcyclopentane (Hydrolysis)

• Reaction Setup: In a round-bottom flask, dissolve 1-bromo-1-methylcyclopentane (1.0 eq) in a mixture of water and a co-solvent like acetone (B3395972) or THF to ensure miscibility.

• Hydrolysis: Add a weak base, such as sodium bicarbonate (NaHCO₃), to neutralize the HBr formed during the reaction. Heat the mixture at reflux for several hours.

• Reaction Monitoring: Monitor the disappearance of the starting material using Thin Layer Chromatography (TLC) or GC.

• Work-up: Cool the reaction mixture and extract the product with a suitable organic solvent, such as diethyl ether.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and remove the solvent in vacuo. Purify the resulting tertiary alcohol by distillation or column chromatography.

Protocol 2.1.2: From Cyclopentanone (Grignard Reaction)

• Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), place magnesium turnings (1.1 eq). Add a solution of methyl bromide or methyl iodide (1.0 eq) in anhydrous diethyl ether or THF dropwise. The reaction is initiated if bubbling occurs. If not, gentle heating or a crystal of iodine may be required.

• Addition to Ketone: Once the Grignard reagent has formed, cool the flask in an ice bath. Add a solution of cyclopentanone (1.0 eq) in anhydrous ether dropwise, maintaining a low temperature.

• Quenching: After the addition is complete, stir the reaction at room temperature until the starting material is consumed (monitored by TLC). Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the product, 1-methylcyclopentanol, by distillation.

Signaling Pathway Diagram: Synthesis of 1-Methylcyclopentanol

Caption: Synthetic pathways to 1-Methylcyclopentanol.

Synthesis of Methylcyclopentanone Isomers

Various isomers of methylcyclopentanone can be synthesized, often requiring different starting materials.

Product	Starting Material	Key Reagents	Yield	Reference
2-Methylcyclopentanone (B130040)	Methyl 1-methyl-2-oxocyclopentanecarboxylate	H₂O, H₂SO₄	95%
3-Methylcyclopentanone	5-Hydroxymethyl furfural	H₂, Supported Pd, Pt, or Ru catalyst, H₂O	>75% (Selectivity)

Protocol 2.2.1: Synthesis of 2-Methylcyclopentanone

• Setup: In a round-bottom flask, combine methyl 1-methyl-2-oxocyclopentanecarboxylate (1.0 eq), water, and a catalytic amount of concentrated sulfuric acid.

• Reaction: Heat the mixture to 100°C and maintain for 10 hours. This step facilitates hydrolysis and decarboxylation.

• Work-up: Cool the system to room temperature. The organic phase will separate. Combine the organic phases and wash with 5% sodium bicarbonate solution and then with saturated brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by distillation. Further purify the 2-methylcyclopentanone product by vacuum distillation.

Nitration of Methylcyclopentane

Vapor-phase nitration allows for the introduction of a nitro group, which can be a precursor to amines and other nitrogen-containing compounds. The reaction typically yields a mixture of secondary and tertiary nitroalkanes. A historical synthesis of a 1-chloro-1-methylcyclopentane (B8640889) involved the nitration of methylcyclopentane as an initial step to form the tertiary nitro-compound.

Protocol 3.0.1: Vapor-Phase Nitration of Methylcyclopentane (Adapted from Propylcyclopentane Nitration)

• Reaction Setup: A flow reactor capable of high-temperature operation is required. The reactor should be packed with an inert material like glass beads.

• Reagent Feed: Methylcyclopentane and concentrated nitric acid (e.g., 68%) are vaporized separately and fed into the reactor. A molar excess of the hydrocarbon is typically used to minimize oxidation and multiple nitrations.

• Reaction Conditions: The reaction is conducted at elevated temperatures, typically in the range of 350-450°C. The contact time of the reagents in the reaction zone is a critical parameter, often on the order of seconds.

• Product Collection: The exit stream from the reactor is cooled to condense the products. The organic layer, containing nitro-methylcyclopentanes and unreacted starting material, is separated from the aqueous layer.

• Purification: The organic phase is washed with water and a dilute solution of sodium bicarbonate to remove acidic byproducts. The products can then be separated and purified by fractional distillation under reduced pressure.

Experimental Workflow: Multi-step Synthesis via Halogenation

Caption: Pathway for 1,2-dimethylcyclopentane synthesis.

Conclusion

Methylcyclopentane serves as a versatile platform for the synthesis of a variety of functionalized cyclic molecules. Through initial C-H activation via methods like radical halogenation, a range of derivatives including alcohols, ketones, alkenes, and nitriles can be accessed. The protocols and data presented here offer a foundational guide for researchers in synthetic and medicinal chemistry to leverage methylcyclopentane as a starting material for creating novel and complex molecular architectures.

Application of Methylcyclopentane in Petroleum Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylcyclopentane (MCP), a cycloalkane with the chemical formula C₆H₁₂, is a naturally occurring component of crude oil and a significant constituent of gasoline. Its stable five-carbon ring structure with a methyl group attachment gives it unique physicochemical properties that make it a valuable compound in petroleum research. This document provides detailed application notes and experimental protocols for the use of methylcyclopentane in key areas of petroleum research, including its role as a high-octane gasoline component, its use in surrogate fuel formulation for combustion studies, and its application in petrochemical synthesis through catalytic reforming.

Data Presentation

Physicochemical Properties of Methylcyclopentane

Property	Value	Reference
Molecular Formula	C₆H₁₂
Molecular Weight	84.16 g/mol
Density	0.749 g/mL at 25°C
Boiling Point	71.8°C (161.2°F)
Melting Point	-142.4°C (-224.3°F)
Flash Point	<0°F
Autoignition Temperature	258°C (496.4°F)
Research Octane (B31449) Number (RON)	103
Motor Octane Number (MON)	95
Heat of Combustion	3938.1 kJ/mol

Methylcyclopentane Content in Commercial Gasoline

Gasoline Grade	Average Concentration (wt%)
Regular (87 Octane)	0.98 - 2.7
Mid-grade (89 Octane)	0.84 - 2.6
Premium (93 Octane)	0.34 - 2.6

Data compiled from various sources analyzing conventional and reformulated gasoline.

Application Notes

High-Octane Gasoline Component and Octane Rating Determination

Methylcyclopentane is a valuable blending component in gasoline due to its high Research Octane Number (RON) of 103 and Motor Octane Number (MON) of 95. These high octane ratings indicate a greater resistance to "knocking" or autoignition in spark-ignition engines, allowing for higher compression ratios and improved engine efficiency. The determination of these octane numbers is crucial for fuel quality control and engine design.

Methylcyclopentane can be used as a reference compound or as a component in a fuel blend being tested for its octane rating. The standard methods for determining RON and MON are ASTM D2699 and ASTM D2700, respectively. These tests are performed using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

Surrogate Fuel Formulation for Combustion Research

To study the complex combustion behavior of commercial fuels like gasoline, which can contain hundreds of different hydrocarbons, researchers use simplified "surrogate" fuels with a well-defined composition. Methylcyclopentane, as a representative of the cycloalkane class of hydrocarbons present in gasoline, is an important component in the formulation of these surrogate mixtures.

These surrogates are used in fundamental combustion experiments to develop and validate detailed chemical kinetic models. These models are then used to simulate and predict combustion phenomena such as ignition delay, flame speed, and pollutant formation in internal combustion engines and gas turbines.

Petrochemical Feedstock for Aromatic Production

In the petrochemical industry, methylcyclopentane is a key feedstock in catalytic reforming processes to produce high-value aromatic compounds, primarily benzene (B151609). This process, known as dehydroisomerization, involves the rearrangement and dehydrogenation of the methylcyclopentane molecule over a platinum-based catalyst. Benzene is a fundamental building block for the production of a wide range of chemicals, including plastics, resins, and synthetic fibers.

Experimental Protocols

Protocol 1: Determination of Research Octane Number (RON) - ASTM D2699

Objective: To determine the anti-knock characteristics of a spark-ignition engine fuel, such as a blend containing methylcyclopentane, under mild operating conditions.

Apparatus:

• Standardized Cooperative Fuel Research (CFR) engine with a variable compression ratio.

• Knockmeter to measure the intensity of knock.

• Primary Reference Fuels (PRFs): Isooctane (RON = 100) and n-heptane (RON = 0).

Procedure:

• Engine Preparation: Warm up the CFR engine according to the manufacturer's specifications and the conditions outlined in ASTM D2699. This includes stabilizing the engine temperature and other operating parameters.

• Sample Preparation: Prepare the fuel sample to be tested. If evaluating a blend, ensure accurate volumetric or gravimetric measurement of each component, including methylcyclopentane.

• Bracketing Procedure: a. Operate the engine on the test fuel and adjust the compression ratio until a standard level of knock intensity is observed on the knockmeter. b. Select two Primary Reference Fuels (PRFs), one with a higher and one with a lower octane number than the expected rating of the sample. c. Operate the engine on each PRF and adjust their blend composition until the knock intensity matches that of the sample fuel at the same compression ratio.

• Calculation: The Research Octane Number of the sample is determined by the composition of the PRF blend that produces the same knock intensity.

Expected Results: A numerical RON value for the test fuel, indicating its resistance to knock under low-speed, low-load conditions.

Protocol 2: Formulation and Use of a Gasoline Surrogate Fuel Containing Methylcyclopentane for Shock Tube Combustion Studies

Objective: To prepare a simplified surrogate fuel containing methylcyclopentane to study its autoignition characteristics under conditions relevant to internal combustion engines.

Materials:

• High-purity methylcyclopentane (≥99%)

• Other surrogate components (e.g., iso-octane, n-heptane, toluene)

• Oxidizer (e.g., synthetic air: 21% O₂, 79% N₂)

• Shock tube facility equipped with pressure transducers and optical diagnostics for emission spectroscopy (e.g., CH* and OH*).

Procedure:

• Surrogate Formulation: a. Define the target properties of the real gasoline to be emulated (e.g., octane numbers, hydrocarbon class composition). b. Formulate a surrogate mixture by blending methylcyclopentane with other representative hydrocarbons to match these properties. For example, a simple surrogate could consist of 20% methylcyclopentane, 50% iso-octane, and 30% n-heptane by liquid volume.

• Mixture Preparation: Prepare the fuel/oxidizer mixture in a mixing tank. The exact composition (equivalence ratio) will depend on the specific experimental goals.

• Shock Tube Experiment: a. Introduce the prepared gas mixture into the driven section of the shock tube. b. A high-pressure driver gas is used to rupture a diaphragm, generating a shock wave that propagates through the test gas, rapidly compressing and heating it to the desired temperature and pressure. c. Record the pressure history and light emission from the reacting gas behind the reflected shock wave.

• Data Analysis: The ignition delay time is determined from the pressure trace as the time interval between the arrival of the reflected shock wave and the onset of rapid combustion, often identified by a sharp pressure rise or the appearance of specific emission signals (e.g., OH*).

Expected Results: Ignition delay time data for the methylcyclopentane-containing surrogate fuel as a function of temperature, pressure, and equivalence ratio. This data is crucial for validating and refining chemical kinetic models of gasoline combustion.

Protocol 3: Catalytic Reforming of Methylcyclopentane to Benzene

Objective: To demonstrate the conversion of methylcyclopentane to benzene through catalytic reforming.

Apparatus:

• Fixed-bed catalytic reactor

• Platinum-based reforming catalyst (e.g., Pt/Al₂O₃)

• High-pressure hydrogen gas supply

• Liquid feed pump for methylcyclopentane

• Temperature and pressure controllers

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Activation: The catalyst is typically activated in situ by heating in a stream of hydrogen to reduce the platinum species.

• Reaction: a. Heat the reactor to the desired reaction temperature (e.g., 450-525°C). b. Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-35 atm). c. Introduce a continuous flow of methylcyclopentane vapor and hydrogen gas over the catalyst bed. The ratio of hydrogen to hydrocarbon is a critical parameter.

• Product Collection and Analysis: a. The reactor effluent, containing benzene, unreacted methylcyclopentane, hydrogen, and other byproducts, is cooled to condense the liquid products. b. The liquid and gas phases are separated. c. The composition of the liquid product is analyzed using a gas chromatograph (GC) to determine the yield of benzene and the conversion of methylcyclopentane.

Expected Results: The primary product will be benzene, with smaller amounts of other hydrocarbons. The yield of benzene and the conversion of methylcyclopentane will depend on the reaction conditions (temperature, pressure, hydrogen-to-hydrocarbon ratio) and the catalyst used.

Mandatory Visualization

Application Note: High-Purity Methylcyclopentane Purification Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylcyclopentane (MCP) is a valuable cycloalkane utilized as a solvent, in organic synthesis, and as a component in fuel formulations.[1][2] Achieving high purity of methylcyclopentane is often critical for these applications, as impurities can lead to undesirable side reactions or affect product performance. A significant challenge in methylcyclopentane purification is the removal of close-boiling isomers and other hydrocarbons, particularly n-hexane, with which it shares a very similar boiling point (71.8°C for MCP vs. 68.7°C for n-hexane).[1][3] This document provides detailed protocols for the purification of methylcyclopentane using various established methods, enabling researchers to select and implement the most appropriate technique based on their specific purity requirements and the nature of the impurities.

Data Presentation

The selection of a purification method depends on the initial purity of the methylcyclopentane, the nature of the primary impurities, and the desired final purity. The following table summarizes the effectiveness of common purification techniques for methylcyclopentane.

Purification Method	Key Impurities Targeted	Achievable Purity	Advantages	Disadvantages
Fractional Distillation	Compounds with significantly different boiling points	Moderate to High	Simple setup, good for removing non-close boiling impurities.[4][5]	Ineffective for separating close-boiling compounds like n-hexane.[1][3][6]
Azeotropic Distillation	n-hexane and other close-boiling alkanes	> 99%[1][3][7]	Highly effective for breaking azeotropes and separating close-boiling point compounds.[1]	Requires the use of an entrainer (e.g., methanol) which must be subsequently removed.[1]
Extractive Distillation	n-hexane and other alkanes	> 98%[6][8]	High purity and recovery rates are achievable.[6][8] Can be operated continuously.[9]	Requires a selective solvent (e.g., dimethyl phthalate) and a solvent recovery step.[6][8]
Adsorption Chromatography	Polar impurities, olefins	High	Effective for removing specific classes of impurities.	Lower capacity, may require solvent for elution.

Experimental Protocols

Purification by Azeotropic Distillation with Methanol (B129727)

This method is highly effective for separating methylcyclopentane from n-hexane. Methanol forms a minimum-boiling azeotrope with methylcyclopentane, allowing for its separation from n-hexane.[1][3]

Materials:

• Impure methylcyclopentane (containing n-hexane)

• Anhydrous methanol

• Fractional distillation apparatus (including a distillation flask, a fractionating column e.g., Vigreux or packed column, a condenser, a receiving flask, and a distillation head with a thermometer)

• Heating mantle

• Separatory funnel

• Anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or calcium chloride)

• Rotary evaporator

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Charging the Flask: To the distillation flask, add the impure methylcyclopentane and anhydrous methanol. A common starting point is a 1:1 to 1:2 volume ratio of methylcyclopentane to methanol.

• Distillation:

  • Heat the mixture gently using the heating mantle.

  • Collect the azeotrope of methanol and methylcyclopentane, which will distill at a temperature lower than the boiling point of pure methylcyclopentane. The boiling point of the methylcyclopentane-methanol azeotrope is approximately 51°C.[10]

  • Monitor the temperature at the distillation head. A stable temperature indicates the collection of the azeotrope.

  • Continue distillation until the temperature begins to rise, indicating that the azeotrope has been completely removed. The remaining liquid in the flask will be enriched in n-hexane.

• Removal of Methanol:

  • Transfer the collected distillate (methylcyclopentane-methanol azeotrope) to a separatory funnel.

  • Wash the distillate with water to remove the methanol. Perform multiple washes (typically 3-4 times) with equal volumes of water. Methylcyclopentane is insoluble in water, while methanol is highly soluble.[1][2]

  • After each wash, allow the layers to separate and drain off the lower aqueous layer.

• Drying:

  • Transfer the organic layer (methylcyclopentane) to a clean, dry flask.

  • Add an anhydrous drying agent (e.g., anhydrous sodium sulfate) to remove residual water. Swirl the flask and let it stand for at least 30 minutes.

• Final Distillation:

  • Decant or filter the dried methylcyclopentane into a clean distillation flask.

  • Perform a simple or fractional distillation of the methylcyclopentane to remove any remaining impurities and the drying agent.

  • Collect the fraction that distills at the boiling point of pure methylcyclopentane (71.8°C).

• Purity Analysis:

  • Analyze the purity of the final product using Gas Chromatography-Mass Spectrometry (GC-MS) or Gas Chromatography with a Flame Ionization Detector (GC-FID).[11][12][13]

Purification by Extractive Distillation

This industrial method can be adapted for laboratory scale to separate methylcyclopentane from n-hexane using a high-boiling selective solvent.

Principle: An extractive solvent is added to the mixture, which alters the relative volatilities of the components. The solvent interacts differently with methylcyclopentane and n-hexane, allowing for their separation by distillation. Dimethyl phthalate (B1215562) is a suitable solvent for this purpose.[6][8]

Materials:

• Impure methylcyclopentane (containing n-hexane)

• Extractive solvent (e.g., dimethyl phthalate)

• Two fractional distillation setups

• Heating mantles

Procedure:

• Extractive Distillation Column Setup: Assemble a fractional distillation apparatus. This will be the extractive distillation column.

• Feed and Solvent Addition:

  • The impure methylcyclopentane is fed into the middle of the column.

  • The extractive solvent (dimethyl phthalate) is introduced at a point above the feed inlet. A typical mass flow ratio of raw material to solvent is in the range of 1:3 to 1:5.[6][8]

• First Distillation:

  • Heat the reboiler of the column. The temperature at the top of the column should be maintained near the boiling point of the more volatile component (n-hexane, ~68-69°C), while the bottom temperature will be significantly higher due to the high-boiling solvent (e.g., 195-200°C with dimethyl phthalate).[6][8]

  • Highly pure n-hexane is collected as the overhead product.

  • The bottom product is a mixture of methylcyclopentane and the extractive solvent.

• Solvent Recovery Column Setup: Assemble a second fractional distillation apparatus. This will be the solvent recovery column.

• Second Distillation:

  • The bottom product from the first column (methylcyclopentane and dimethyl phthalate) is fed into the second distillation column.

  • Heat the mixture. Methylcyclopentane will distill as the overhead product (boiling point 71.8°C).

  • The high-boiling dimethyl phthalate remains as the bottom product and can be recycled.

• Purity Analysis:

  • Verify the purity of the collected methylcyclopentane using GC-MS or GC-FID.

Purification by Adsorption Chromatography

This method is suitable for removing polar impurities and can be performed on a laboratory scale.

Materials:

• Impure methylcyclopentane

• Adsorbent (e.g., silica (B1680970) gel or activated basic alumina)

• Chromatography column

• Elution solvent (e.g., a non-polar solvent like hexane)

• Collection flasks

Procedure:

• Column Packing:

  • Prepare a slurry of the adsorbent (silica gel or alumina) in the elution solvent.

  • Pour the slurry into the chromatography column and allow it to pack evenly. Drain the excess solvent until the solvent level is just above the adsorbent bed.

• Sample Loading:

  • Dissolve the impure methylcyclopentane in a minimal amount of the elution solvent.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Add fresh elution solvent to the top of the column.

  • Allow the solvent to flow through the column, carrying the methylcyclopentane with it. Polar impurities will be retained on the adsorbent.

• Fraction Collection:

  • Collect the eluate in fractions.

• Solvent Removal:

  • Combine the fractions containing the purified methylcyclopentane.

  • Remove the elution solvent using a rotary evaporator.

• Purity Analysis:

  • Analyze the purity of the resulting methylcyclopentane using GC-MS or GC-FID.

Mandatory Visualization

Logical Workflow for Methylcyclopentane Purification

The following diagram illustrates the decision-making process for selecting an appropriate purification protocol for methylcyclopentane based on the primary impurity and desired purity level.

Caption: Decision tree for selecting a methylcyclopentane purification method.

References

• 1. Page loading... [wap.guidechem.com]
• 2. CAS 96-37-7: Methylcyclopentane | CymitQuimica [cymitquimica.com]
• 3. Methylcyclopentane CAS#: 96-37-7 [m.chemicalbook.com]
• 4. US20120101306A1 - Process for the preparation of 1-methylcyclopentane derivatives - Google Patents [patents.google.com]
• 5. WO2012055754A2 - Method for the production of 1-methylcyclopentane derivatives - Google Patents [patents.google.com]
• 6. CN1765857A - Extractive distillation separation method of normal hexane and methylcyclopentane - Google Patents [patents.google.com]
• 7. echemi.com [echemi.com]
• 8. CN100447118C - Extraction and rectification separation method of n-hexane and methylcyclopentane - Google Patents [patents.google.com]
• 9. CN103664446A - Technology for separating n-hexane-methylcyclopentane through extractive distillation - Google Patents [patents.google.com]
• 10. US2476206A - Purification of methanol by azeotropic distillation - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. ez.restek.com [ez.restek.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Separation of Methylcyclopentane and Cyclohexane

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the separation of methylcyclopentane and cyclohexane (B81311). It is intended for researchers, scientists, and professionals in drug development and related fields who encounter challenges with this specific separation.

Troubleshooting Guides

This section addresses specific issues that may arise during the separation of methylcyclopentane and cyclohexane, providing potential causes and solutions.

Issue 1: Poor separation efficiency despite using fractional distillation.

Question: We are using fractional distillation to separate a mixture of methylcyclopentane and cyclohexane, but the purity of the fractions is consistently low. What could be the cause, and how can we improve it?

Answer:

Poor separation of methylcyclopentane and cyclohexane via conventional fractional distillation is a common issue due to their very close boiling points.[1][2] Simple distillation is often insufficient for components with boiling points that are very near to each other.[3]

Potential Causes and Solutions:

• Insufficient Column Efficiency: The number of theoretical plates in your distillation column may be too low for this challenging separation. For alkanes with close boiling points, a high number of theoretical plates is required.[4]

  • Solution: Increase the length of the fractionating column or use a column with more efficient packing material to increase the number of theoretical plates.

• Incorrect Reflux Ratio: A low reflux ratio may not allow for adequate equilibration between the liquid and vapor phases within the column.

  • Solution: Increase the reflux ratio. A higher reflux ratio generally leads to better separation, although it may also increase the distillation time.

• Distillation Rate is Too Fast: If the distillation is carried out too quickly, there is insufficient time for the necessary multiple vaporization-condensation cycles required for efficient separation.[5]

  • Solution: Reduce the heating rate to ensure a slow and steady distillation process. This allows for better equilibrium to be established in the column.[5]

• Formation of Azeotropes: Methylcyclopentane and cyclohexane can form azeotropes, which are mixtures with a constant boiling point that cannot be separated by simple distillation.[3]

  • Solution: Consider alternative distillation techniques such as extractive or azeotropic distillation, which are designed to break azeotropes and enhance separation.

Issue 2: In extractive distillation, the desired purity of cyclohexane is not achieved.

Question: We are employing extractive distillation with a selected solvent to separate methylcyclopentane and cyclohexane, but the purity of the collected cyclohexane is below our target. What are the likely reasons for this?

Answer:

Extractive distillation is a powerful technique for separating close-boiling compounds, but its success is highly dependent on several operational parameters.

Potential Causes and Solutions:

• Inappropriate Solvent Selection: The chosen solvent may not be effective enough at altering the relative volatility of methylcyclopentane and cyclohexane.

  • Solution: Select a solvent that has a high selectivity for one of the components. Solvents like N-methyl-2-pyrrolidone (NMP), dimethylformamide (DMF), and sulfolane (B150427) are commonly used for separating alkane isomers.[4] The choice of solvent can significantly impact the separation efficiency.

• Incorrect Solvent-to-Feed Ratio: The ratio of the solvent to the hydrocarbon feed is a critical parameter in extractive distillation.

  • Solution: Optimize the solvent-to-feed ratio. Increasing this ratio can enhance separation, but an excessively high ratio may lead to increased energy consumption in the solvent recovery stage.[6]

• Suboptimal Operating Conditions: The temperature and pressure within the distillation column can affect the solvent's performance and the overall separation.

  • Solution: Adjust the operating temperature and pressure to the optimal range for the chosen solvent and the specific mixture. This may require some empirical testing or process simulation.

• Column Flooding or Weeping: Improper vapor and liquid flow rates can lead to flooding (liquid backup) or weeping (liquid draining through the trays), both of which reduce separation efficiency.

  • Solution: Ensure that the column is operating within its designed hydraulic limits. Adjust the reboiler duty and reflux rate to maintain stable operation.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the separation of methylcyclopentane and cyclohexane.

1. Why is the separation of methylcyclopentane and cyclohexane so challenging?

The primary challenge in separating methylcyclopentane and cyclohexane lies in their very similar physical properties, particularly their close boiling points.[1][2] This makes conventional distillation methods inefficient and often ineffective.[4] Additionally, these compounds can form azeotropes, further complicating separation by simple distillation.[3]

2. What are the most effective methods for separating methylcyclopentane and cyclohexane?

The most effective methods for this separation are advanced distillation techniques that can overcome the challenge of close boiling points and azeotrope formation. These include:

• Extractive Distillation: This method involves adding a solvent to the mixture that selectively alters the volatility of one component more than the other, thereby increasing the relative volatility and making separation easier.[2][4]

• Azeotropic Distillation: In this technique, an entrainer is added to the mixture, which forms a new, lower-boiling azeotrope with one of the components, allowing it to be distilled off.[7][8]

3. What are the key physical properties to consider for this separation?

The following table summarizes the key physical properties of methylcyclopentane and cyclohexane:

Property	Methylcyclopentane	Cyclohexane
Molecular Formula	C6H12	C6H12
Molar Mass	84.16 g/mol [9]	84.16 g/mol
Boiling Point	71.8 °C[9]	80.7 °C[10]
Density	0.749 g/cm³[9]	0.779 g/cm³
Melting Point	-142.4 °C[9]	6.5 °C

4. How do I select an appropriate solvent for extractive distillation?

The selection of a suitable solvent is crucial for the success of extractive distillation. An ideal solvent should exhibit:

• High Selectivity: It should significantly alter the vapor pressure of one component relative to the other.

• High Solubility: It should be completely miscible with the components to be separated.

• Low Volatility: The solvent should have a boiling point significantly higher than the components to ensure it remains in the liquid phase in the column.

• Ease of Recovery: It should be easily separable from the bottom product for recycling.[1]

Commonly used solvents for separating C6 alkanes include N-methyl-2-pyrrolidone (NMP), acetonitrile (B52724) (ACN), and dimethylformamide (DMF).[4]

5. Can other separation techniques be used?

While distillation-based methods are common, other techniques that can be explored include:

• Adsorption: Using molecular sieves or other adsorbents that can selectively adsorb one of the isomers based on size or shape differences.[10]

• Membrane Separation: Employing membranes that allow for the preferential passage of one component over the other.[11]

• Liquid-Liquid Extraction: Using a solvent that preferentially dissolves one of the components.

Experimental Protocol: Extractive Distillation of Methylcyclopentane and Cyclohexane

This protocol provides a general methodology for separating a mixture of methylcyclopentane and cyclohexane using extractive distillation with N-methyl-2-pyrrolidone (NMP) as the solvent.

Objective: To separate a mixture of methylcyclopentane and cyclohexane into high-purity streams using extractive distillation.

Materials:

• A feed mixture of methylcyclopentane and cyclohexane.

• N-methyl-2-pyrrolidone (NMP) solvent (high purity).

• An extractive distillation column and a solvent recovery column.

• Heating mantles, condensers, and collection flasks.

• Gas chromatograph (GC) for composition analysis.

Procedure:

• System Setup:

  • Assemble the extractive distillation column and the solvent recovery column. Ensure all connections are secure to prevent leaks.[5]

  • Connect the heating mantles to the reboilers of both columns.

  • Connect the condensers to a cooling water source.

• Feed and Solvent Introduction:

  • Introduce the methylcyclopentane/cyclohexane feed stream onto the appropriate tray of the extractive distillation column.

  • Introduce the NMP solvent at a tray above the feed entry point. The solvent-to-feed ratio should be optimized based on preliminary studies or simulations.

• Extractive Distillation:

  • Heat the bottom of the extractive distillation column to bring the mixture to a boil.

  • Control the temperature at the top of the column to selectively vaporize the more volatile component (methylcyclopentane).

  • The overhead vapor, enriched in methylcyclopentane, is condensed and collected.

  • The bottoms product, consisting of cyclohexane and the NMP solvent, is withdrawn from the bottom of the column.

• Solvent Recovery:

  • Feed the bottoms product from the extractive distillation column into the solvent recovery column.

  • Heat the solvent recovery column to vaporize the cyclohexane, which is then condensed and collected as the purified product.

  • The NMP solvent, having a much higher boiling point, remains in the bottom of the column and can be recycled back to the extractive distillation column.

• Analysis:

  • Analyze the composition of the collected fractions (overhead from the extractive column and overhead from the recovery column) using gas chromatography to determine the purity of the separated methylcyclopentane and cyclohexane.

Expected Results:

The following table presents typical results that can be achieved with extractive distillation for separating C6 alkanes:

Parameter	Value
Purity of Methylcyclopentane	> 95%
Purity of Cyclohexane	> 98%
Recovery Rate	> 90%[1]

Visualization of Separation Challenges

The following diagram illustrates the logical relationships and decision-making process involved in addressing the challenges of separating methylcyclopentane and cyclohexane.

Caption: Challenges in Methylcyclopentane and Cyclohexane Separation.

References

• 1. CN1765857A - Extractive distillation separation method of normal hexane and methylcyclopentane - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jetir.org [jetir.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Extractive Distillation of Hydrocarbons with Dimethylformamide: Experimental and Simulation Data | Semantic Scholar [semanticscholar.org]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. Methylcyclopentane CAS#: 96-37-7 [m.chemicalbook.com]
• 9. Methylcyclopentane - Wikipedia [en.wikipedia.org]
• 10. Cyclohexane and Methylcyclohexane Separation Process Optimized to Lower Production Costs - Hubei Jubang Petrochemical Co., Ltd [jubanghg.com]
• 11. Isomeric Separation of C6 Alkanes via Organic Solvent Reverse Osmosis with Covalent Organic Framework Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Methylcyclopentane Isomerization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for methylcyclopentane isomerization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during methylcyclopentane isomerization experiments.

1. Why is my methylcyclopentane conversion rate lower than expected?

Low conversion of methylcyclopentane can be attributed to several factors. A systematic approach to troubleshooting is crucial for identifying and resolving the issue. Potential causes include:

• Suboptimal Reaction Temperature: Temperature is a critical parameter in isomerization reactions. If the temperature is too low, the reaction kinetics will be slow, leading to low conversion. Conversely, excessively high temperatures can favor side reactions such as cracking, reducing the yield of desired isomers. It is essential to operate within the optimal temperature range for the specific catalyst being used.

• Improper Catalyst Activation or Deactivation: The catalyst is central to the isomerization process. Incomplete activation or subsequent deactivation can significantly reduce its effectiveness.

  • Catalyst Poisoning: Active sites on the catalyst surface can be blocked by impurities in the feed, such as sulfur or water, rendering the catalyst inactive.

  • Coke Formation: At higher temperatures, carbonaceous deposits (coke) can form on the catalyst surface, blocking active sites and pores.

• Insufficient Catalyst Loading or Bed Volume: The amount of catalyst relative to the reactant flow rate (space velocity) is a key factor. If the catalyst loading is too low or the space velocity is too high, the methylcyclopentane molecules will not have sufficient residence time to interact with the catalyst's active sites.

• Mass Transfer Limitations: Inefficient mixing or flow distribution in the reactor can lead to poor contact between the methylcyclopentane and the catalyst particles, resulting in lower than expected conversion.

2. How can I improve the selectivity towards cyclohexane (B81311)?

Achieving high selectivity for cyclohexane, a primary desired product of methylcyclopentane isomerization, is a common objective. Here are some strategies to enhance cyclohexane selectivity:

• Optimize Reaction Temperature: Lower reaction temperatures generally favor the thermodynamic equilibrium towards cyclohexane formation. However, as mentioned, this must be balanced with achieving an acceptable reaction rate.

• Select the Appropriate Catalyst: The choice of catalyst plays a crucial role in determining product selectivity. Bifunctional catalysts, such as platinum supported on zeolites (Pt/zeolite) or sulfated zirconia (Pt/SO42--ZrO2), are commonly used. The acidic and metallic sites of these catalysts can be tailored to favor the desired reaction pathway.

• Control Hydrogen Partial Pressure: In many catalytic systems for methylcyclopentane isomerization, hydrogen is used to suppress coke formation and maintain catalyst activity. The partial pressure of hydrogen can also influence selectivity. Optimization of the H2/hydrocarbon ratio is often necessary.

• Manage Contact Time: Adjusting the weight hourly space velocity (WHSV) can influence selectivity. A shorter contact time may be preferable to minimize the occurrence of consecutive reactions that could lead to the formation of undesired byproducts.

3. What are the signs of catalyst deactivation, and how can I regenerate my catalyst?

Catalyst deactivation is a common issue in hydrocarbon processing and manifests as a gradual loss of activity and/or selectivity over time.

• Signs of Deactivation:

  • A noticeable decrease in methylcyclopentane conversion under constant operating conditions.

  • A change in product distribution, such as an increase in cracking products or a decrease in the desired isomer selectivity.

  • An increase in the pressure drop across the catalyst bed, which can indicate coke formation or fouling.

• Regeneration Procedures: The appropriate regeneration method depends on the cause of deactivation.

  • Coke Removal: For deactivation caused by coke deposition, a common regeneration procedure involves a controlled burn-off of the carbonaceous deposits. This is typically done by passing a diluted stream of air or oxygen over the catalyst bed at an elevated temperature. Care must be taken to control the temperature to avoid sintering of the catalyst.

  • Removal of Poisons: If the catalyst has been poisoned by impurities like sulfur, a high-temperature treatment in a hydrogen stream may be effective in stripping the poison from the catalyst surface.

Quantitative Data on Reaction Conditions

The following table summarizes quantitative data from various studies on methylcyclopentane isomerization, providing a comparison of different catalytic systems and their performance.

Catalyst	Temperature (°C)	Pressure (MPa)	WHSV (h⁻¹)	MCP Conversion (%)	Cyclohexane Selectivity (%)	Other Products Selectivity (%)	Reference
Pt/USY Zeolite	300	6.0	-	71	-	Isomers and cracked products	[1]
0.4%Co/HMOR/10%ZrO₂-SO₄²⁻	180-190	Atmospheric	2	80-86	-	Iso-pentane and iso-hexanes	[2]
Pt/SO₄²⁻-ZrO₂	Room Temp	-	-	-	Isomerization of n-butane	-	[3]
Chlorinated Pt/Al₂O₃	120-150	3.0	-	-	Multi-branched isomers	-	[4]
Pt/Al₂O₃	370-400	0.1	up to 0.33 g min/cm³	Increases with temp.	-	Hydrogenolysis products, benzene	[5]
1.0 wt% Pt/zeolite beta	-	-	-	-	Toluene (from MCH dehydrogenation)	By-products from isomerization	[6]

Note: The selectivity and conversion values are highly dependent on the specific experimental conditions and catalyst preparation methods. The data presented here is for comparative purposes.

Experimental Protocols

This section provides a general methodology for a laboratory-scale methylcyclopentane isomerization experiment.

1. Catalyst Preparation and Activation:

• Catalyst Synthesis: The chosen catalyst (e.g., Pt/H-beta zeolite) is synthesized according to established literature procedures. This typically involves impregnation of the support with a metal precursor followed by calcination and reduction.

• Catalyst Loading: A known weight of the catalyst is loaded into a fixed-bed reactor. The catalyst is typically mixed with an inert material like quartz wool to ensure uniform packing and heat distribution.

• Catalyst Activation: The catalyst is activated in-situ. A typical procedure for a Pt-based catalyst involves:

  • Drying the catalyst by heating it to a specific temperature (e.g., 400°C) under a flow of an inert gas (e.g., nitrogen or argon) for several hours.

  • Reducing the catalyst by switching the gas flow to hydrogen at the same or a slightly higher temperature for several hours.

2. Isomerization Reaction:

• System Pressurization: The reactor system is pressurized to the desired reaction pressure with hydrogen.

• Reactant Feed: A mixture of methylcyclopentane and hydrogen is fed into the reactor at a controlled flow rate using mass flow controllers. The liquid methylcyclopentane is typically vaporized before entering the reactor.

• Temperature Control: The reactor is heated to the desired reaction temperature using a furnace with a temperature controller.

• Reaction Monitoring: The reaction is allowed to proceed for a set period. The product stream is periodically sampled and analyzed.

3. Product Analysis:

• Gas Chromatography (GC): The composition of the product stream is analyzed using a gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., a column coated with a non-polar stationary phase).[7][8]

• Identification and Quantification: Products are identified by comparing their retention times with those of known standards. The concentration of each component is determined from the peak areas in the chromatogram.

Visualizations

Experimental Workflow for Optimizing Reaction Conditions

References

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. ppor.az [ppor.az]
• 3. researchgate.net [researchgate.net]
• 4. jchpe.ut.ac.ir [jchpe.ut.ac.ir]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]

Catalyst deactivation during methylcyclopentane reforming

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering catalyst deactivation during methylcyclopentane (MCP) reforming experiments.

Troubleshooting Guide

This guide addresses common issues observed during methylcyclopentane reforming, their probable causes, and recommended solutions.

Issue Observed	Probable Cause(s)	Recommended Solutions
Rapid loss of catalyst activity	Coke Formation: Carbonaceous deposits (coke) are blocking active sites on the catalyst surface and/or within the pores.[1][2]	1. Optimize Operating Conditions: Lower the reaction temperature or increase the hydrogen partial pressure to minimize coke precursors. 2. Catalyst Regeneration: Perform a controlled coke burn-off by treating the catalyst with a dilute oxygen stream at elevated temperatures.[3][4] 3. Catalyst Modification: Consider using bimetallic catalysts (e.g., Pt-Re, Pt-Sn) which can be more resistant to coking.[5]
Sulfur Poisoning: Trace amounts of sulfur compounds in the feed can strongly adsorb onto and deactivate the active metal sites (e.g., platinum).[6][7]	1. Feed Purification: Ensure the methylcyclopentane feed is ultra-pure and free of sulfur contaminants. 2. Guard Beds: Install a sulfur guard bed upstream of the reactor to remove any sulfur impurities. 3. Catalyst Regeneration: For temporary poisoning, removing the sulfur from the feed might allow for some activity recovery, especially at higher temperatures.[8][9] In some cases, a high-temperature oxidation followed by reduction may be necessary.[10]
Gradual decline in catalyst activity over an extended period	Sintering: The active metal particles (e.g., platinum) are agglomerating into larger particles, reducing the active surface area.[11]	1. Control Reaction Temperature: Avoid excessively high reaction or regeneration temperatures, which can accelerate sintering.[12] 2. Catalyst Redisperson: For some systems, an oxychlorination treatment can be used to redisperse the metal particles.[3] 3. Catalyst Design: Utilize catalysts with strong metal-support interactions to inhibit particle migration.
Change in product selectivity (e.g., increased cracking)	Coke Deposition on Metal vs. Support: The location of coke deposits can alter the catalyst's functionality. Coke on metal sites may decrease desired reforming reactions, while coke on the support's acid sites can affect isomerization and cracking pathways.[4]	1. Characterize Coke: Use techniques like Temperature Programmed Oxidation (TPO) to determine the nature and location of the coke.[13][14] 2. Adjust Operating Conditions: Modifying the hydrogen-to-hydrocarbon ratio can influence where coke precursors form and deposit.
Poisoning of Specific Active Sites: Certain poisons can selectively deactivate one type of active site over another, leading to a shift in the reaction pathway.	1. Feed Analysis: Thoroughly analyze the feed for any potential contaminants. 2. Selective Regeneration: Depending on the poison, specific regeneration procedures might be available to restore the affected sites.
Increase in pressure drop across the reactor bed	Excessive Coke Formation: Severe coking can lead to the blockage of the catalyst bed, impeding flow.[1]	1. Immediate Regeneration: Shut down the reaction and perform a catalyst regeneration to remove the coke. 2. Review Operating Conditions: A significant pressure drop indicates that the operating conditions are too severe, leading to rapid coking. Re-evaluate temperature, pressure, and feed rate.

Frequently Asked Questions (FAQs)

1. What are the primary mechanisms of catalyst deactivation in methylcyclopentane reforming?

The three main causes of deactivation are:

• Coking: The deposition of carbonaceous materials on the catalyst surface, which blocks active sites and pores.[1] This is a very common issue in reforming processes.[2][15]

• Sintering: The thermal agglomeration of metal nanoparticles (e.g., Pt) into larger particles, which leads to a decrease in the active surface area.[11]

• Poisoning: The strong chemisorption of impurities, most commonly sulfur compounds, onto the active metal sites, rendering them inactive.[6][16]

2. How can I determine the cause of my catalyst's deactivation?

A combination of characterization techniques can help identify the root cause:

• Temperature Programmed Oxidation (TPO): This technique is used to quantify the amount and determine the nature of coke on the catalyst. Different types of coke will oxidize at different temperatures.[13][14]

• Thermogravimetric Analysis (TGA): TGA can measure weight loss during heating, which can be correlated to the combustion of coke or the desorption of poisons.[17]

• Chemisorption: Techniques like hydrogen chemisorption can measure the dispersion of the active metal. A decrease in dispersion suggests sintering has occurred.

• Spectroscopy (e.g., XPS, XRF): These methods can detect the presence of poisons on the catalyst surface.[18]

3. What is the typical procedure for regenerating a coked reforming catalyst?

Catalyst regeneration typically involves a controlled burn-off of the coke deposits in the presence of a dilute oxygen stream.[3][4] A general procedure is as follows:

• Purge: The reactor is purged with an inert gas (e.g., nitrogen) to remove hydrocarbons.

• Coke Burn: A mixture of a small amount of oxygen in nitrogen is introduced at a controlled temperature to burn off the coke. The temperature is ramped up slowly to avoid overheating, which could cause sintering.

• Oxidation/Redispersion (if needed): An oxychlorination step may be included to redisperse the metal particles.

• Reduction: The catalyst is then reduced in a hydrogen stream to restore the active metallic phase before re-introducing the reaction feed.

4. Can a sulfur-poisoned catalyst be regenerated?

Regeneration of a sulfur-poisoned catalyst can be challenging. The feasibility depends on the nature and extent of the poisoning.

• Reversible Poisoning: In some cases, especially at higher temperatures, simply removing the sulfur source from the feed can lead to a partial recovery of activity.[8][9]

• Irreversible Poisoning: For strongly bound sulfur, a high-temperature oxidation step may be required to convert the metal sulfides to oxides, followed by a reduction step.[10] However, this may not always be fully effective.

5. How do operating conditions affect the rate of catalyst deactivation?

Operating conditions play a crucial role in catalyst stability:

• Temperature: Higher temperatures generally increase reaction rates but also accelerate deactivation through both coking and sintering.[12]

• Pressure: Higher total pressure can sometimes suppress coke formation. However, the partial pressure of hydrogen is a more critical factor; a higher hydrogen partial pressure inhibits the formation of coke precursors.

• Feed Composition: The presence of impurities, especially sulfur, will lead to rapid poisoning.[6] The type of hydrocarbon can also influence the coking tendency.

Experimental Protocols

Protocol 1: Temperature Programmed Oxidation (TPO) for Coke Characterization

Objective: To quantify and characterize the nature of carbonaceous deposits (coke) on a deactivated catalyst.

Methodology:

• A known weight of the deactivated catalyst is placed in a quartz tube reactor.

• The catalyst is pre-treated in an inert gas (e.g., Helium or Argon) flow at a moderate temperature (e.g., 100-150°C) to remove any physisorbed water and hydrocarbons.

• After pre-treatment, the gas flow is switched to a dilute oxidizing gas mixture (e.g., 5% O₂ in He).

• The temperature of the reactor is then ramped up at a constant rate (e.g., 10°C/min) to a final temperature (e.g., 800°C).

• The effluent gas is monitored by a thermal conductivity detector (TCD) or a mass spectrometer to measure the concentration of CO₂ (and CO) produced from the oxidation of coke.

• The amount of coke can be quantified by integrating the area under the CO₂ evolution curve. The temperature at which the oxidation peaks occur can provide information about the nature and location of the coke (e.g., coke on metal sites often oxidizes at a lower temperature than coke on the support).[14]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst Regeneration and Continuous Reforming Issues [studfile.net]
• 4. nikolabatina.com.mx [nikolabatina.com.mx]
• 5. researchgate.net [researchgate.net]
• 6. thepetrosolutions.com [thepetrosolutions.com]
• 7. Sulfur poisoning mechanism of steam reforming catalysts: an X-ray absorption near edge structure (XANES) spectroscopic study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. An experimental investigation on the deactivation and regeneration of a steam reforming catalyst [ideas.repec.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. osti.gov [osti.gov]
• 15. nikolabatina.com.mx [nikolabatina.com.mx]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]

Troubleshooting peak tailing in GC analysis of methylcyclopentane

This technical support center provides troubleshooting guidance for common issues encountered during Gas Chromatography (GC) analysis, with a specific focus on resolving peak tailing when analyzing methylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC analysis?

A1: Peak tailing in gas chromatography refers to the asymmetry of a chromatographic peak, where the latter half of the peak is broader than the front half.[1] This distortion can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.[1] An asymmetry factor or tailing factor greater than 1.5 typically indicates a significant issue that requires investigation.[2]

Q2: Why is my methylcyclopentane peak tailing?

A2: Peak tailing for a relatively non-polar compound like methylcyclopentane can be caused by several factors. The most common reasons include physical issues within the GC system or chemical interactions.[3] Physical problems can consist of a poorly cut or installed column, creating turbulence in the carrier gas flow.[1][4] Chemical causes often relate to active sites within the system, such as in the inlet liner or on the column itself, that can interact with and retain analyte molecules.[5][6]

Q3: Can the injection technique affect peak tailing?

A3: Yes, the injection technique can significantly impact peak shape. For instance, in splitless injections, if the initial oven temperature is too high, it can lead to broad or split peaks because the analytes do not focus efficiently on the column.[2] A slow injection can also cause peak tailing, particularly for early eluting peaks.[7]

Q4: How does the inlet temperature influence peak tailing for semi-volatile compounds?

A4: An inlet temperature that is too low can cause peak tailing for semi-volatile compounds as it may not ensure the complete and rapid vaporization of the sample.[8] Conversely, a temperature that is too high can lead to the thermal decomposition of the analyte, which might also manifest as peak tailing.[1][4]

Q5: If all peaks in my chromatogram are tailing, what is the likely cause?

A5: When all peaks in a chromatogram exhibit tailing, the issue is most likely due to a physical problem in the GC system.[1] This could be related to a poor column cut, improper column installation, or the presence of dead volumes in the flow path.[1][9]

Troubleshooting Guide: Peak Tailing for Methylcyclopentane

This guide provides a systematic approach to diagnosing and resolving peak tailing in the GC analysis of methylcyclopentane.

Step 1: Initial Assessment

Before making any changes to the system, carefully examine the chromatogram.

• Assess the Tailing Factor: Quantify the peak asymmetry. A tailing factor above 1.5 warrants troubleshooting.[2]

• Examine All Peaks: Determine if only the methylcyclopentane peak is tailing or if all peaks are affected. This is a critical diagnostic step.[4]

Step 2: Troubleshooting Flowchart

The following diagram illustrates a logical workflow for troubleshooting peak tailing.

Caption: Troubleshooting workflow for peak tailing in GC.

Step 3: Detailed Troubleshooting and Data Interpretation

The following table summarizes potential causes of peak tailing and provides actionable solutions.

Potential Cause	Symptoms	Recommended Action	Expected Outcome & Quantitative Data
Poor Column Cut or Installation	All peaks in the chromatogram exhibit tailing.[1]	Re-cut 2-5 cm from the column end, ensuring a clean, 90-degree cut. Re-install the column at the correct height in the inlet as per the manufacturer's instructions.[2]	A properly cut and installed column should result in a significant reduction in the tailing factor, ideally to below 1.2.
Column Contamination / Active Sites	Tailing is more pronounced for polar or active compounds, but can also affect non-polar compounds if contamination is severe.[7] The issue may develop gradually over time.[6]	Trim 10-20 cm from the front of the column to remove non-volatile residues.[2][10] Perform a column bakeout according to the manufacturer's recommendations.[10]	Trimming the column should improve peak shape and may restore column efficiency (plate count). A successful bakeout will remove contaminants and reduce peak tailing.
Inlet Liner Contamination or Activity	Tailing appears suddenly, especially after injecting "dirty" samples.[11]	Replace the inlet liner with a new, deactivated liner.[9][11]	A new liner will eliminate active sites, leading to improved peak symmetry. The response (peak area) for sensitive compounds may also increase.
Low Inlet Temperature	Tailing is more significant for later-eluting, less volatile compounds.	Increase the inlet temperature in 10-20 °C increments.[8]	Improved peak shape for higher-boiling point analytes. The peak width should decrease.
Sample Overload	Peaks exhibit fronting, but severe overload can sometimes manifest as tailing.	Reduce the injection volume or dilute the sample.[2]	Peak shape should become more symmetrical. The peak width will decrease, and the retention time may shift slightly.
Inappropriate Solvent	Peak tailing is observed, particularly when there is a polarity mismatch between the solvent and the stationary phase.[9][11]	Change the sample solvent to one that is more compatible with the GC column's stationary phase.	Improved peak shape and potentially better resolution.

Experimental Protocols

Protocol 1: Column End Trimming

• Cool Down: Ensure the GC oven and inlet have cooled to room temperature.

• Gas Off: Turn off the carrier gas supply.

• Remove Column: Carefully disconnect the column from the inlet.

• Cut the Column: Using a ceramic scoring wafer or a sapphire scribe, lightly score the column tubing.[9] Gently flex the tubing to create a clean, square break.

• Inspect: Examine the cut end with a magnifying glass to ensure it is clean and at a 90-degree angle.[9]

• Reinstall: Reinstall the column in the inlet to the correct depth.

• Leak Check: Turn on the carrier gas and perform a leak check.

Protocol 2: Inlet Liner Replacement

• Cool Down: Cool the GC inlet and oven to room temperature.[8]

• Gas Off: Turn off the carrier gas.[8]

• Remove Column: Detach the column from the inlet.[8]

• Open Inlet: Open the injector port.

• Remove Old Liner: Carefully remove the old liner and O-ring using forceps.[8]

• Clean Inlet: Use a lint-free swab with a suitable solvent (e.g., methanol (B129727) or acetone) to clean the inside of the inlet.[8]

• Install New Liner: Place a new, deactivated liner and O-ring into the inlet.[8]

• Close Inlet: Securely close the injector port.

• Reinstall Column and Leak Check: Reinstall the column and perform a leak check.[8]

Protocol 3: GC Column Bakeout (Conditioning)

• Disconnect from Detector: Install the column in the injector but leave the detector end disconnected.[8]

• Purge: Set the carrier gas to the normal flow rate and purge the column for 15-30 minutes at room temperature to remove oxygen.[8]

• Temperature Program: Program the oven to heat from a low temperature (e.g., 40°C) to 10-20°C above the final method temperature at a rate of 5-10°C/min.[8]

• Hold: Hold at the final temperature for 1-2 hours.[8]

• Cool Down: Cool the oven to the initial temperature of your method.[8]

• Connect to Detector: Connect the column to the detector.[8]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. GC Troubleshooting—Tailing Peaks [restek.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gcms.labrulez.com [gcms.labrulez.com]
• 7. academic.oup.com [academic.oup.com]
• 8. benchchem.com [benchchem.com]
• 9. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 10. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 11. agilent.com [agilent.com]

Technical Support Center: Synthesis of Methylcyclopentane Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield for the synthesis of methylcyclopentane derivatives.

Section 1: α-Alkylation of Cyclopentanones

The α-alkylation of cyclopentanone (B42830) and its derivatives is a fundamental method for forming C-C bonds. However, achieving high yields of the mono-alkylated product can be challenging. Common issues include low conversion, over-alkylation, and competing side reactions.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in the α-alkylation of cyclopentanone?

A1: Low yields in α-alkylation of ketones are often due to several factors:

• Incomplete Enolate Formation: If the ketone is not fully converted to its enolate before the alkylating agent is added, the remaining ketone can participate in side reactions like aldol (B89426) condensation.[2]

• Side Reactions of the Alkylating Agent: The strong base used for deprotonation can react with the alkylating agent.[2]

• Over-alkylation: The mono-alkylated product can be deprotonated and react with another equivalent of the alkylating agent, leading to di- or poly-alkylation.

• O-alkylation vs. C-alkylation: The enolate is an ambident nucleophile, and reaction at the oxygen atom (O-alkylation) can compete with the desired reaction at the carbon atom (C-alkylation).[1]

• Work-up Issues: Improper quenching of the reaction or inefficient extraction of the product can lead to product loss.[2]

Q2: How can I prevent over-alkylation?

A2: Preventing over-alkylation requires careful control of reaction conditions:

• Order of Reagent Addition: Always add the ketone slowly to a solution of a strong, non-nucleophilic base (like LDA) at low temperature (-78 °C) to pre-form the enolate quantitatively. Only after enolate formation is complete should the alkylating agent be added slowly.[2]

• Stoichiometry: Use a slight excess of the ketone relative to the base and the alkylating agent. A common ratio is 1.0 equivalent of the ketone, 0.95 equivalents of base, and 0.95 equivalents of the alkylating agent.[2] This ensures the limiting reagents are consumed before significant reaction of the mono-alkylated product can occur.[2]

Q3: Which base and solvent are best for this reaction?

A3: The choice of base and solvent is critical for maximizing yield.

• Base: Strong, non-nucleophilic, sterically hindered bases are highly recommended to ensure rapid and complete enolate formation. Lithium diisopropylamide (LDA) is the most common choice. Other effective bases include Lithium Hexamethyldisilazide (LHMDS) and Potassium Hexamethyldisilazide (KHMDS). Weaker bases like sodium hydride (NaH) may require higher temperatures and can result in a mixture of products. Alkoxides and hydroxides should be avoided as they establish an equilibrium that favors side reactions.[2]

• Solvent: Anhydrous aprotic solvents are essential to prevent quenching the enolate. Tetrahydrofuran (B95107) (THF) is the most commonly used and recommended solvent for LDA-mediated alkylations due to its ability to dissolve the reagents and its stability at low temperatures.[2]

Troubleshooting Guide: Low Yield in Cyclopentanone Alkylation

Issue	Potential Cause	Recommended Solution
Low Conversion	Incomplete enolate formation due to impure/improperly prepared base or moisture.	Ensure the base is fresh and properly prepared. Use anhydrous solvents and reagents.[2]
Suboptimal reaction temperature.	For LDA-mediated reactions, maintain a temperature of -78 °C during enolate formation. Some reactions may require higher temperatures for the alkylation step, but this should be optimized carefully.[3]
Significant Over-alkylation	Incorrect order of reagent addition.	Add the ketone to the base first to pre-form the enolate, then add the alkylating agent.[2]
Excess of base or alkylating agent.	Use a slight excess of the ketone (e.g., 1.0 eq. ketone, 0.95 eq. base, 0.95 eq. alkylating agent).[2]
Presence of Aldol Products	Incomplete enolate formation.	Use a strong, non-nucleophilic base like LDA to achieve full and irreversible enolate formation.[2]
O-Alkylation Product Detected	Reaction conditions favoring O-alkylation.	The choice of counter-ion and solvent can influence the C/O alkylation ratio. Protic solvents and weakly associated counter-ions can favor O-alkylation. Using aprotic solvents like THF generally favors C-alkylation.

Experimental Protocol: α-Methylation of Cyclopentanone using LDA

• Preparation: Under an inert atmosphere (e.g., argon or nitrogen), add anhydrous tetrahydrofuran (THF) to a dry round-bottom flask equipped with a magnetic stirrer. Cool the flask to -78 °C using a dry ice/acetone bath.

• Enolate Formation: Slowly add a solution of n-butyllithium in hexanes to a solution of diisopropylamine (B44863) in anhydrous THF at -78 °C to generate LDA in situ. Stir for 30 minutes. To this LDA solution, slowly add cyclopentanone (1.0 eq.) dropwise, ensuring the temperature remains at -78 °C. Stir the mixture for 1-2 hours to ensure complete enolate formation.

• Alkylation: Slowly add methyl iodide (0.95 eq.) to the enolate solution at -78 °C. Allow the reaction to stir at this temperature for several hours, monitoring progress by TLC or GC-MS.

• Quenching and Work-up: Once the reaction is complete, quench by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[2] Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with an appropriate solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude 2-methylcyclopentanone (B130040) by flash column chromatography or distillation.

Visualization: Troubleshooting Low Yield in Alkylation

Caption: Troubleshooting workflow for low yield in α-alkylation.

Section 2: Reductive Amination of Methylcyclopentanones

Reductive amination is a highly effective method for synthesizing methylcyclopentane amines from the corresponding ketones. The reaction typically proceeds in one pot by forming an imine or enamine intermediate, which is then reduced in situ.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best reducing agent for the reductive amination of 2-methylcyclopentanone?

A1: Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) is often the most effective and preferred reducing agent.[4] It is mild enough that it selectively reduces the protonated imine intermediate much faster than the ketone, allowing the entire reaction to be performed in one step.[4] Stronger reducing agents like sodium borohydride (B1222165) (NaBH₄) can also be used, but they can competitively reduce the ketone, so a stepwise procedure (imine formation first, then addition of the reducing agent) is recommended.[4][5]

Q2: My reaction has stalled or is giving a low yield. What are the common causes?

A2: Low yields in reductive amination can stem from several issues:

• Incomplete Imine Formation: Imine formation is often the rate-limiting step and is pH-sensitive. The reaction medium should ideally be slightly acidic (pH 4-6) to promote imine formation without deactivating the amine nucleophile.[4] For less reactive ketones, adding a catalytic amount of acetic acid can be beneficial.[4]

• Inactive Reducing Agent: Borohydride reagents are sensitive to moisture. Ensure your reducing agent is fresh and has been stored under anhydrous conditions.[4]

• Competitive Ketone Reduction: If using a strong reducing agent like NaBH₄, it may be reducing the starting ketone before the imine has a chance to form.[4]

Q3: What are the main side products I should look out for?

A3: The primary side products are typically the unreacted starting materials (ketone and amine) and the alcohol byproduct (2-methylcyclopentanol) from the direct reduction of the ketone.[4] Over-alkylation of the amine product is less common in reductive amination compared to direct alkylation methods.[4]

Troubleshooting Guide: Low Yield in Reductive Amination

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Amine Product	Incomplete reaction.	- Increase reaction time or consider a modest increase in temperature.[4]- Ensure the reducing agent is fresh and stored under anhydrous conditions.[4]
Suboptimal pH for imine formation.	- Add a catalytic amount of acetic acid to promote imine formation, especially for less reactive ketones.[4]
High Amount of Unreacted Ketone	Insufficient amount of amine or reducing agent.	- Use a slight excess (1.1-1.5 equivalents) of both the amine and the reducing agent.[4]
Imine formation is too slow or unfavorable.	- Add a dehydrating agent (e.g., molecular sieves) or use a Dean-Stark apparatus to remove water and drive the equilibrium towards the imine.
High Amount of Alcohol Byproduct	The reducing agent is too strong or was added too early.	- Switch to a milder reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃).[4]- If using NaBH₄, allow sufficient time for imine formation before adding the reducing agent.[4]

Experimental Protocol: Synthesis of 1-Butyl-2-methylcyclopentan-1-amine

• Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 2-methylcyclopentanone (1.0 eq) and dissolve it in an anhydrous solvent like 1,2-dichloroethane (B1671644) (DCE) or THF.[4]

• Imine Formation: Add butylamine (B146782) (1.1 eq) to the solution. If the ketone is not highly reactive, add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).[4] Stir the mixture for 20-30 minutes at room temperature to facilitate initial imine formation.[4]

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) to the mixture in a single portion.[4]

• Reaction: Stir the reaction at room temperature and monitor its progress using TLC or GC-MS. The reaction is typically complete within 12-24 hours.[4]

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.[4]

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with DCE. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography or distillation.[4]

Visualization: Optimizing Reductive Amination

Caption: Workflow for optimizing a reductive amination reaction.

Section 3: Synthesis via Isomerization and Addition

An alternative route to functionalized methylcyclopentanes involves the isomerization of cyclohexene (B86901) or cyclohexanol (B46403) to 1-methylcyclopentene (B36725), followed by an addition reaction.[6][7] This method can be highly efficient, especially when unreacted isomers are recycled.[6][7]

Frequently Asked Questions (FAQs)

Q1: How can the yield of 1-methylcyclopentene be maximized in the isomerization step?

A1: The key to maximizing the yield of 1-methylcyclopentene is to recycle the byproducts. During the thermal conversion of cyclohexene, the isomers 3-methylcyclopentene (B105217) and 4-methylcyclopentene (B168065) are also formed.[6][7] By separating the product mixture and returning these isomers to the initial reaction stage, they can rearrange to the desired 1-methylcyclopentene, thus increasing the overall yield.[6][7][8]

Q2: What are suitable catalysts for the isomerization of cyclohexene?

A2: Solid acidic catalysts are typically used for the gas-phase isomerization of cyclohexene to 1-methylcyclopentene.[6] Effective catalysts include SiO₂, Al₂O₃, mixtures of SiO₂ and Al₂O₃, and zeolites.[6] The reaction is generally carried out at high temperatures, for example, from 250 to 500 °C.[6]

Q3: After forming 1-methylcyclopentene, what conditions are used for adding functional groups?

A3: 1-methylcyclopentene can be reacted with various compounds (HX) in the presence of an acidic catalyst to form 1-substituted-1-methylcyclopentane derivatives.[8] For example, reacting it with an alkanol like methanol (B129727) in the presence of an acidic catalyst yields 1-methoxy-1-methylcyclopentane.[7] This second stage is typically carried out in the liquid phase at milder temperatures (e.g., 20 to 100 °C).[7][8]

Troubleshooting Guide: Isomerization/Addition Route

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 1-Methylcyclopentene	Inefficient conversion of cyclohexene.	- Optimize reaction temperature and catalyst. Temperatures of 400-450 °C are often effective.[6]- Ensure proper catalyst activity and consider inert gas flow (e.g., nitrogen, argon).[6]
Loss of isomeric byproducts.	- Implement a distillation and recycling system to return 3- and 4-methylcyclopentene to the reactor. This significantly increases yield.[6][7]
Low Yield in Addition Step	Inactive catalyst for the addition reaction.	- Use an appropriate acidic catalyst (e.g., ion-exchange resin like Amberlyst-15) for the liquid-phase addition.[6]
Unfavorable reaction equilibrium.	- Optimize temperature and molar ratio of reactants. For example, use a molar ratio of 1-methylcyclopentene to HX from 1:10 to 10:1.[6]
Impure Final Product	Incomplete separation of isomers and starting materials.	- Utilize fractional distillation to purify the 1-methylcyclopentene intermediate and the final functionalized product.[6][7]

Visualization: Yield Improvement by Recycling Isomers

Caption: Isomer recycling workflow to improve 1-methylcyclopentene yield.

References

• 1. The α-alkylation of ketones in flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00229B [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. US20120101306A1 - Process for the preparation of 1-methylcyclopentane derivatives - Google Patents [patents.google.com]
• 7. US20120101307A1 - Process for the preparation of 1-methyl-1-alkoxycyclopentanes - Google Patents [patents.google.com]
• 8. WO2012055754A2 - Method for the production of 1-methylcyclopentane derivatives - Google Patents [patents.google.com]

Technical Support Center: Halogenation of Methylcyclopentane

This guide provides troubleshooting advice and frequently asked questions for researchers conducting halogenation experiments on methylcyclopentane.

Frequently Asked Questions (FAQs)

Q1: Why did my chlorination of methylcyclopentane produce a complex mixture of monochlorinated products instead of a single compound?

A1: This is an expected outcome due to the mechanism of free-radical chlorination. The chlorine radical is highly reactive and not very selective.[1] It will abstract primary, secondary, and tertiary hydrogen atoms at comparable rates, leading to a mixture of constitutional isomers.[2][3] In methylcyclopentane, there are four structurally distinct positions where chlorination can occur, resulting in 1-chloro-1-methylcyclopentane, (chloromethyl)cyclopentane, 1-chloro-2-methylcyclopentane, and 1-chloro-3-methylcyclopentane.[2]

Q2: How can I achieve higher selectivity and obtain a single major product?

A2: For high selectivity, you should use bromine (Br₂) instead of chlorine (Cl₂) for the halogenation.[4] The bromine radical is less reactive and significantly more selective for the most stable radical intermediate.[1][5] In the case of methylcyclopentane, it will preferentially abstract the tertiary hydrogen, leading to 1-bromo-1-methylcyclopentane (B3049229) as the predominant product. The stability of free radicals follows the order: tertiary > secondary > primary.[6]

Q3: My reaction produced significant amounts of di- and tri-halogenated products. How can I prevent this?

A3: The formation of polyhalogenated products is a common side reaction that occurs when the monohalogenated product successfully competes with the starting alkane for the halogen radical.[7] To minimize this, the reaction should be carried out using a large excess of the alkane (methylcyclopentane) relative to the halogen.[8] This ensures that the halogen radical is statistically more likely to collide with a molecule of the starting material rather than the desired monohalogenated product.[8]

Q4: My product analysis shows multiple stereoisomers (diastereomers). Why did this happen and can it be controlled?

A4: Stereoisomers form when the halogenation reaction creates a new chiral center. The intermediate alkyl radical is typically trigonal planar and sp²-hybridized.[9] The subsequent attack by the halogen molecule can occur from either face of the planar radical with equal probability.[9] If the halogenation occurs at a prochiral center, a racemic mixture of enantiomers will be formed. If your starting material is already chiral and a new chiral center is created, a mixture of diastereomers will be produced, often in unequal amounts.[9] Controlling this aspect of the reaction is very difficult in a standard free-radical halogenation.

Q5: The reaction did not proceed, and I recovered only my starting material. What went wrong?

A5: Free-radical halogenation requires an initiation step, which involves breaking the halogen-halogen bond to form radicals.[10] This requires an input of energy, typically in the form of ultraviolet (UV) light or heat.[10] If the reaction mixture was kept in the dark at room temperature, no reaction would be expected to occur.[11] Ensure your experimental setup provides a sufficient energy source, such as a sunlamp, photoflood lamp, or by heating the reaction mixture to reflux.[11]

Troubleshooting Guide

Issue	Probable Cause	Recommended Solution
Low Selectivity (Product Mixture)	Use of chlorine (Cl₂) as the halogenating agent.	For selective halogenation at the tertiary position, use bromine (Br₂) and a light source.
Polyhalogenation	High concentration of the halogenating agent.	Use a stoichiometric excess of methylcyclopentane relative to the halogen (e.g., a 5:1 or greater molar ratio).[8]
No Reaction	Insufficient energy for the initiation step.	Irradiate the reaction mixture with a UV lamp or heat the mixture to initiate the radical chain reaction.[11]
Low Yield	Inefficient initiation or premature termination of the radical chain.	Ensure the absence of radical inhibitors (like oxygen). Degas the solvent if necessary. Use a radical initiator like AIBN in addition to heat/light for more controlled initiation.[8]
Formation of Stereoisomers	Creation of new chiral centers during halogenation.	This is an inherent feature of the reaction. For specific stereoisomers, alternative synthetic routes that are stereospecific or stereoselective should be considered.

Data Presentation: Product Distribution

Table 1: Calculated Product Distribution for Monochlorination of Methylcyclopentane

The chlorination of methylcyclopentane is unselective, yielding a mixture of all possible monochlorinated isomers.[2] The approximate product ratios can be calculated based on the number of available hydrogens and their relative reactivity (Tertiary ≈ 5; Secondary ≈ 4; Primary ≈ 1).[6]

Product Name	Position of Chlorination	Type of Hydrogen	Number of Hydrogens	Relative Reactivity	Calculated % Yield
1-chloro-1-methylcyclopentane	C1	Tertiary (3°)	1	5.0	~12.5%
(chloromethyl)cyclopentane	Methyl Group	Primary (1°)	3	1.0	~7.5%
1-chloro-2-methylcyclopentane	C2 / C5	Secondary (2°)	4	4.0	\multirow{2}{*}{~80.0%}
1-chloro-3-methylcyclopentane	C3 / C4	Secondary (2°)	4	4.0

Table 2: Expected Product for Monobromination of Methylcyclopentane

Bromination is highly selective for the tertiary hydrogen due to the greater stability of the tertiary radical intermediate.[5][12]

Product Name	Position of Bromination	Type of Hydrogen	Expected % Yield
1-bromo-1-methylcyclopentane	C1	Tertiary (3°)	>95%

Experimental Protocols

Caution: These experiments should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety goggles.

Protocol 1: Selective Free-Radical Bromination of Methylcyclopentane

• Setup: Assemble a reflux apparatus using a round-bottom flask, a condenser, and a drying tube filled with calcium chloride. Place a magnetic stir bar in the flask.

• Reagents: In the round-bottom flask, combine methylcyclopentane (5.0 molar equivalents) and a suitable inert solvent like carbon tetrachloride or dichloromethane.

• Initiation: While stirring, add liquid bromine (1.0 molar equivalent) dropwise to the flask.

• Reaction: Irradiate the flask with a sunlamp or a 250-watt photoflood lamp positioned a few inches away.[11] The reaction is indicated by the gradual disappearance of the reddish-brown bromine color.[11] Continue irradiation for 1-2 hours or until the color has faded.

• Workup: Cool the reaction mixture. Wash the organic layer with an aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted bromine, followed by a wash with sodium bicarbonate solution and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The crude product can be purified by fractional distillation.

Protocol 2: Non-Selective Free-Radical Chlorination using Sulfuryl Chloride

Note: Sulfuryl chloride (SO₂Cl₂) is often used in a laboratory setting as a safer and more convenient source of chlorine radicals than chlorine gas.[8]

• Setup: Assemble a reflux apparatus as described in the bromination protocol.

• Reagents: In the round-bottom flask, place an excess of methylcyclopentane (e.g., 5.0 molar equivalents).

• Initiation: Add sulfuryl chloride (1.0 molar equivalent) and a catalytic amount of a radical initiator such as azobisisobutyronitrile (AIBN).[8]

• Reaction: Heat the mixture to reflux (typically around 80°C) with stirring for 1-2 hours. The initiator will decompose upon heating to start the radical chain reaction.

• Workup: Cool the mixture to room temperature. Carefully wash the organic layer with a dilute sodium carbonate solution to neutralize any acidic byproducts (HCl, H₂SO₄), followed by a water wash and a brine wash.[8]

• Purification: Dry the organic layer over anhydrous calcium chloride, filter, and remove the excess methylcyclopentane and solvent via distillation.[8] The resulting mixture of chlorinated products can be analyzed by Gas Chromatography (GC).

Mandatory Visualization

Caption: Troubleshooting workflow for side reactions in methylcyclopentane halogenation.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. homework.study.com [homework.study.com]
• 3. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 4. Solved 11) (8) Recall that free radical brominatian of an | Chegg.com [chegg.com]
• 5. organic chemistry - What determines the high degree of selectivity in free radical brominations? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. youtube.com [youtube.com]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. scribd.com [scribd.com]
• 9. chegg.com [chegg.com]
• 10. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 11. chemiphys.com [chemiphys.com]
• 12. For each compound, predict the major product of free-radical brom... | Study Prep in Pearson+ [pearson.com]

Managing pressure and temperature in methylcyclopentane reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with methylcyclopentane reactions.

Frequently Asked Questions (FAQs)

1. What are the primary reactions involving methylcyclopentane of interest to researchers?

Methylcyclopentane is a key cycloalkane used in several industrial and research applications. The most common reactions include:

• Dehydrogenation: Conversion of methylcyclopentane to toluene, a valuable aromatic compound. This reaction is crucial for producing high-octane gasoline and as a source of hydrogen.

• Ring-Opening (Hydrogenolysis): Breaking the cyclopentane (B165970) ring to form various isomers of hexane (B92381) (e.g., n-hexane, 2-methylpentane, 3-methylpentane). This is a significant reaction in petroleum refining for producing gasoline components.[1]

• Isomerization: Conversion of methylcyclopentane to cyclohexane.[2]

• Catalytic Hydrogenation: Saturation of unsaturated precursors like methylcyclopentene to yield methylcyclopentane.[3]

2. What are the critical parameters to control during methylcyclopentane reactions?

Successful and selective conversion of methylcyclopentane heavily relies on the precise control of:

• Temperature: Influences reaction rate, equilibrium conversion, and catalyst stability. Higher temperatures generally favor endothermic reactions like dehydrogenation but can also lead to undesirable side reactions and catalyst deactivation.

• Pressure: Affects reaction equilibrium and the partial pressure of reactants and products. Lower pressures can favor dehydrogenation by shifting the equilibrium towards the products.[4]

• Catalyst Selection: The choice of catalyst (e.g., platinum, palladium, iridium on supports like alumina (B75360) or silica) is critical for achieving high activity and selectivity towards the desired products.[1]

• Feed Composition: The presence of other components, such as hydrogen, can influence catalyst stability and reaction pathways.[4]

3. How does temperature affect product selectivity in methylcyclopentane reactions?

Temperature plays a pivotal role in directing the reaction towards the desired products. For instance, in the reforming of methylcyclopentane, higher reaction temperatures can favor the formation of n-hexane and n-heptane through secondary reactions like isomerization and cracking of the initial ring-opening products.[5]

Troubleshooting Guides

Issue 1: Low Conversion of Methylcyclopentane in Dehydrogenation

• Possible Cause 1: Inadequate Temperature.

  • Solution: Ensure the reactor temperature is within the optimal range for the specific catalyst being used. For many platinum-based catalysts, this is typically between 300°C and 450°C.[4] Gradually increase the temperature in increments of 10-20°C and monitor the conversion. Be cautious of exceeding the catalyst's thermal stability limit.

• Possible Cause 2: Catalyst Deactivation.

  • Solution: Catalyst deactivation can occur due to coking (carbon deposition), sintering (agglomeration of metal particles), or poisoning by impurities in the feed.[6][7] Consider regenerating the catalyst. A common procedure for coked catalysts is a controlled burn-off of the carbon deposits with a dilute oxygen stream, followed by reduction.[7] If poisoning is suspected, analyze the feed for contaminants like sulfur or nitrogen compounds.

• Possible Cause 3: High Hydrogen Partial Pressure.

  • Solution: While some hydrogen is often co-fed to maintain catalyst stability, excessive hydrogen partial pressure can inhibit the dehydrogenation reaction by shifting the equilibrium towards the reactants.[4] If possible, reduce the hydrogen-to-methylcyclopentane ratio in the feed.

Issue 2: Poor Selectivity in Ring-Opening Reactions

• Possible Cause 1: Incorrect Catalyst Choice.

  • Solution: The selectivity towards different hexane isomers is highly dependent on the catalyst. For instance, terrace-rich large platinum particles tend to selectively produce branched hexanes, while defect-rich small particles can lead to a more statistical distribution including n-hexane.[8] Ensure the chosen catalyst is appropriate for the desired product slate.

• Possible Cause 2: Non-Optimal Reaction Temperature.

  • Solution: As with dehydrogenation, temperature influences the product distribution in ring-opening reactions. At higher temperatures, secondary isomerization and cracking reactions can occur, altering the final product composition.[5] Optimize the temperature to favor the formation of the desired hexane isomers.

Issue 3: Pressure Fluctuations in the Reactor

• Possible Cause 1: Inconsistent Feed Flow.

  • Solution: Ensure a stable and consistent flow of reactants to the reactor. Use high-quality mass flow controllers and pumps.

• Possible Cause 2: Channeling in a Packed Bed Reactor.

  • Solution: Poor packing of the catalyst bed can lead to channeling, where the gas flows through paths of least resistance, causing pressure drops and inefficient catalyst utilization. Ensure the catalyst is packed uniformly.

Quantitative Data Summary

Table 1: Physical Properties of Methylcyclopentane

Property	Value
Molecular Formula	C₆H₁₂
Molecular Weight	84.16 g/mol
Boiling Point	71.8 °C
Melting Point	-142.4 °C
Flash Point	Near -7 °C (20 °F)[9]
Critical Temperature	532.73 K[9]
Critical Pressure	3.784 MPa[9]

Table 2: Typical Reaction Conditions for Methylcyclopentane Conversion

Reaction	Catalyst	Temperature Range (°C)	Pressure Range (bar)	Key Products
Dehydrogenation	1 wt.% Pt/γ-Al₂O₃	300 - 450[4]	1 - 3[4]	Toluene, Hydrogen
Ring-Opening	Pt, Rh, Ir, Pd on various supports	Varies with catalyst and desired product	Varies	n-hexane, 2-methylpentane, 3-methylpentane
Isomerization to Cyclohexane	Acidic Catalysts	Varies	Varies	Cyclohexane
Hydrogenation of Methylcyclopentene	Platinum or Palladium	Varies	Varies	Methylcyclopentane

Experimental Protocols

Protocol 1: Catalytic Dehydrogenation of Methylcyclopentane to Toluene

This protocol describes a typical procedure for the gas-phase dehydrogenation of methylcyclopentane in a packed-bed reactor.

Materials:

• Methylcyclopentane (99%+ purity)

• Hydrogen (UHP grade)

• Nitrogen (UHP grade)

• Catalyst: 1 wt.% Pt on γ-Al₂O₃ pellets

Equipment:

• Packed-bed reactor system with temperature and pressure control

• Mass flow controllers for gases

• High-pressure liquid pump for methylcyclopentane

• Gas chromatograph (GC) for product analysis

Procedure:

• Catalyst Loading: Carefully pack the desired amount of catalyst into the reactor, ensuring a uniform bed.

• Catalyst Reduction:

  • Purge the reactor with nitrogen at a flow rate of 100 mL/min for 30 minutes at ambient temperature.

  • Switch to a hydrogen flow of 50 mL/min and heat the reactor to 400°C at a rate of 5°C/min.

  • Hold at 400°C for 4 hours to reduce the platinum catalyst.

  • Cool the reactor to the desired reaction temperature (e.g., 360°C) under a hydrogen flow.[4]

• Reaction:

  • Set the reactor pressure to the desired value (e.g., 1.8 bar).[4]

  • Introduce methylcyclopentane into the reactor at a specific weight hourly space velocity (WHSV).

  • Maintain a controlled flow of hydrogen to the reactor (e.g., a H₂/MCH molar ratio of 0.5).[4]

• Product Analysis:

  • Periodically sample the reactor effluent and analyze it using a GC equipped with a suitable column (e.g., a capillary column for hydrocarbon separation) and detector (e.g., FID).

  • Identify and quantify the products (toluene, unreacted methylcyclopentane, and any byproducts).

Protocol 2: Ring-Opening of Methylcyclopentane

This protocol provides a general procedure for the ring-opening of methylcyclopentane over a metal catalyst.

Materials:

• Methylcyclopentane (99%+ purity)

• Hydrogen (UHP grade)

• Catalyst (e.g., Pt, Rh, Ir, or Pd supported on silica (B1680970) or alumina)

Equipment:

• High-pressure batch reactor or continuous flow reactor system

• Temperature and pressure controllers

• Gas and liquid sampling systems

• Gas chromatograph-mass spectrometer (GC-MS) for product identification

Procedure:

• Catalyst Preparation and Loading: Load the chosen catalyst into the reactor. If necessary, perform a pre-reduction step similar to the dehydrogenation protocol.

• Reaction Setup:

  • Introduce a known amount of methylcyclopentane into the reactor.

  • Pressurize the reactor with hydrogen to the desired pressure.

  • Heat the reactor to the target temperature while stirring (for a batch reactor) or maintaining flow (for a continuous reactor).

• Reaction Monitoring:

  • Monitor the reaction progress by taking samples at regular intervals.

  • Analyze the samples by GC-MS to identify the distribution of hexane isomers and other products.

• Termination and Product Recovery:

  • After the desired reaction time or conversion is reached, cool the reactor and depressurize it safely.

  • Recover the liquid product for further analysis and purification if needed.

Visualizations

Caption: Reaction pathway for methylcyclopentane dehydrogenation.

Caption: Experimental workflow for methylcyclopentane ring-opening.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. US3054832A - Two-stage isomerization of methylcyclopentane and normal hexane - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. packed bed reactors: Topics by Science.gov [science.gov]
• 6. mdpi.com [mdpi.com]
• 7. Special Issue on Catalyst Deactivation and Regeneration [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Methylcyclopentane | C6H12 | CID 7296 - PubChem [pubchem.ncbi.nlm.nih.gov]

Preventing contamination in methylcyclopentane samples

Welcome to the technical support center for methylcyclopentane. This resource is designed for researchers, scientists, and drug development professionals to help prevent, identify, and resolve contamination issues in methylcyclopentane samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in methylcyclopentane?

A1: The most prevalent sources of contamination in methylcyclopentane are:

• Residual Impurities from Manufacturing: Commercial methylcyclopentane is often derived from industrial hexane (B92381), and due to their very close boiling points (methylcyclopentane: 71.8 °C, n-hexane: 68.7 °C), n-hexane is a common impurity that is difficult to separate completely by simple distillation.[1] Other hydrocarbon isomers may also be present.

• Storage-Related Impurities: Over time, especially when exposed to air and light, methylcyclopentane can form peroxides.[2] It is classified as a Class B peroxide former, meaning it can form explosive levels of peroxides upon concentration.[2]

• Environmental and Handling Contamination: Contamination can be introduced from storage containers, transfer lines, or exposure to the atmosphere. Water is a potential contaminant as methylcyclopentane is insoluble in it.[3]

• Degradation Products: At elevated temperatures, methylcyclopentane can undergo ring rupture, leading to the formation of products like 1-propene, hydrogen, and cyclic mono- and diolefins.[1]

Q2: How should I properly store my methylcyclopentane samples to prevent contamination?

A2: To maintain the purity of your methylcyclopentane samples, adhere to the following storage guidelines:

• Container: Store in a tightly closed, airtight container to prevent exposure to atmospheric oxygen and moisture.[4]

• Environment: Keep the container in a cool, dry, and well-ventilated area.[4][5]

• Light and Heat: Protect from direct sunlight and store away from heat, sparks, open flames, and other ignition sources.[4][6]

• Inert Atmosphere: For long-term storage or high-purity applications, consider storing under an inert atmosphere, such as nitrogen.

• Incompatible Materials: Store separately from oxidizing agents (e.g., perchlorates, peroxides, nitrates) as violent reactions can occur.[6]

Q3: My methylcyclopentane sample has been stored for a while. How can I check for peroxide formation?

A3: It is crucial to test for peroxides in stored methylcyclopentane, especially before distillation or evaporation, as peroxides can become concentrated and explosive.[7] You can use commercially available peroxide test strips for a semi-quantitative analysis.[8][9]

Procedure for Peroxide Testing:

• Use a peroxide test strip (e.g., Quantofix®).

• Since methylcyclopentane is not miscible with water, you may need to follow a specific procedure for organic solvents, which typically involves wetting the test strip with a drop of water after applying the solvent and letting it evaporate.[7]

• A color change on the strip will indicate the presence and approximate concentration of peroxides.[9]

• If the peroxide concentration is at or above 25 ppm, the solvent should be considered unsafe for use and properly disposed of.[8][9]

Caution: If you observe any crystal formation, cloudiness, or discoloration in the sample or around the container cap, do not move or open the container.[8] This could indicate high levels of dangerous peroxides. Contact your institution's environmental health and safety department immediately.

Troubleshooting Guides

Troubleshooting Purity Issues

Problem	Potential Cause	Troubleshooting Steps
Decreasing purity over time	Peroxide formation due to improper storage.	1. Test for peroxides using test strips. 2. If peroxides are present, dispose of the sample safely. 3. Review storage procedures; ensure the container is tightly sealed and stored away from light and heat.
Introduction of atmospheric moisture.	1. Check the container seal for integrity. 2. Use a drying agent if appropriate for your application, or consider purification.
Presence of n-hexane	Incomplete separation during manufacturing.	1. For high-purity requirements, consider repurification using azeotropic or extractive distillation. 2. Purchase a higher grade of methylcyclopentane with a specified low n-hexane content.
Unknown peaks in GC analysis	Contamination from handling (e.g., from solvents used for cleaning glassware).	1. Run a blank analysis of any solvents used in sample preparation. 2. Ensure all glassware is thoroughly dried after cleaning.
Sample degradation.	1. If the sample has been heated, consider the possibility of thermal degradation products. 2. Analyze a fresh, unopened sample to compare chromatograms.

Troubleshooting Gas Chromatography (GC) Analysis

Problem	Potential Cause	Troubleshooting Steps
Baseline instability or drift	Column bleed or contamination.	1. Bake out the column at a higher temperature. 2. If the problem persists, the column may need to be replaced.[10]
Detector instability or contamination.	1. Clean or replace the detector. 2. Ensure a stable carrier gas supply.[10]
Peak tailing or fronting	Active sites on the column or liner.	1. Use a properly deactivated liner and column. 2. Trim the inlet end of the column.[11]
Column overloading.	1. Reduce the injection volume or dilute the sample. 2. Increase the split ratio.[12]
Ghost peaks	Contamination in the syringe, inlet, or carrier gas.	1. Clean the syringe and the inlet liner. 2. Run a blank to check for contamination in the system.[10]
Carryover from a previous injection.	1. Extend the run time to ensure all components from the previous sample have eluted.[11]

Experimental Protocols

Protocol 1: Purification of Methylcyclopentane by Silica (B1680970) Gel Chromatography

This protocol is suitable for removing polar impurities.

Materials:

• Crude methylcyclopentane

• Silica gel (60-200 mesh)

• Non-polar eluent (e.g., hexane or pentane)

• Chromatography column

• Cotton or glass wool

• Sand

• Collection flasks

Procedure:

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column.

  • Gently tap the column to ensure even packing and remove air bubbles.

  • Add another layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude methylcyclopentane in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column.

• Elution:

  • Begin eluting with the non-polar solvent, collecting fractions.

  • Since methylcyclopentane is non-polar, it will elute relatively quickly.

• Fraction Analysis:

  • Analyze the collected fractions using a suitable method (e.g., GC) to identify the pure fractions.

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 2: Purification by Azeotropic Distillation with Methanol (B129727)

This method is effective for separating methylcyclopentane from n-hexane.[1]

Materials:

• Crude methylcyclopentane (containing n-hexane)

• Methanol

• Distillation apparatus with a fractionating column

• Heating mantle

• Condenser

• Receiving flask

Procedure:

• Setup: Assemble the distillation apparatus in a fume hood. Ensure all connections are secure.

• Charging the Flask: Add the crude methylcyclopentane and methanol to the distillation flask.

• Distillation:

  • Heat the mixture to boiling.

  • The methylcyclopentane-methanol azeotrope will distill first.

  • Carefully monitor the temperature at the head of the column.

• Separation:

  • The collected distillate will be the azeotropic mixture.

  • To recover the methylcyclopentane, the methanol can be removed by washing with water. Since methylcyclopentane is not soluble in water, it will form a separate layer.

  • Separate the methylcyclopentane layer using a separatory funnel.

• Drying: Dry the recovered methylcyclopentane over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Final Distillation: Perform a final simple distillation to obtain pure methylcyclopentane.

Visualizations

Caption: Sources of Contamination in Methylcyclopentane Samples.

Caption: Experimental Workflow for Ensuring Sample Purity.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 3. Methylcyclopentane | C6H12 | CID 7296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemos.de [chemos.de]
• 5. iransilicate.com [iransilicate.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Peroxide Forming Solvents [sigmaaldrich.com]
• 8. as.uky.edu [as.uky.edu]
• 9. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Enhancing the Selectivity of Methylcyclopentane Conversion

Welcome to the technical support center for methylcyclopentane (MCP) conversion. This resource is designed for researchers, scientists, and drug development professionals to provide answers to frequently asked questions and troubleshooting guidance for common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues related to the primary conversion pathways of methylcyclopentane: Selective Ring Opening (SRO), Isomerization, and Aromatization.

Section 1: Selective Ring Opening (SRO)

Q1: What are the primary goals of selective ring opening of methylcyclopentane?

The primary goal of SRO is to cleave the cyclopentane (B165970) ring to form valuable branched C6 isomers, such as 2-methylpentane (B89812) (2MP) and 3-methylpentane (B165638) (3MP), while minimizing the formation of n-hexane and other cracking products. These branched alkanes are high-octane gasoline components.

Q2: Which catalysts are most effective for selective ring opening of MCP?

Iridium (Ir)-based catalysts are recognized as the most active and selective for the SRO of naphthenes like methylcyclopentane.[1] Platinum (Pt) and Rhodium (Rh) are also commonly studied.[2][3] The choice of support material (e.g., silica, titania) can also influence catalyst performance and product distribution.[4][5]

Q3: How can I improve the selectivity towards branched hexanes (2MP and 3MP) over n-hexane?

Selectivity is highly dependent on the catalyst structure.

• Catalyst Metal: Iridium is particularly selective for producing 2MP and 3MP.[1]

• Particle Size: Large, terrace-rich Pt particles tend to favor the formation of branched hexanes (2MP, 3MP).[2] In contrast, small, defect-rich Pt particles can lead to a more statistical product distribution, including more n-hexane.[2]

• Bimetallic Catalysts: Introducing a second metal, such as Cobalt (Co) with Iridium (Ir), can modify the electronic properties and performance of the catalyst, although in some cases it might lower the overall ring-opening selectivity compared to a monometallic Ir catalyst.[1]

Troubleshooting Guide: Selective Ring Opening

Issue	Potential Cause(s)	Recommended Solution(s)
Low MCP Conversion	1. Reaction temperature is too low. 2. Catalyst deactivation due to coking or poisoning.[6] 3. Insufficient catalyst loading or short residence time.	1. Gradually increase the reaction temperature while monitoring selectivity. 2. Regenerate the catalyst (e.g., calcination) or use a fresh catalyst. Consider adding a small amount of a sulfur-scavenging agent if sulfur poisoning is suspected.[6][7] 3. Increase the amount of catalyst or decrease the flow rate of the reactant feed.
Poor Selectivity to Ring-Opening Products (High Cracking)	1. Reaction temperature is too high. 2. Highly acidic catalyst support promoting cracking.	1. Decrease the reaction temperature. 2. Use a less acidic support material or neutralize acid sites on the existing support.
High Selectivity to n-hexane (Undesired)	1. Catalyst structure favors n-hexane formation (e.g., small, defect-rich particles).[2] 2. Non-optimal choice of metal catalyst.	1. Attempt to sinter the catalyst particles through controlled high-temperature treatment to create larger terraces. 2. Switch to an Iridium-based catalyst, which is known for higher selectivity to branched products.[1]

Data Presentation: Catalyst Performance in MCP Ring Opening

Catalyst	Support	Ring-Opening Selectivity (%)	Predominant Products	Reference
Ir	SiO₂	~99%	2-Methylpentane, 3-Methylpentane	[1]
Ir-Co	SiO₂	76-80%	2-Methylpentane, 3-Methylpentane	[1]
Rh	Silica	-	2-Methylpentane, 3-Methylpentane	[4][5]
Rh	Titania	-	Increased n-hexane formation	[4][5]
Pt (large particles)	-	High	2-Methylpentane, 3-Methylpentane	[2]
Pt (small particles)	-	Lower	Statistical distribution including n-hexane	[2]

Section 2: Isomerization to Cyclohexane (B81311)

Q1: What is the primary application of isomerizing methylcyclopentane to cyclohexane?

The isomerization of MCP to cyclohexane is a key reaction, particularly in processes aiming to produce aromatics like benzene (B151609), as cyclohexane is a direct precursor to benzene via dehydrogenation.

Q2: What type of catalysts and conditions favor the isomerization of MCP?

Bifunctional catalysts possessing both metal and acid sites are typically used. For instance, Pt supported on sulfated zirconia (Pt/SO₄²⁻-ZrO₂) has been studied for this purpose.[8] The reaction can also be carried out using catalysts like hydrogen chloride-activated aluminum chloride.[9] Lower temperatures generally favor the equilibrium concentration of cyclohexane.[9]

Troubleshooting Guide: Isomerization

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Cyclohexane	1. Reaction temperature is too high, shifting equilibrium away from cyclohexane.[9] 2. Insufficient acidity of the catalyst.	1. Conduct the reaction at a lower temperature. A two-stage process, with a higher temperature first stage followed by a lower temperature second stage, can optimize both reaction rate and equilibrium yield.[9] 2. Utilize a catalyst with stronger acid sites or modify the existing catalyst to increase acidity.
Formation of Undesired By-products	1. Cracking reactions due to excessive catalyst acidity or high temperature. 2. Ring-opening reactions occurring in parallel.	1. Reduce the reaction temperature and/or use a catalyst with moderate acidity. 2. Select a catalyst that favors isomerization over hydrogenolysis. This often involves tuning the balance between metal and acid functions.

Section 3: Aromatization to Benzene

Q1: How is methylcyclopentane converted to benzene?

MCP is converted to benzene through a process called catalytic reforming.[10] This typically involves isomerization of MCP to cyclohexane, followed by the dehydrogenation of cyclohexane to benzene. These reactions occur over a bifunctional catalyst, often a platinum-group metal on an acidic support like alumina.[6][11]

Q2: What are the common by-products during the aromatization of MCP, and how can they be minimized?

Common by-products include cyclohexane, other naphthenes, and paraffins from ring-opening reactions.[12] Minimizing these by-products involves optimizing reaction conditions. For instance, increasing the inlet temperature of succeeding reaction zones in a multi-reactor system can improve benzene yields.[10] The presence of hydrogen is necessary, but its partial pressure must be carefully controlled to balance dehydrogenation with minimizing hydrocracking.[13]

Troubleshooting Guide: Aromatization

Issue	Potential Cause(s)	Recommended Solution(s)
Low Benzene Yield	1. Sub-optimal temperature or pressure.[14] 2. Catalyst deactivation by coke or sulfur.[6][7] 3. Thermodynamic limitations due to hydrogen accumulation.	1. Optimize temperature and pressure. For platinum catalysts, pressures below 150 p.s.i. and temperatures around 900-950°F have been shown to be effective.[14] 2. Implement a regeneration cycle for the catalyst to burn off coke. Ensure the feed is sufficiently desulfurized.[6] 3. Adjust the hydrogen-to-hydrocarbon molar ratio in the feed.
Rapid Catalyst Deactivation	1. High coking rates due to high operating temperatures or low hydrogen partial pressure. 2. Presence of poisons (e.g., sulfur, nitrogen compounds) in the feed stream.[6][7]	1. Increase the hydrogen-to-hydrocarbon ratio and/or lower the reactor temperature. 2. Improve the purification of the MCP feed to remove catalyst poisons.

Data Presentation: Conditions for MCP Conversion to Benzene

Catalyst System	Pressure (p.s.i.)	Temperature (°F)	Key Finding	Reference
Supported Platinum	50 - 150	900 - 950	Low pressure is critical for maximizing benzene yield from MCP.	[14]
Platinum-Alumina	Atmospheric	-	Reaction rates are first-order with respect to MCP partial pressure.[6][7]	[6][7]
Platinum Group Metal	-	-	Increasing the inlet temperature in successive reaction zones improves benzene yield.	[10]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Conversion of Methylcyclopentane in a Fixed-Bed Reactor

• Catalyst Preparation and Loading:

  • Prepare the desired catalyst (e.g., Pt/Al₂O₃) via impregnation or other methods.

  • Calcine and reduce the catalyst in-situ. For example, heat under flowing air or oxygen to a specified temperature (e.g., 400-500°C), then switch to flowing hydrogen for reduction.

  • Load a precise mass of the prepared catalyst into a fixed-bed reactor tube, securing it with quartz wool.

• System Setup:

  • Assemble the reactor within a temperature-controlled furnace.

  • Connect gas lines (e.g., H₂, N₂) through mass flow controllers to regulate flow rates.

  • Use a high-pressure liquid chromatography (HPLC) pump to introduce liquid methylcyclopentane into a vaporizer, where it mixes with the carrier gas (e.g., hydrogen) before entering the reactor.

• Reaction Execution:

  • Pressurize the system to the desired reaction pressure with the carrier gas.

  • Heat the reactor to the target reaction temperature.

  • Once the system is stable, start the MCP feed at a defined weight hourly space velocity (WHSV).

  • Allow the reaction to reach a steady state, which may take several hours.

• Product Analysis:

  • Pass the reactor effluent through a condenser to separate liquid and gas products.

  • Analyze the composition of both phases using an online or offline Gas Chromatograph (GC) equipped with a suitable column (e.g., a capillary column for hydrocarbon separation) and detector (e.g., Flame Ionization Detector - FID).

  • Quantify the products using calibration standards to calculate MCP conversion and selectivity to each product.

Visualizations

Caption: Major reaction pathways for methylcyclopentane conversion.

Caption: General experimental workflow for MCP conversion studies.

Caption: A logical flow for troubleshooting poor selectivity.

References

• 1. Selective ring opening of methylcyclopentane over surface-decorated Ir–Co bimetallic catalysts synthesized by galvanic replacement reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. portal.fis.tum.de [portal.fis.tum.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Influence of metal–support interactions on the hydrogenolysis of methylcyclopentane over supported Rh catalysts - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 5. Influence of Metal-Support Interactions on the Hydrogenolysis of Methylcyclopentane over Supported Rh Catalysts - Lookchem [lookchem.com]
• 6. scribd.com [scribd.com]
• 7. (Open Access) Hydrodecyclization of Methylcyclopentane and Benzene in the Presence of a Reforming Catalyst (1963) | Koichiro Iijima | 3 Citations [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. US3054832A - Two-stage isomerization of methylcyclopentane and normal hexane - Google Patents [patents.google.com]
• 10. US4155834A - Catalytic reforming method for production of benzene and toluene - Google Patents [patents.google.com]
• 11. Request Rejected [journal.lemigas.esdm.go.id]
• 12. tandfonline.com [tandfonline.com]
• 13. paspk.org [paspk.org]
• 14. US2861944A - Conversion of methylcyclopentane to benzene - Google Patents [patents.google.com]

Methylcyclopentane: A Technical Guide to Safe Laboratory Handling and Storage

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the best practices for handling and storing methylcyclopentane in a laboratory environment.

Frequently Asked Questions (FAQs)

What is methylcyclopentane and what are its primary hazards?

Methylcyclopentane is a colorless, flammable liquid with a gasoline-like odor.[1][2][3] It is primarily used as a solvent and in chemical synthesis.[2][3] The main hazards associated with methylcyclopentane are its high flammability and the potential for its vapor to form explosive mixtures with air.[2][4] It can also cause skin and eye irritation, and inhalation of high concentrations of its vapor may lead to central nervous system depression, causing dizziness and nausea.[1][5]

What are the crucial safety precautions to take before handling methylcyclopentane?

Before working with methylcyclopentane, ensure you are thoroughly trained on its proper handling and storage procedures. The work area should be well-ventilated, and all potential ignition sources, such as open flames, sparks, and hot surfaces, must be eliminated.[4] It is also critical to have an emergency plan in place for spills or fires.

What personal protective equipment (PPE) is required when working with methylcyclopentane?

To ensure personal safety, the following PPE should be worn when handling methylcyclopentane:

• Eye Protection: Chemical splash goggles are necessary to protect against eye contact.[5]

• Skin Protection: Wear solvent-resistant gloves and appropriate protective clothing to prevent skin contact.[5]

• Respiratory Protection: If ventilation is inadequate or if there is a risk of exceeding exposure limits, a NIOSH/MSHA-approved respirator should be used.[5]

How should methylcyclopentane be stored in the laboratory?

Methylcyclopentane must be stored in a cool, dry, and well-ventilated area away from heat and all sources of ignition.[4] It should be kept in tightly closed containers. Storage in a refrigerator is permissible only if the refrigerator is specifically designed and approved for flammable liquids.[5][6]

With which chemicals is methylcyclopentane incompatible?

Methylcyclopentane is incompatible with strong oxidizing agents such as peroxides, nitrates, and perchlorates, as reactions with these can be violent.[7] It is also incompatible with acids and certain metals like copper and brass.[7]

Troubleshooting Guide

What should I do in case of a methylcyclopentane spill?

In the event of a methylcyclopentane spill, follow these steps:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.

• Ventilate: Ensure the area is well-ventilated to disperse vapors.

• Containment and Cleanup: Use a spark-proof tool and an inert absorbent material, such as vermiculite, sand, or earth, to absorb the spill.[5] Place the absorbed material into a suitable, closed container for disposal.[5]

• Decontamination: After the spill has been cleaned up, wash the area thoroughly.

What are the signs of peroxide formation in methylcyclopentane, and what should be done?

Methylcyclopentane can form explosive peroxides upon exposure to air and light, especially during storage.[5] The presence of crystals in the liquid may indicate peroxide formation, which is extremely dangerous.[5] If peroxide formation is suspected, do not move or attempt to open the container.[5] The container should only be handled and opened remotely by trained professionals.[5] To inhibit peroxide formation, containers should be dated upon opening and tested periodically.[5]

Quantitative Data

Physical and Chemical Properties of Methylcyclopentane

Property	Value
Molecular Formula	C6H12
Molecular Weight	84.16 g/mol [8]
Appearance	Colorless liquid[1][3]
Odor	Gasoline-like[1]
Boiling Point	71.8 °C (161.3 °F)[1]
Melting Point	-142.5 °C (-224.4 °F)[9]
Flash Point	<0 °F (Closed Cup)[1]
Vapor Pressure	138 mm Hg @ 25 °C[5]
Vapor Density	2.9 (Air = 1)[5]
Specific Gravity	0.749 g/mL at 25 °C[9]
Water Solubility	Insoluble[5]
Flammability Limits in Air	1.1% - 8.7% (approx.)[1]

Occupational Exposure Limits for Methylcyclopentane

Organization	TWA	STEL
ACGIH	500 ppm	1000 ppm[10]
NIOSH	100 ppm	-
OSHA	500 ppm	1000 ppm[10]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. STEL (Short-Term Exposure Limit) is a 15-minute TWA exposure that should not be exceeded at any time during a workday.

Experimental Protocols

General Protocol for Handling Methylcyclopentane

• Preparation:

  • Ensure the work area is clean and free of clutter.

  • Verify that a chemical fume hood is available and functioning correctly.

  • Confirm the location and accessibility of safety equipment, including a fire extinguisher, safety shower, and eyewash station.[5]

  • Don the appropriate personal protective equipment (PPE): chemical splash goggles, solvent-resistant gloves, and a lab coat.[5]

• Dispensing and Transfer:

  • Ground and bond all metal containers when transferring methylcyclopentane to prevent static discharge.

  • Use only non-sparking tools and equipment.[11]

  • If possible, use an automated pumping system to transfer the liquid from drums or large storage containers.

  • When transferring smaller quantities, work within a chemical fume hood.

  • Pour the liquid slowly and carefully to avoid splashing.

• During Use:

  • Keep the container of methylcyclopentane closed when not in use.[12]

  • Maintain awareness of potential ignition sources in the surrounding area.

• Waste Disposal:

  • Collect all methylcyclopentane waste in a properly labeled, sealed container.

  • Dispose of the waste as hazardous material in accordance with local, state, and federal regulations.

• Post-Handling:

  • Wash hands and any potentially exposed skin thoroughly with soap and water after handling.

  • Clean any contaminated surfaces.

  • Return the methylcyclopentane container to its designated storage location.

Visualizations

Caption: Troubleshooting workflow for a methylcyclopentane spill.

Caption: Logical relationships for proper methylcyclopentane storage.

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. canyoncomponents.com [canyoncomponents.com]
• 3. iransilicate.com [iransilicate.com]
• 4. chemos.de [chemos.de]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. A Guide to Handling and Storing Chemicals in a Lab 1 [mynewlab.com]
• 7. chemical.ushazmatrentals.com [chemical.ushazmatrentals.com]
• 8. Methylcyclopentane | C6H12 | CID 7296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chembk.com [chembk.com]
• 10. airgas.com [airgas.com]
• 11. fishersci.com [fishersci.com]
• 12. 7.9.1 General Storage Guidelines | Environment, Health and Safety [ehs.cornell.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Solvent Properties of Methylcyclopentane and Cyclohexane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of solvent selection for chemical synthesis, purification, and analysis, the choice between structurally similar hydrocarbons can have significant implications for reaction outcomes, product purity, and process efficiency. This guide provides an objective comparison of the solvent properties of two such cycloalkanes: methylcyclopentane and cyclohexane (B81311). By presenting key experimental data and outlining the methodologies for their determination, this document aims to equip researchers, scientists, and drug development professionals with the information necessary to make informed decisions for their specific applications.

Executive Summary

Both methylcyclopentane and cyclohexane are non-polar, flammable liquid hydrocarbons with applications as solvents.[1][2] Cyclohexane, a six-membered ring, is a widely used solvent in various industrial and laboratory settings, including in the synthesis of precursors for nylon.[1][3] Methylcyclopentane, a five-membered ring with a methyl substituent, is also utilized as a solvent and is a component of gasoline.[4][5] While they share similarities in their non-polar nature, they exhibit key differences in their physical properties that can influence their performance in specific applications. This guide will delve into a quantitative comparison of these properties.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key physical and solvent properties of methylcyclopentane and cyclohexane, providing a clear basis for comparison.

Table 1: General Physical Properties

Property	Methylcyclopentane	Cyclohexane
Molecular Formula	C₆H₁₂[2]	C₆H₁₂[1]
Molecular Weight ( g/mol )	84.16[2]	84.16[1]
Boiling Point (°C)	71.8[5]	80.7
Melting Point (°C)	-142.4[5]	6.55
Density (g/mL at 20°C)	0.749	0.7785
Flash Point (°C)	-17[6]	-20[7]

Table 2: Key Solvent Properties

Property	Methylcyclopentane	Cyclohexane
Viscosity (cP at 20°C)	~0.4-0.5 (estimated)	1.0
Dielectric Constant (at 20°C)	1.99[8]	2.02[9]
Dipole Moment (Debye)	0.00[8]	0.00[10]
Hansen Solubility Parameters (MPa½)
δD (Dispersion)	16.0	16.8[5]
δP (Polar)	0.0	0.0[5]
δH (Hydrogen Bonding)	0.0	0.2[5]

Experimental Protocols

The following sections detail the methodologies for determining the key solvent properties presented above.

Determination of Viscosity using an Ostwald Viscometer

The viscosity of a liquid can be determined using an Ostwald viscometer, a U-shaped glass instrument with two bulbs and a capillary tube.[11][12]

Procedure:

• Cleaning and Preparation: The viscometer is thoroughly cleaned with a suitable solvent and dried.

• Sample Loading: A precise volume of the liquid (methylcyclopentane or cyclohexane) is introduced into the larger bulb of the viscometer.

• Thermal Equilibration: The viscometer is placed in a constant temperature bath to ensure the liquid reaches the desired measurement temperature.

• Measurement of Flow Time: The liquid is drawn up into the second bulb, above the upper calibration mark. The time taken for the liquid meniscus to fall from the upper to the lower calibration mark is measured using a stopwatch.

• Calculation: The kinematic viscosity is calculated using the measured flow time and the viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density of the liquid at the same temperature.

Determination of Dielectric Constant via Capacitance Measurement

The dielectric constant of a liquid is a measure of its ability to store electrical energy in an electric field and can be determined by measuring the capacitance of a capacitor with and without the liquid as the dielectric.[13][14]

Procedure:

• Calibration: The capacitance of an empty test cell (a capacitor) is measured.

• Sample Measurement: The test cell is filled with the liquid (methylcyclopentane or cyclohexane).

• Capacitance Reading: The capacitance of the cell filled with the liquid is measured using a capacitance meter.

• Calculation: The dielectric constant (ε) is calculated as the ratio of the capacitance of the cell with the liquid (C_liquid) to the capacitance of the empty cell (C_air): ε = C_liquid / C_air.

Determination of Dipole Moment using the Heterodyne-Beat Method

The dipole moment of a molecule, a measure of its overall polarity, can be determined by measuring the dielectric constant of dilute solutions of the substance in a non-polar solvent.[15][16]

Procedure:

• Solution Preparation: A series of dilute solutions of the polar substance (if applicable, though both methylcyclopentane and cyclohexane are non-polar) are prepared in a non-polar solvent like benzene (B151609) or cyclohexane itself.

• Dielectric Constant Measurement: The dielectric constant of the pure solvent and each of the solutions is measured using a high-precision capacitance bridge (often as part of a "dipole meter" employing the heterodyne-beat method).

• Density and Refractive Index Measurement: The density and refractive index of the pure solvent and the solutions are also measured.

• Calculation: The total molar polarization of the solute is calculated from the measured dielectric constants and densities. The molar refraction is calculated from the refractive indices. The orientation polarization, which is related to the permanent dipole moment, is then determined by subtracting the molar refraction from the total molar polarization. The dipole moment is then calculated from the orientation polarization. For non-polar molecules like methylcyclopentane and cyclohexane, the orientation polarization and thus the dipole moment are zero.[8][17]

Comparative Analysis and Applications

The data presented reveals subtle but important differences between methylcyclopentane and cyclohexane that can guide their selection in various applications.

Polarity and Solubility: Both solvents are non-polar, as indicated by their low dielectric constants and zero dipole moments.[8][17] Their Hansen solubility parameters, dominated by the dispersion component (δD), further confirm their non-polar character.[5] This makes them suitable for dissolving other non-polar compounds such as oils, fats, waxes, and many organic polymers.

Boiling Point and Volatility: Cyclohexane has a higher boiling point (80.7 °C) compared to methylcyclopentane (71.8 °C).[5][7] This means that methylcyclopentane is more volatile. The choice between the two may, therefore, depend on the desired rate of evaporation in a particular process. For applications requiring rapid solvent removal, methylcyclopentane might be preferred. Conversely, for reactions requiring higher temperatures or reduced solvent loss, cyclohexane would be a better choice.

Melting Point: A significant difference lies in their melting points. Cyclohexane freezes at a relatively high temperature (6.55 °C), which can be a practical limitation in cooler laboratory environments or in processes requiring low-temperature conditions.[7] In contrast, methylcyclopentane has a much lower melting point (-142.4 °C), making it a more suitable solvent for low-temperature reactions and applications.[5]

Viscosity: Cyclohexane is more viscous than methylcyclopentane.[7] While the difference may not be substantial for many applications, it could be a factor in processes where fluid dynamics and mass transfer are critical.

Applications in Drug Development:

• Cyclohexane is frequently used as a non-polar solvent in organic synthesis and as a recrystallization solvent.[3][18] Its ability to dissolve many organic compounds at elevated temperatures and its poor solubility at lower temperatures make it effective for purifying solid products.[3] It also finds use as an extraction agent.[18]

• Methylcyclopentane can also be employed as a solvent in chemical reactions and production processes.[11] Its lower freezing point makes it a viable alternative to cyclohexane for reactions conducted at reduced temperatures.

Logical Comparison Workflow

The following diagram illustrates a logical workflow for selecting between methylcyclopentane and cyclohexane based on key experimental parameters.

Caption: Decision workflow for selecting between methylcyclopentane and cyclohexane.

Conclusion

References

• 1. Cyclohexane - Wikipedia [en.wikipedia.org]
• 2. Cyclohexane (data page) - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Cyclohexane_(data_page) [chemeurope.com]
• 5. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 6. Methylcyclopentane | C6H12 | CID 7296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cyclohexane Solvent Properties [macro.lsu.edu]
• 8. methylcyclopentane [stenutz.eu]
• 9. Dielectric Constant [macro.lsu.edu]
• 10. Dipole Moment [macro.lsu.edu]
• 11. Determination of Viscosity of Organic Solvents (Procedure) : Physical Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 12. Virtual Labs [pcv-amrt.vlabs.ac.in]
• 13. researchgate.net [researchgate.net]
• 14. scribd.com [scribd.com]
• 15. sfu.ca [sfu.ca]
• 16. researchgate.net [researchgate.net]
• 17. cyclohexane [stenutz.eu]
• 18. kabusa.com [kabusa.com]

A Comparative Guide to Analytical Methods for Methylcyclopentane Quantification

For researchers, scientists, and professionals in drug development requiring precise and reliable quantification of methylcyclopentane, selecting the appropriate analytical methodology is paramount. This guide provides a detailed comparison of the two primary analytical techniques: Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). While High-Performance Liquid Chromatography (HPLC) can be used for the analysis of some hydrocarbons, its application for a volatile compound like methylcyclopentane is less common and validated methods are not as readily available.

Overview of Analytical Techniques

Gas Chromatography-Flame Ionization Detection (GC-FID) is a robust and widely used technique for the quantification of organic compounds, particularly hydrocarbons. It is known for its high precision and wide linear range.

Gas Chromatography-Mass Spectrometry (GC-MS) combines the separation power of gas chromatography with the identification capabilities of mass spectrometry. This technique provides both quantitative and qualitative information, making it a powerful tool for complex sample analysis.

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of GC-FID and GC-MS for the analysis of volatile hydrocarbons like methylcyclopentane. These values are representative and may vary depending on the specific instrumentation, method parameters, and sample matrix.

Performance Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Detection (LOD)	Typically in the low parts-per-million (ppm) range.	Can reach low parts-per-billion (ppb) levels, offering higher sensitivity.
Limit of Quantification (LOQ)	Generally in the mid to high ppm range.	Can achieve low to mid ppb quantification limits.
Linearity (R²)	Excellent linearity over a wide concentration range (typically >0.999).[1]	Good linearity (typically >0.99), but the linear range might be narrower than GC-FID.
Precision (RSD%)	High precision with Relative Standard Deviation (RSD) typically below 5%.	Good precision with RSD generally below 10-15%, depending on the concentration.
Accuracy/Recovery	Typically high, with recovery rates often between 90-110%.	Good accuracy, with recovery rates generally in the range of 80-120%.
Specificity	Lower specificity; relies on retention time for identification, which can be prone to interference from co-eluting compounds.	High specificity; provides mass spectral data for positive compound identification, reducing the likelihood of interferences.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative experimental protocols for the quantification of methylcyclopentane using GC-FID and GC-MS.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This protocol is based on standard methods for detailed hydrocarbon analysis, such as ASTM D6729.[3]

1. Sample Preparation:

• Prepare a stock solution of methylcyclopentane in a suitable solvent (e.g., pentane (B18724) or hexane).

• Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples.

• For unknown samples, dilute with the solvent as necessary to fall within the calibration range. An internal standard (e.g., n-heptane) can be added to both standards and samples for improved accuracy.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Column: A non-polar capillary column, such as a 100% dimethylpolysiloxane column (e.g., 100 m x 0.25 mm i.d., 0.5 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 35°C, hold for 10 minutes.

  • Ramp to 200°C at 5°C/min.

  • Hold at 200°C for 10 minutes.

• Detector: Flame Ionization Detector (FID) at 250°C.

• Data Acquisition: Use chromatography data software to integrate the peak area of methylcyclopentane and the internal standard.

3. Calibration and Quantification:

• Inject the calibration standards and generate a calibration curve by plotting the peak area ratio (methylcyclopentane/internal standard) against the concentration.

• Inject the unknown samples and use the calibration curve to determine the concentration of methylcyclopentane.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is adapted from general principles outlined in EPA Method 8260D for volatile organic compounds.[2]

1. Sample Preparation:

• Sample preparation is similar to the GC-FID protocol. Prepare a stock solution and a series of calibration standards in a suitable solvent.

• An internal standard (e.g., deuterated cyclohexane) is recommended for accurate quantification.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B or equivalent single quadrupole MS.

• Injector: Split/splitless inlet, operated in splitless mode for higher sensitivity, at 250°C.

• Column: A non-polar or semi-polar capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp to 180°C at 10°C/min.

  • Hold at 180°C for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity. Monitor characteristic ions for methylcyclopentane (e.g., m/z 84, 69, 56).

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Calibration and Quantification:

• Inject the calibration standards and build a calibration curve based on the peak area ratio of the target ion for methylcyclopentane to the target ion for the internal standard versus concentration.

• Inject the unknown samples and quantify methylcyclopentane using the established calibration curve.

Workflow and Pathway Diagrams

To visually represent the analytical processes, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for methylcyclopentane quantification using GC-FID.

Caption: Experimental workflow for methylcyclopentane quantification using GC-MS.

Conclusion

The choice between GC-FID and GC-MS for methylcyclopentane quantification depends on the specific requirements of the analysis. GC-FID is a cost-effective, robust, and highly precise method ideal for routine quantification where the sample matrix is relatively simple and the identity of the analyte is well-established. In contrast, GC-MS offers superior sensitivity and specificity, making it the preferred method for complex matrices, trace-level detection, and applications requiring unambiguous identification of methylcyclopentane. For drug development and research applications where certainty and low detection limits are critical, GC-MS is often the more appropriate choice.

References

• 1. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 2. epa.gov [epa.gov]
• 3. ksa.apexinstrument.me [ksa.apexinstrument.me]

A Comparative Analysis of Methylcyclopentane and Other Cycloalkanes as Gasoline Additives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Performance with Supporting Experimental Data

The selection of appropriate additives is paramount in the formulation of high-performance gasolines. Among the various classes of octane (B31449) boosters, cycloalkanes play a significant role in enhancing the anti-knock characteristics of fuels. This guide provides a detailed comparison of the performance of methylcyclopentane against other common cycloalkanes, namely cyclopentane (B165970) and cyclohexane (B81311), when used as gasoline additives. The analysis is based on key performance indicators including octane rating, combustion characteristics, and to a lesser extent, emission profiles, supported by available experimental data.

Performance Data Summary

The anti-knock quality of a gasoline additive is primarily determined by its Research Octane Number (RON) and Motor Octane Number (MON). RON reflects performance under milder, lower-speed engine conditions, while MON is indicative of performance under more severe, high-speed conditions. The data for methylcyclopentane, cyclopentane, and cyclohexane are summarized below.

Additive	Research Octane Number (RON)	Motor Octane Number (MON)
Methylcyclopentane	103[1]	95[1]
Cyclopentane	101[2]	85
Cyclohexane	83[2]	77

Combustion Characteristics

The combustion behavior of these cycloalkanes influences engine efficiency and power output. Key parameters include ignition delay and laminar flame speed.

• Ignition Delay: A study comparing cyclopentane and methylcyclopentane revealed that methylcyclopentane exhibits a shorter ignition delay time.[3] This suggests that under certain conditions, methylcyclopentane may initiate combustion more readily.

• Laminar Flame Speed: Research comparing cyclopentane and cyclohexane has shown that cyclohexane possesses a higher laminar flame speed.[4] A higher flame speed can contribute to more rapid and complete combustion within the engine cylinder.

From these findings, a logical relationship can be inferred where the structural differences between these cycloalkanes directly impact their combustion properties, which in turn affect overall engine performance.

References

• 1. Methylcyclopentane - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Spectroscopic Data: Methylcyclopentane vs. Cyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic data for methylcyclopentane and its structural isomer, cyclohexane (B81311). It delves into the experimental protocols for acquiring spectroscopic data and presents a framework for cross-validation, a critical step in building robust analytical models. The information is intended to assist researchers in understanding the nuances of spectroscopic data analysis and in the development of reliable predictive models for chemical and pharmaceutical applications.

Introduction to Spectroscopic Analysis and Cross-Validation

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are powerful tools for elucidating molecular structure and quantifying chemical composition. However, the reliability of quantitative and qualitative models built from spectroscopic data hinges on rigorous validation. Cross-validation is a statistical method used to assess the performance and generalizability of a predictive model by partitioning the original sample set into training and testing subsets. This process helps to prevent overfitting and provides a more accurate estimate of the model's performance on new, unseen data.

This guide uses methylcyclopentane and cyclohexane as model compounds to illustrate the principles of spectroscopic data acquisition and cross-validation. While structurally similar, their subtle differences in symmetry and conformation lead to distinct spectroscopic signatures, providing a valuable case study for comparative analysis.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. The following sections outline standard protocols for obtaining NMR and IR spectra for methylcyclopentane and cyclohexane.

¹H NMR Spectroscopy

Objective: To obtain high-resolution proton nuclear magnetic resonance (¹H NMR) spectra to identify the chemical environments of protons within the molecule.

Instrumentation: A 400 MHz NMR spectrometer.

Sample Preparation:

• A small amount of the analyte (methylcyclopentane or cyclohexane) is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), to a concentration of approximately 1-5% (v/v).

• A small quantity of tetramethylsilane (B1202638) (TMS) is added as an internal standard for chemical shift referencing (0 ppm).

• The solution is transferred to a standard 5 mm NMR tube.

Data Acquisition:

• Temperature: Room temperature (approximately 298 K). At low temperatures (e.g., -103 °C), the rapid ring flipping of cyclohexane can be slowed, allowing for the distinction between axial and equatorial protons[1].

• Pulse Sequence: A standard single-pulse experiment.

• Number of Scans: 16 to 64 scans are typically co-added to improve the signal-to-noise ratio.

• Spectral Width: A spectral width of approximately 10-15 ppm is sufficient to cover the proton chemical shift range for these compounds.

• Relaxation Delay: A relaxation delay of 1-2 seconds is used between scans.

Data Processing:

• The raw data (Free Induction Decay, FID) is Fourier transformed to obtain the frequency-domain spectrum.

• Phase correction is applied to ensure all peaks are in the absorptive mode.

• Baseline correction is performed to obtain a flat baseline.

• The spectrum is referenced to the TMS signal at 0.00 ppm.

• Integration of the signals is performed to determine the relative ratios of protons in different chemical environments.

Infrared (IR) Spectroscopy

Objective: To obtain an infrared spectrum that reveals the vibrational modes of the molecule, providing information about functional groups and molecular structure.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (Neat Liquid):

• A small drop of the neat liquid sample (methylcyclopentane or cyclohexane) is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• The plates are pressed together to form a thin liquid film.

Data Acquisition:

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Background: A background spectrum of the empty salt plates is recorded and subtracted from the sample spectrum.

Data Processing:

• The interferogram is Fourier transformed to produce the infrared spectrum.

• The spectrum is typically displayed in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of methylcyclopentane and cyclohexane.

¹H NMR Spectroscopic Data

Compound	Chemical Shift (δ, ppm)	Multiplicity	Assignment
Methylcyclopentane	~0.97	Doublet	Methyl protons (-CH₃)
~1.1 - 1.8	Multiplet	Methylene and methine protons of the ring
Cyclohexane	~1.43	Singlet	All 12 equivalent protons (due to rapid chair-chair interconversion at room temperature)[2]

Note: At room temperature, the 12 protons of cyclohexane are chemically equivalent due to rapid conformational changes, resulting in a single sharp peak in the ¹H NMR spectrum[2].

Infrared (IR) Spectroscopic Data

Compound	Wavenumber (cm⁻¹)	Assignment
Methylcyclopentane	~2850 - 3000	C-H stretching (alkane)
~1450 - 1470	CH₂ bending (scissoring)
~1380	CH₃ bending (umbrella mode)
Cyclohexane	~2850 - 2950	C-H stretching (alkane)
~1450	CH₂ bending (scissoring)

Note: The IR spectra of alkanes are characterized by C-H stretching and bending vibrations. The presence of a methyl group in methylcyclopentane introduces a characteristic CH₃ bending vibration around 1380 cm⁻¹ which is absent in the spectrum of cyclohexane.

Cross-Validation Workflow for Spectroscopic Data

Cross-validation is essential for building predictive models from spectroscopic data, for example, in quantitative analysis (e.g., predicting concentration) or classification (e.g., identifying a substance). The following diagram illustrates a typical k-fold cross-validation workflow.

K-Fold Cross-Validation Workflow for Spectroscopic Models.

Workflow Description:

• Data Preparation: Raw spectroscopic data is first preprocessed to remove noise and unwanted variations. Common preprocessing steps include baseline correction, smoothing, and normalization (e.g., Standard Normal Variate).

• K-Fold Splitting: The preprocessed dataset is randomly partitioned into 'k' equally sized folds.

• Iterative Training and Testing: The model is trained on 'k-1' folds (the training set) and then evaluated on the remaining fold (the test set). This process is repeated 'k' times, with each fold serving as the test set once.

• Model Building: Within each iteration, a predictive model is built using a suitable algorithm, such as Partial Least Squares (PLS) regression for quantitative analysis.

• Performance Evaluation: The model's performance is assessed on the test set using metrics like Root Mean Square Error (RMSE) for regression or accuracy for classification.

• Model Assessment: The performance metrics from all 'k' iterations are aggregated (e.g., by averaging) to provide a robust estimate of the model's predictive ability on unseen data.

Conclusion

This guide has provided a comparative overview of the spectroscopic data for methylcyclopentane and cyclohexane, alongside detailed experimental protocols and a clear workflow for cross-validation. The distinct spectroscopic features of these isomers highlight the sensitivity of NMR and IR spectroscopy to subtle structural differences. The implementation of a rigorous cross-validation strategy is paramount for developing reliable and generalizable predictive models from spectroscopic data, a critical consideration for applications in research, quality control, and drug development.

References

• 1. m.youtube.com [m.youtube.com]
• 2. C6H12 cyclohexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Comparing the efficacy of different synthesis routes for methylcyclopentane

For researchers and professionals in the fields of chemistry and drug development, the efficient synthesis of key intermediates is paramount. Methylcyclopentane, a valuable cyclic hydrocarbon, serves as a crucial building block in various synthetic pathways. This guide provides a comparative analysis of three prominent synthesis routes to methylcyclopentane, starting from 2,5-hexanedione (B30556), cyclohexanol (B46403), and cyclopentanone (B42830). The efficacy of each route is evaluated based on experimental data, including reaction yields, conditions, and the number of synthetic steps.

Comparison of Synthesis Routes

The following table summarizes the key quantitative data for the three synthesis routes, offering a clear comparison of their overall efficiency.

Feature	Route 1: From 2,5-Hexanedione	Route 2: From Cyclohexanol	Route 3: From Cyclopentanone
Starting Material	2,5-Hexanedione	Cyclohexanol	Cyclopentanone
Key Intermediates	3-Methylcyclopent-2-enone	Cyclohexene (B86901), 1-Methylcyclopentene (B36725)	1-Methylcyclopentene
Number of Steps	2	3	2
Overall Yield	~98%	~58.8%	High (exact value dependent on hydrogenation)
Reaction Conditions	Step 1: Base catalyst (e.g., Li2O/ZrO2), 250°C. Step 2: Pt/NbOPO4 catalyst, H2 gas.[1]	Step 1: Acid catalyst (e.g., H3PO4), heat. Step 2: SiO2 catalyst, 400°C. Step 3: Pt catalyst, H2 gas.[2][3]	Step 1: Methyllithium (B1224462), -10°C to 0°C, followed by p-toluenesulfonic acid, reflux. Step 2: Pt catalyst, H2 gas.[3]
Advantages	High overall yield, fewer steps.	Readily available starting material.	High yield in the first step.
Disadvantages	Starting material may be less common.	Lower overall yield, more steps, high temperature required for isomerization.	Requires organometallic reagent, cryogenic conditions in the first step.

Experimental Protocols

Route 1: Synthesis from 2,5-Hexanedione

This two-step synthesis involves an intramolecular aldol (B89426) condensation followed by hydrogenation.

Step 1: Intramolecular Aldol Condensation of 2,5-Hexanedione to 3-Methylcyclopent-2-enone [1]

• A vapor-phase reaction is carried out using a fixed-bed reactor.

• The catalyst, 20 mol% Li2O loaded on ZrO2, is placed in the reactor.

• 2,5-hexanedione is vaporized and passed over the catalyst bed at a temperature of 250°C.

• The product, 3-methylcyclopent-2-enone, is collected after condensation. This step achieves a high conversion of 99% with a selectivity of 96% for the desired product.[1]

Step 2: Hydrogenation of 3-Methylcyclopent-2-enone to Methylcyclopentane [4]

• The 3-methylcyclopent-2-enone obtained from the previous step is dissolved in a suitable solvent.

• The solution is placed in a high-pressure reactor with a Pt/NbOPO4 catalyst.

• The reactor is pressurized with hydrogen gas.

• The reaction is stirred at a suitable temperature and pressure until the reaction is complete.

• The catalyst is filtered off, and the solvent is removed to yield methylcyclopentane with a virtually quantitative yield.[4]

Route 2: Synthesis from Cyclohexanol

This three-step route begins with the dehydration of cyclohexanol, followed by isomerization and finally hydrogenation.

Step 1: Dehydration of Cyclohexanol to Cyclohexene [5]

• In a round-bottom flask, 10.0 g of cyclohexanol is mixed cautiously with 3 mL of 85% phosphoric acid.

• Boiling chips are added, and the flask is set up for distillation.

• The mixture is heated gently.

• The distillate is collected until about 10 mL is obtained.

• The distillate is washed with water and a sodium carbonate solution to remove impurities.

• The organic layer is dried over anhydrous calcium chloride to yield cyclohexene. A yield of 97.5% can be achieved in the gas phase over silicon dioxide at 250°C.[2]

Step 2: Isomerization of Cyclohexene to 1-Methylcyclopentene [2]

• The cyclohexene is passed over a silicon dioxide catalyst in a gas-phase reactor at 400°C.

• The product, 1-methylcyclopentene, is collected after condensation. This step has a reported yield of 60.3%.[2]

Step 3: Hydrogenation of 1-Methylcyclopentene to Methylcyclopentane [3]

• 1-Methylcyclopentene is dissolved in a suitable solvent.

• A platinum catalyst is added to the solution.

• The mixture is exposed to hydrogen gas under pressure.

• The reaction proceeds until the uptake of hydrogen ceases.

• The catalyst is removed by filtration, and the solvent is evaporated to give methylcyclopentane.

Route 3: Synthesis from Cyclopentanone

This two-step synthesis utilizes a Wittig-type reaction followed by hydrogenation.

Step 1: Synthesis of 1-Methylcyclopentene from Cyclopentanone

• Under a nitrogen atmosphere, a 2.2 M solution of methyllithium in diethoxymethane (B1583516) is prepared.

• In a separate flask, cyclopentanone (0.1 mol) is dissolved in diethoxymethane.

• The methyllithium solution is added dropwise to the cyclopentanone solution at -10°C.

• The reaction mixture is stirred for 30 minutes.

• The reaction is quenched with a saturated ammonium (B1175870) chloride solution, and the pH is adjusted to 4-5.

• The organic layer is separated, washed, and dried.

• 1,2-dichloroethane and p-toluenesulfonic acid are added, and the mixture is heated to reflux to effect dehydration. This procedure can yield 1-methylcyclopentene in 96% yield.

Step 2: Hydrogenation of 1-Methylcyclopentene to Methylcyclopentane [3]

• The 1-methylcyclopentene is dissolved in an appropriate solvent.

• A platinum catalyst is added to the solution.

• The reaction vessel is filled with hydrogen gas.

• The mixture is agitated until the reaction is complete.

• The catalyst is filtered, and the solvent is removed to afford methylcyclopentane.

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of each synthesis route.

Synthesis of Methylcyclopentane from 2,5-Hexanedione.

Synthesis of Methylcyclopentane from Cyclohexanol.

Synthesis of Methylcyclopentane from Cyclopentanone.

References

• 1. researchgate.net [researchgate.net]
• 2. US20120101306A1 - Process for the preparation of 1-methylcyclopentane derivatives - Google Patents [patents.google.com]
• 3. brainly.com [brainly.com]
• 4. Synthesis of biomass-derived methylcyclopentane as a gasoline additive via aldol condensation/hydrodeoxygenation of 2,5-hexanedione (Journal Article) | OSTI.GOV [osti.gov]
• 5. chem.libretexts.org [chem.libretexts.org]

Unveiling the Conformational Landscape of Methylcyclopentane: A Comparative Guide

For researchers, scientists, and professionals in drug development, a thorough understanding of the conformational preferences of cyclic molecules like methylcyclopentane is paramount. The three-dimensional structure of a molecule can significantly influence its physical properties, reactivity, and biological activity. This guide provides a detailed comparison of the relative stabilities of methylcyclopentane conformers, supported by experimental data and detailed methodologies.

Methylcyclopentane, a common structural motif in various natural products and pharmaceutical compounds, predominantly exists in two key non-planar conformations: the envelope (C_{s} symmetry) and the half-chair (C_{2} symmetry) . In the unsubstituted cyclopentane, these two conformers are very close in energy, with the envelope form being slightly more stable. However, the introduction of a methyl substituent significantly influences the conformational equilibrium.

Relative Stability of Methylcyclopentane Conformers

Experimental studies, most notably through low-temperature Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy, have elucidated the relative stabilities of the different conformers of methylcyclopentane. The key finding is that the envelope conformation with the methyl group in a pseudo-equatorial position on the "flap" carbon atom is the most stable conformer .

A seminal study by Christl and Roberts utilized low-temperature ¹³C NMR to "freeze out" the individual conformers and determine their relative populations. From these populations, the difference in Gibbs free energy (ΔG°) between the conformers can be calculated.

Conformer Comparison	ΔG° (kcal/mol)	More Stable Conformer
Pseudo-equatorial Methyl Envelope vs. Other Conformers	~0.5	Pseudo-equatorial Methyl Envelope

Note: The precise energy differences for all possible conformers (including various half-chair and other envelope forms) are not always individually resolved and are often grouped. The value of ~0.5 kcal/mol represents the preference for the pseudo-equatorial methyl envelope over the weighted average of the other conformers.

Experimental Protocol: Low-Temperature ¹³C NMR Spectroscopy

The determination of the relative stabilities of methylcyclopentane conformers is a classic example of the application of dynamic nuclear magnetic resonance spectroscopy.

Objective: To slow the rate of interconversion between the conformers of methylcyclopentane to a point where the individual conformers can be observed as distinct species in the ¹³C NMR spectrum.

Methodology:

• Sample Preparation: A solution of methylcyclopentane is prepared in a suitable low-freezing solvent, such as a mixture of dichlorofluoromethane (B1207983) (CCl₂F₂) and bromotrifluoromethane (B1217167) (CBrF₃). Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing.

• Instrumentation: A high-field NMR spectrometer equipped with a variable temperature probe is used. The spectrometer is set to observe the ¹³C nucleus.

• Temperature Variation: The ¹³C NMR spectrum of the sample is recorded at progressively lower temperatures, starting from room temperature.

• Coalescence and "Freezing Out": At room temperature, the conformers interconvert rapidly on the NMR timescale, resulting in a spectrum with averaged signals for the carbon atoms. As the temperature is lowered, the rate of interconversion decreases. Eventually, a temperature is reached (the "coalescence temperature") where the signals for the individual conformers begin to broaden and then resolve into separate peaks for each carbon in each distinct conformer. At a sufficiently low temperature (e.g., -140 °C), the interconversion is slow enough to observe sharp, distinct signals for the major and minor conformers.

• Integration and Population Analysis: The relative areas of the corresponding carbon signals for each conformer are determined by integration. The ratio of these integrals directly corresponds to the population ratio of the conformers at that temperature.

• Thermodynamic Calculation: The difference in Gibbs free energy (ΔG°) between the conformers is then calculated using the following equation:

  ΔG° = -RT ln(K)

  where:

  • R is the gas constant (1.987 cal/mol·K)

  • T is the temperature in Kelvin

  • K is the equilibrium constant, which is the ratio of the populations of the conformers (K = [major conformer]/[minor conformer]).

Conformational Equilibrium of Methylcyclopentane

The following diagram illustrates the conformational equilibrium of methylcyclopentane, highlighting the most stable conformer.

Conformational interconversion of methylcyclopentane.

Methylcyclopentane: A Performance Benchmark in Specialty Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Methylcyclopentane's Performance Against Alternative Solvents and Reagents.

Methylcyclopentane, a cycloalkane hydrocarbon, is gaining attention in various industrial and research applications for its unique physical and chemical properties. This guide provides a comprehensive comparison of methylcyclopentane's performance in key applications, supported by experimental data and detailed protocols. Its high thermal and chemical stability, coupled with a relatively low boiling point, make it a versatile solvent and reactant in organic synthesis and polymer chemistry.[1]

Physical and Chemical Properties: A Comparative Overview

A solvent's performance is intrinsically linked to its physical and chemical properties. This table summarizes key parameters for methylcyclopentane and several common alternative solvents.

Property	Methylcyclopentane	Cyclohexane	Toluene (B28343)	Tetrahydrofuran (THF)
CAS Number	96-37-7[2]	110-82-7	108-88-3	109-99-9
Molecular Formula	C₆H₁₂[2]	C₆H₁₂	C₇H₈	C₄H₈O
Boiling Point (°C)	71.8[3]	80.7	110.6	66
Melting Point (°C)	-142.4[3]	6.5	-95	-108.4
Density (g/mL at 20°C)	0.749[4]	0.779	0.867	0.889
Water Solubility	Insoluble[3]	Insoluble	Very slightly soluble	Miscible
Flash Point (°C)	-7[3]	-20	4	-14
Dielectric Constant (at 20°C)	2.0[3]	2.02	2.38	7.6

Performance in Organic Synthesis

Methylcyclopentane's non-polar nature and stability make it a suitable solvent for a range of organic reactions.[1]

Aldol (B89426) Condensation/Hydrodeoxygenation

In the synthesis of methylcyclopentane itself from 2,5-hexanedione (B30556) (HD) via aldol condensation and hydrodeoxygenation, the choice of solvent significantly impacts reaction yield and selectivity. A study comparing toluene with a biphasic water-toluene system demonstrated the trade-offs between reaction rate and product yield.[5]

Solvent System	HD Conversion (%)	MCP Yield (mol%)	MCP Selectivity (mol%)	Reaction Time (h)
Toluene	99	85	-	0.33
Water-Toluene	99	98	99	2.0

Data extrapolated from a study on the synthesis of methylcyclopentane from 2,5-hexanedione.[5]

The biphasic system, while slower, ultimately provides a higher yield and selectivity for methylcyclopentane, highlighting the importance of solvent engineering in process optimization.[5]

Grignard Reactions

While ethers like diethyl ether and THF are the conventional solvents for Grignard reactions due to their ability to solvate the magnesium center, there is growing interest in alternative solvents to improve safety and ease of workup.[6] Cyclopentyl methyl ether (CPME), a structurally related ether, has been shown to be an effective and recyclable solvent for Grignard reactions, offering stable solutions of the Grignard reagent.[7] Given its similar non-polar, aprotic nature, methylcyclopentane could be explored as a co-solvent or alternative in specific Grignard reactions where ether coordination is less critical, although its inability to coordinate with magnesium would likely necessitate the use of a co-solvent like THF.

Application in Polymerization

Methylcyclopentane finds use as a solvent and a monomer in polymerization reactions. Its cyclic structure can be opened to produce polymers with unique properties.

The polymerization of cyclic olefins is a key area of research. While data on the direct polymerization of methylcyclopentane is limited, studies on related compounds like 3-methylcyclopentene (B105217) show that it can be polymerized using Ziegler and/or cationic catalysts, although polymerization rates can be low.[8] The resulting polymers are often partially crystalline.[8]

Use in Azeotropic Distillation

Azeotropic distillation is a crucial technique for separating mixtures with close boiling points. Methylcyclopentane forms azeotropes with certain solvents, which can be exploited for purification. For instance, it forms a binary azeotrope with methanol (B129727), boiling at approximately 51°C.[9] This property is utilized in the purification of methanol.[9]

Green Chemistry Perspective

Solvent selection is a critical aspect of green chemistry. Solvent selection guides from major pharmaceutical companies and academic consortia provide a framework for evaluating the environmental, health, and safety (EHS) impact of solvents. In a guide from the University of Colorado Boulder, which is based on the Pfizer Solvent Selection Guide, methylcyclopentane is classified as "usable," indicating it is a more favorable choice than "undesirable" solvents like pentane, hexane, and benzene, but not as "preferred" as water, acetone, or ethanol.[10] This classification considers factors such as toxicity, environmental persistence, and safety hazards.

Experimental Protocols

Synthesis of Methylcyclopentane via Aldol Condensation/Hydrodeoxygenation

This protocol is based on the synthesis of methylcyclopentane from 2,5-hexanedione (HD) in a biphasic water-toluene system.[5]

Materials:

• 2,5-hexanedione (HD)

• Mg-Al-O catalyst

• Toluene

• Deionized water

• Reaction vessel (e.g., stirred batch reactor)

Procedure:

• Charge the reaction vessel with the Mg-Al-O catalyst, deionized water, and toluene.

• Add 2,5-hexanedione to the mixture.

• Heat the reactor to the desired reaction temperature (e.g., 180°C) and stir vigorously to ensure good mixing of the two phases.

• Monitor the reaction progress by taking samples periodically and analyzing them by gas chromatography (GC) to determine the conversion of HD and the yield of methylcyclopentane.

• After the reaction is complete (e.g., after 2 hours for approximately 98% yield), cool the reactor to room temperature.

• Separate the organic phase (toluene containing methylcyclopentane) from the aqueous phase.

• The methylcyclopentane can be isolated from the toluene by distillation.

Visualizing Reaction Pathways and Workflows

To better understand the processes described, the following diagrams have been generated using the DOT language.

Logical Flow for Solvent Selection in Organic Synthesis

Caption: A decision-making workflow for selecting an optimal and green solvent for an organic reaction.

Experimental Workflow for Methylcyclopentane Synthesis

Caption: A step-by-step workflow for the synthesis of methylcyclopentane.

References

• 1. iransilicate.com [iransilicate.com]
• 2. CAS 96-37-7: Methylcyclopentane | CymitQuimica [cymitquimica.com]
• 3. Methylcyclopentane CAS#: 96-37-7 [m.chemicalbook.com]
• 4. Methylcyclopentane | C6H12 | CID 7296 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]
• 6. community.wvu.edu [community.wvu.edu]
• 7. d-nb.info [d-nb.info]
• 8. researchgate.net [researchgate.net]
• 9. US2476206A - Purification of methanol by azeotropic distillation - Google Patents [patents.google.com]
• 10. colorado.edu [colorado.edu]

A Comparative Analysis of Thermochemical Data for Methylcyclopentane

This guide provides a detailed comparison of the accuracy and precision of thermochemical data for methylcyclopentane against other common cycloalkanes, namely cyclohexane (B81311) and ethylcyclopentane. The information is intended for researchers, scientists, and drug development professionals who rely on accurate thermochemical data for their work.

Data Presentation

The following tables summarize key thermochemical properties for methylcyclopentane, cyclohexane, and ethylcyclopentane. The data has been compiled from various reputable sources, including the National Institute of Standards and Technology (NIST) WebBook and other peer-reviewed publications.

Table 1: Standard Molar Enthalpy of Formation (ΔfH°)

Compound	Formula	State	ΔfH° (kJ/mol)	Uncertainty (kJ/mol)	Data Source
Methylcyclopentane	C6H12	Gas	-106.8	± 0.7	NIST WebBook
Liquid	-138.2	± 0.8	NIST WebBook
Cyclohexane	C6H12	Gas	-123.4	± 0.6	NIST WebBook
Liquid	-156.2	± 0.6	NIST WebBook
Ethylcyclopentane	C7H14	Gas	-129.5	± 0.9	NIST WebBook
Liquid	-164.5	± 1.0	NIST WebBook

Table 2: Standard Molar Entropy (S°)

Compound	Formula	State	S° (J/mol·K)	Uncertainty (J/mol·K)	Data Source
Methylcyclopentane	C6H12	Gas	346.9	± 2.1	NIST WebBook
Liquid	239.1	N/A	Cheméo
Cyclohexane	C6H12	Gas	298.2	± 1.2	NIST WebBook
Liquid	204.3	N/A	Cheméo
Ethylcyclopentane	C7H14	Gas	388.9	N/A	NIST WebBook
Liquid	272.4	N/A	Cheméo

Table 3: Isobaric Heat Capacity (Cp)

Compound	Formula	State	Temperature (K)	Cp (J/mol·K)	Data Source
Methylcyclopentane	C6H12	Gas	298.15	123.5	NIST WebBook
Liquid	298.15	158.7	NIST WebBook
Cyclohexane	C6H12	Gas	298.15	106.1	NIST WebBook[1]
Liquid	298.15	156.5	Cheméo[2]
Ethylcyclopentane	C7H14	Gas	298.15	146.9	NIST WebBook[3]
Liquid	298.15	187.8	Cheméo[4]

Experimental Protocols

The thermochemical data presented in this guide are primarily derived from two key experimental techniques: combustion calorimetry for determining the enthalpy of formation and differential scanning calorimetry (DSC) for measuring heat capacity.

1. Combustion Calorimetry

This is a classic technique used to determine the standard enthalpy of combustion (ΔcH°) of a substance. From this value, the standard enthalpy of formation (ΔfH°) can be calculated using Hess's Law.

• Apparatus: A bomb calorimeter is the primary instrument used. It consists of a high-pressure stainless steel vessel (the "bomb") submerged in a known mass of water in an insulated container (the calorimeter). A thermometer with high resolution and a stirrer are also essential components.

• Procedure:

  • A precisely weighed sample of the substance (e.g., methylcyclopentane) is placed in a crucible inside the bomb.

  • The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.

  • The bomb is then placed in the calorimeter containing a known mass of water at a precisely measured initial temperature.

  • The sample is ignited by passing an electric current through a fuse wire.

  • The complete combustion of the sample releases heat, which is absorbed by the bomb and the surrounding water, causing the temperature to rise.

  • The final temperature is recorded after thermal equilibrium is reached.

• Data Analysis: The heat released by the combustion reaction is calculated from the temperature change and the heat capacity of the calorimeter system (which is determined through calibration with a substance of known heat of combustion, such as benzoic acid). The standard enthalpy of combustion is then calculated per mole of the substance. Finally, the standard enthalpy of formation is derived using the known standard enthalpies of formation of the combustion products (CO2 and H2O).

2. Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique used to measure the amount of heat required to increase the temperature of a sample. This provides the heat capacity of the substance.

• Apparatus: A differential scanning calorimeter measures the difference in heat flow between a sample and a reference pan as they are subjected to a controlled temperature program.

• Procedure:

  • A small, accurately weighed sample is hermetically sealed in a sample pan (e.g., aluminum). An empty sealed pan is used as a reference.

  • The sample and reference pans are placed in the DSC cell.

  • The cell is heated at a constant rate over the desired temperature range.

  • The instrument continuously measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Data Analysis: The differential heat flow is directly proportional to the heat capacity of the sample. By comparing the heat flow signal of the sample to that of a standard material with a known heat capacity (e.g., sapphire), the heat capacity of the sample can be accurately determined as a function of temperature.

Computational Methods

In addition to experimental measurements, computational chemistry plays a crucial role in determining and validating thermochemical data.[5] High-level quantum chemical calculations can provide accurate predictions of properties like enthalpy of formation.

Commonly used high-accuracy computational methods include:

• Gaussian-n (G-n) theories (e.g., G3, G4): These are composite methods that approximate a high-level calculation by a series of lower-level calculations with additive corrections. They are known for providing "chemical accuracy" (typically within ±1 kcal/mol or about ±4 kJ/mol) for a wide range of molecules.[5]

• Complete Basis Set (CBS) methods (e.g., CBS-QB3, CBS-APNO): These methods extrapolate the results from calculations with a series of increasing basis set sizes to the complete basis set limit, aiming to eliminate the error associated with the incompleteness of the basis set.[6]

• Weizmann-n (Wn) theories: These are highly accurate ab initio methods that are generally free of empirical parameters and can achieve sub-kJ/mol accuracy for small to medium-sized molecules.[6]

These computational approaches are invaluable for obtaining thermochemical data for species that are difficult to handle experimentally, such as reactive intermediates or unstable molecules.

Logical Workflow for Thermochemical Data Determination

The following diagram illustrates the general workflow for determining the thermochemical properties of a compound like methylcyclopentane, encompassing both experimental and computational approaches.

Caption: Workflow for obtaining accurate thermochemical data.

References

• 1. Cyclohexane [webbook.nist.gov]
• 2. Cyclohexane (CAS 110-82-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Cyclopentane, ethyl- [webbook.nist.gov]
• 4. Cyclopentane, ethyl- (CAS 1640-89-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Recent Advances in Computational Thermochemistry and Challenges for the Future - Impact of Advances in Computing and Communications Technologies on Chemical Science and Technology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Quantum chemistry composite methods - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Methylcyclopentane: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. Methylcyclopentane, a highly flammable and hazardous chemical, requires strict adherence to established disposal protocols. This guide provides essential, step-by-step instructions for the safe and legal disposal of methylcyclopentane, reinforcing our commitment to being your trusted partner in laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, protective clothing, and eye and face protection. In areas with inadequate ventilation, respiratory protection is mandatory.

Methylcyclopentane is a highly flammable liquid and vapor. All sources of ignition, such as sparks, open flames, and hot surfaces, must be eliminated from the handling and storage areas. Use only non-sparking tools and ensure that all equipment is properly grounded to prevent static discharge.

Step-by-Step Disposal Protocol

The disposal of methylcyclopentane is regulated and must be carried out by licensed professional waste disposal services. Adherence to federal, state, and local regulations is mandatory.

• Waste Identification and Classification :

  • It is the responsibility of the waste generator to correctly classify methylcyclopentane as a hazardous waste.

  • Consult the US EPA guidelines under 40 CFR Parts 261.3 and relevant state and local regulations for accurate classification.

• Container Management :

  • Keep methylcyclopentane in its original, tightly closed container.

  • If the original container is compromised, transfer the waste to a suitable, properly labeled, and sealed container approved for hazardous materials.

  • Handle uncleaned containers with the same precautions as the product itself.

• Storage of Waste :

  • Store waste containers in a cool, dry, and well-ventilated area designated for flammable hazardous waste.

  • Ensure the storage area is away from incompatible materials, such as strong oxidizing agents.

• Arranging for Disposal :

  • Contact a licensed hazardous waste disposal company to arrange for the pickup and disposal of the methylcyclopentane waste.

  • Provide the disposal company with a complete and accurate description of the waste, including its chemical composition and any potential contaminants.

• Spill Management :

  • In the event of a spill, immediately evacuate non-essential personnel and eliminate all ignition sources.

  • Ventilate the area.

  • Contain the spill using an inert absorbent material such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

  • Use non-sparking tools to collect the absorbed material and place it in a suitable container for disposal.

  • Prevent the spill from entering drains, sewers, or waterways.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for methylcyclopentane.

Property	Value
Flash Point	-11°F to 20°F
Boiling Point	161.2°F (71.8°C)
Lower Explosive Limit	1.0%
Upper Explosive Limit	8.35%
Vapor Density (Air = 1)	2.9
Specific Gravity (Water = 1)	0.749

Methylcyclopentane Disposal Workflow

The following diagram outlines the decision-making process and necessary steps for the proper disposal of methylcyclopentane.

Methylcyclopentane Disposal Decision Workflow

Safeguarding Your Laboratory: A Comprehensive Guide to Handling Methylcyclopentane

For researchers, scientists, and professionals in drug development, the safe handling of chemicals is paramount. This guide provides essential safety and logistical information for the use of methylcyclopentane, focusing on personal protective equipment (PPE), operational procedures, and disposal plans to ensure a secure laboratory environment.

Methylcyclopentane is a highly flammable, colorless liquid that can cause skin irritation and may be harmful if inhaled or swallowed.[1][2][3] Adherence to strict safety protocols is crucial to mitigate risks.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling methylcyclopentane, a comprehensive PPE strategy is non-negotiable. The following table summarizes the required protective gear.

Body Part	Personal Protective Equipment	Specifications and Recommendations
Hands	Solvent-resistant gloves	Safety equipment suppliers can provide recommendations on the most protective glove material for your specific operation. Always inspect gloves for integrity before use.
Eyes	Indirect-vent, impact and splash-resistant goggles	Should conform to EN 166 (EU) or NIOSH (US) standards.[2]
Face	Face shield	To be worn in conjunction with goggles, especially when there is a high risk of splashing.
Body	Fire/flame resistant and impervious clothing	Protective clothing should be clean, available daily, and put on before work begins.[2]
Respiratory	NIOSH/MSHA or European Standard EN 149 approved respirator	Required when local exhaust ventilation is inadequate or exposure limits are exceeded.[1] Improper use of respirators is dangerous.

Operational Protocol: A Step-by-Step Approach to Safety

A systematic workflow is critical to minimize exposure and prevent accidents. The following diagram outlines the procedural steps for the safe handling of methylcyclopentane.

Caption: Workflow for the safe handling of methylcyclopentane.

Detailed Methodology for Safe Handling

Preparation:

• Don Personal Protective Equipment (PPE): Before handling methylcyclopentane, ensure all personnel are wearing the appropriate PPE as detailed in the table above.

• Ensure Adequate Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne concentrations low.[1][3]

• Eliminate Ignition Sources: Methylcyclopentane is highly flammable.[1][4] Remove all potential ignition sources, such as open flames, sparks, and hot surfaces, from the handling area.[3] Smoking is strictly prohibited.

• Grounding and Bonding: To prevent static discharge, which can ignite vapors, ensure that all metal containers and transfer equipment are properly grounded and bonded.[1][5]

Handling:

• Use Non-Sparking Tools: Employ tools made from non-sparking materials during transfer and handling to prevent accidental ignition.[1]

• Avoid Contact and Inhalation: Minimize direct contact with the skin and eyes. Avoid breathing in vapors.[1]

• Peroxide Formation: Be aware that containers of methylcyclopentane should be dated upon opening and periodically tested for the presence of peroxides.[1] If crystals are present, this may indicate peroxidation, making the substance extremely dangerous to handle.[1]

Storage:

• Container Integrity: Keep containers tightly closed when not in use.[1]

• Storage Location: Store methylcyclopentane in a cool, well-ventilated area designated for flammable liquids.[3] The storage area should be away from heat and direct sunlight.[3]

• Incompatible Materials: Store methylcyclopentane separately from oxidizing agents such as perchlorates, peroxides, and nitrates, as violent reactions can occur.

Emergency and Disposal Procedures

Spill Response:

• Evacuate: In the event of a spill, immediately evacuate all non-essential personnel from the area.

• Containment: Absorb the spill using an inert material like vermiculite, sand, or activated charcoal adsorbent.[1]

• Clean-up: Use non-sparking tools to collect the absorbed material and place it into a suitable, covered container for disposal.[1][6] Ventilate the area and wash it down after the clean-up is complete.

Disposal:

• Waste Containers: All waste material should be placed in clearly labeled, covered containers.

• Regulatory Compliance: Chemical waste generators must adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[5]

By implementing these safety protocols, laboratories can significantly reduce the risks associated with handling methylcyclopentane, fostering a culture of safety and responsibility.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. echemi.com [echemi.com]
• 3. chemos.de [chemos.de]
• 4. fr.cpachem.com [fr.cpachem.com]
• 5. fishersci.com [fishersci.com]
• 6. METHYLCYCLOPENTANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]